N-Methyl-methamidophos

• CAS: 28167-49-9

Core Science & Biosynthesis

N-Methyl-methamidophos mechanism of action on acetylcholinesterase

An In-Depth Technical Guide to the Mechanism of N-Methyl-Methamidophos-Induced Acetylcholinesterase Inhibition

Abstract

N-Methyl-methamidophos, a potent organophosphate (OP) insecticide, exerts its neurotoxic effects primarily through the inhibition of acetylcholinesterase (AChE), an enzyme critical for the termination of nerve impulses.[1][2] This guide provides a comprehensive technical overview of the molecular mechanisms underpinning the interaction between N-Methyl-methamidophos and AChE. We will explore the intricate details of the AChE active site, the multi-step inhibition process involving covalent modification, the phenomenon of "aging" that leads to irreversible inhibition, and the therapeutic strategies for enzyme reactivation. This document is intended for researchers, toxicologists, and drug development professionals, offering field-proven insights into experimental design and data interpretation for studying this class of neurotoxins.

Introduction to the Cholinergic Synapse and Organophosphate Action

The Critical Role of Acetylcholinesterase (AChE)

Acetylcholinesterase is a serine hydrolase that plays an indispensable role in the nervous systems of insects and mammals.[3] Its primary function is the rapid hydrolysis of the neurotransmitter acetylcholine (ACh) into choline and acetic acid within the synaptic cleft.[4] This enzymatic degradation terminates the nerve signal, allowing the postsynaptic neuron or muscle cell to return to its resting state, ready for subsequent stimulation.[4] The catalytic efficiency of AChE is exceptionally high, ensuring precise temporal control of neurotransmission.

The active site of AChE is a complex, gorge-like structure approximately 20 angstroms deep.[5] It contains two principal subsites: an anionic subsite that binds the positively charged quaternary amine of acetylcholine and an esteratic subsite containing the catalytic triad.[5][6] This triad, composed of Serine (Ser203), Histidine (His447), and Glutamate (Glu334), orchestrates the hydrolysis of the ester bond in acetylcholine.[5][7]

N-Methyl-Methamidophos: An Organophosphate Neurotoxin

N-Methyl-methamidophos belongs to the organophosphate class of compounds, widely used as insecticides due to their potent neurotoxicity.[1][8] Like other OPs, its mechanism of action is the inhibition of AChE.[2][9] By blocking AChE, N-Methyl-methamidophos causes an accumulation of acetylcholine in the synapse, leading to hyperstimulation of cholinergic receptors.[10][11] This uncontrolled stimulation results in a state of cholinergic crisis, characterized by symptoms ranging from excessive salivation and muscle spasms to respiratory failure and death.[1][10]

The Molecular Mechanism of AChE Inhibition

The inhibition of AChE by N-Methyl-methamidophos is not a simple binding event but a multi-step process that culminates in the formation of a stable, covalent bond. This process effectively renders the enzyme non-functional.

Phosphorylation of the Active Site Serine

The core mechanism of action involves the phosphorylation of the catalytic serine residue (Ser203) within the AChE active site.[10][12] The phosphorus atom of N-Methyl-methamidophos is electrophilic and is attacked by the nucleophilic hydroxyl group of Ser203. This results in the formation of a covalent phosphyl-serine bond and the release of a leaving group.[3][4][13]

This covalent modification is long-lasting and effectively irreversible under normal physiological conditions, distinguishing it from reversible inhibitors.[13] The resulting phosphylated enzyme is unable to hydrolyze acetylcholine, leading to the toxic accumulation of the neurotransmitter.[10]

Caption: A streamlined workflow for the Ellman-based AChE inhibition assay.

Step-by-Step Protocol for Measuring AChE Inhibition

This protocol provides a self-validating system for determining the inhibitory potential of N-Methyl-methamidophos.

• Reagent Preparation:

  • Prepare a 100 mM sodium phosphate buffer (pH 7.5-8.0). [14] * Reconstitute purified AChE (e.g., from electric eel or recombinant human) in the buffer to a working concentration.

  • Prepare a stock solution of DTNB (Ellman's reagent) in the buffer.

  • Prepare a stock solution of acetylthiocholine iodide (ATChI) substrate in the buffer. [15] * Prepare serial dilutions of N-Methyl-methamidophos in the appropriate solvent (e.g., ethanol or DMSO) and then dilute further in buffer.

• Assay Setup (96-well plate format):

  • Control Wells: Add buffer, AChE solution, and DTNB. These wells represent 100% enzyme activity.

  • Inhibitor Wells: Add buffer, AChE solution, DTNB, and varying concentrations of N-Methyl-methamidophos.

  • Blank Wells: Add buffer, DTNB, and the highest concentration of inhibitor to control for any non-enzymatic reactions.

  • Pre-incubate the plate for a defined period (e.g., 15-30 minutes) to allow the inhibitor to interact with the enzyme.

• Reaction Initiation and Measurement:

  • Initiate the reaction by adding the ATChI substrate solution to all wells simultaneously using a multichannel pipette. [15] * Immediately place the plate in a microplate reader capable of kinetic measurements.

  • Measure the change in absorbance at 412 nm over time (e.g., every minute for 10-15 minutes). [15]

• Data Analysis and Interpretation:

  • Calculate the rate of reaction (V) for each well by determining the slope of the linear portion of the absorbance vs. time curve.

  • Calculate the percentage of inhibition for each inhibitor concentration using the formula: % Inhibition = (1 - (V_inhibitor / V_control)) * 100.

  • Plot the % Inhibition against the logarithm of the inhibitor concentration to determine the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Key Kinetic Parameters

A comprehensive analysis goes beyond the IC50 value to determine specific kinetic constants that describe the inhibition process.

Parameter	Description	Significance
IC50	The concentration of an inhibitor that reduces enzyme activity by 50%.	A common measure of inhibitor potency; lower values indicate higher potency.
k_i	The bimolecular rate constant for the inhibition reaction.	Describes the overall rate of enzyme phosphorylation, incorporating both binding affinity and the rate of the chemical reaction. [12]
k_a	The first-order rate constant for the aging process.	Quantifies the rate at which the phosphylated enzyme becomes resistant to reactivation. A higher k_a indicates faster aging. [10]
k_s	The rate constant for spontaneous reactivation.	Describes the slow, spontaneous hydrolysis of the phosphyl-serine bond, restoring enzyme activity. For most OPs, this rate is negligible. [10][13]

Reactivation of Inhibited AChE: A Therapeutic Challenge

The primary medical countermeasure for organophosphate poisoning involves the administration of an oxime reactivator, such as pralidoxime (2-PAM). [4][16]

The Mechanism of Oxime Reactivation

Oximes are strong nucleophiles that can displace the organophosphate group from the active site serine of AChE, thereby restoring the enzyme's function. [16][17][18]The oxime attacks the phosphorus atom of the bound inhibitor, forming a phosphyloxime and liberating the active enzyme. [18] However, the efficacy of oxime therapy is a race against time. Once the enzyme-inhibitor complex has "aged," the conformational changes and strengthened bond make it highly resistant to nucleophilic attack by the oxime. [19]Therefore, the successful treatment of OP poisoning is critically dependent on the rapid administration of the reactivator. [11]

Caption: The competing pathways of aging and oxime-mediated reactivation.

Conclusion and Future Directions

N-Methyl-methamidophos acts as a potent neurotoxin through the progressive and ultimately irreversible inhibition of acetylcholinesterase. The mechanism involves the covalent phosphorylation of the active site serine, followed by a time-dependent aging process that prevents therapeutic reactivation. Understanding these molecular interactions is paramount for the development of more effective antidotes and for assessing the environmental and toxicological risks posed by this class of compounds.

Future research should focus on developing broad-spectrum oxime reactivators that are effective against a wider range of aged organophosphates and possess better blood-brain barrier penetration. [21]Additionally, exploring strategies to retard the aging process or to realkylate the aged enzyme could open new avenues for post-exposure treatment. [16]

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• Lotti, M., & Johnson, M. K. (1978). Concentration-dependent kinetics of acetylcholinesterase inhibition by the organophosphate paraoxon. Biochemical Journal, 171(3), 759-762. Retrieved from [Link]

• Kuca, K., et al. (2020). Oxime-mediated reactivation of organophosphate-inhibited acetylcholinesterase with emphasis on centrally-active oximes. Neurotoxicology, 80, 91-100. Retrieved from [Link]

• Taylor, P., & Radic, Z. (2021). Acetylcholinesterase: Structure, dynamics, and interactions with organophosphorus compounds. Protein Science, 30(9), 1735-1750. Retrieved from [Link]

• Public Health Toxicology. (2023, September 28). Simple and rapid colorimetric method for determination of erythrocyte and plasma cholinesterase activities and comparison with the standard Ellman's method. Retrieved from [Link]

• Wikipedia. (n.d.). Acetylcholinesterase. Retrieved from [Link]

• Dr.Oracle. (2025, July 28). What is the mechanism of formation of aged acetylcholinesterase (AChE) complexes in the context of organophosphate exposure? Retrieved from [Link]

• Amitai, G., et al. (1998). Acceleration of Oxime-Induced Reactivation of Organophosphate-Inhibited Fetal Bovine Serum Acetylcholinesterase by Monoquaternary and Bisquaternary Ligands. Biochemical Pharmacology, 56(6), 757-764. Retrieved from [Link]

• ResearchGate. (n.d.). Mechanism of reactivation of OP-inhibited AChE with oximate anion,... Retrieved from [Link]

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• EMBL-EBI. (n.d.). Acetylcholinesterase - Mechanism and Catalytic Site Atlas. Retrieved from [Link]

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An In-Depth Technical Guide to the Stereoisomerism and Chirality of Methamidophos

Prepared for: Researchers, Scientists, and Drug Development Professionals From: Gemini, Senior Application Scientist

Executive Summary: This guide provides a comprehensive technical overview of the stereoisomerism and chirality of the organophosphate insecticide methamidophos. While the query specified N-Methyl-methamidophos, the available scientific literature focuses extensively on the parent compound, methamidophos. This document delineates the foundational principles of its chirality, details field-proven methodologies for enantiomeric separation, and synthesizes data on the differential bioactivity of its stereoisomers. All protocols and mechanistic discussions are grounded in authoritative, cited research to ensure scientific integrity and practical applicability.

Introduction: Defining the Chiral Center of Methamidophos

Organophosphate pesticides represent a significant class of agrochemicals, many of which possess chiral centers, a feature that profoundly influences their biological and environmental interactions.[1][2] Methamidophos (O,S-dimethyl phosphoramidothioate) is a potent, broad-spectrum insecticide and a prime example of a chiral organophosphate.[3] Its chirality arises from the phosphorus atom, which is bonded to four different substituent groups: a methoxy group (-OCH3), a methylthio group (-SCH3), an amino group (-NH2), and a phosphoryl oxygen (=O). This tetrahedral arrangement makes the phosphorus atom an asymmetric center, resulting in the existence of two non-superimposable mirror images, or enantiomers.[3][4]

The compound specified in the topic, N-Methyl-methamidophos, would theoretically also be chiral at the phosphorus center, with the substituents being methoxy, methylthio, a methylamino group (-NHCH3), and the phosphoryl oxygen. However, the body of scientific research has concentrated on the stereochemistry of methamidophos, which is the N-deacylated metabolite of acephate.[5] Therefore, this guide will focus on the well-documented stereoisomerism of methamidophos.

Understanding the stereochemistry of methamidophos is not merely an academic exercise. Enantiomers of a chiral compound often exhibit different biological activities, including toxicity and degradation rates.[6] For methamidophos, these differences are significant, impacting its efficacy as a pesticide and its toxicological profile for non-target organisms.[7][8]

Figure 1: Structure of Methamidophos highlighting the chiral phosphorus center.

Enantioselective Bioactivity: The "Why" Behind the Analysis

The primary driver for investigating the stereoisomerism of methamidophos is the observed enantioselectivity in its biological effects.[8] Racemic methamidophos, the typical form used in commercial applications, is an equimolar mixture of its (+) and (-) enantiomers.[1] However, these enantiomers do not interact with biological systems, such as the target enzyme acetylcholinesterase (AChE), in an identical manner.

Research has conclusively shown that the biotoxicity of methamidophos is enantioselective.[3][8] For instance, in vitro assays demonstrate that the (-)-methamidophos enantiomer is significantly more potent in inhibiting acetylcholinesterases from bovine erythrocytes and Electrophorus electricus—by a factor of 8.0 to 12.4 times—compared to its (+)-form.[7][8] Conversely, the (+)-enantiomer has been found to be 7.0 times more toxic to the aquatic invertebrate Daphnia magna in 48-hour acute toxicity tests.[7][8] Another study noted that the (+)-enantiomer was approximately 6.3 times more potent against houseflies than its (−)-form.[3]

This differential toxicity underscores the critical need for enantioselective analysis. Evaluating the environmental and toxicological risks of methamidophos based solely on data from the racemic mixture can be misleading. A comprehensive risk assessment requires considering the individual bioactivity of each enantiomer.[3][8]

Enantiomer	Target Organism/Enzyme	Effect	Potency Difference vs. Counter-Enantiomer	Reference
(-)-Methamidophos	Bovine & E. electricus AChE	In Vitro Inhibition	8.0 - 12.4x more potent	[7][8]
(+)-Methamidophos	Daphnia magna	In Vivo Acute Toxicity (48h)	7.0x more toxic	[7][8]
(+)-Methamidophos	Houseflies	Insecticidal Potency	6.3x more potent	[3]
(+)-Methamidophos	Hen Plasma Butyrylcholinesterase (BChE)	In Vitro Inhibition (IC50)	~3x more potent (lower IC50)	[9]

Experimental Protocols: Separation and Characterization of Stereoisomers

The separation of methamidophos enantiomers is a challenging analytical task that necessitates the use of chiral chromatography. High-Performance Liquid Chromatography (HPLC) with chiral stationary phases (CSPs) is the most effective and widely cited method.[2][4]

This protocol is synthesized from established methodologies for the successful separation of methamidophos enantiomers.[3][7][8][9]

Objective: To achieve baseline separation of (+)-methamidophos and (-)-methamidophos from a racemic standard for analytical quantification or semi-preparative collection.

Instrumentation and Materials:

• High-Performance Liquid Chromatography (HPLC) system with a UV or Circular Dichroism (CD) detector.

• Chiral Stationary Phase: Chiralcel OD column (Cellulose tris(3,5-dimethylphenylcarbamate)) is frequently reported as successful.[7][8][9]

• Mobile Phase Solvents: HPLC-grade n-hexane and isopropanol.

• Racemic methamidophos standard.

Step-by-Step Methodology:

• System Preparation:

  • Equilibrate the HPLC system and the Chiralcel OD column with the prepared mobile phase until a stable baseline is achieved. The causality here is crucial: column equilibration ensures that the chiral stationary phase is fully solvated by the mobile phase, providing a consistent and reproducible interaction environment for the analyte enantiomers.

• Mobile Phase Composition:

  • Prepare a mobile phase consisting of n-hexane and isopropanol. A commonly effective ratio is 80:20 (v/v) n-hexane/isopropanol .[3] The polarity of the mobile phase is a critical parameter; adjusting the percentage of the alcohol modifier (isopropanol) allows for the fine-tuning of retention times and resolution. A less polar mobile phase generally increases retention and can improve separation on polysaccharide-based CSPs.

• Chromatographic Conditions:

  • Flow Rate: Set to 0.5 mL/min.[3] This lower flow rate increases the residence time of the enantiomers on the column, allowing for more interaction cycles with the chiral selectors of the CSP, thereby enhancing the chances of a successful separation.

  • Column Temperature: Maintain at ambient temperature or a controlled 25°C for reproducibility.

  • Detection: Utilize a UV detector at an appropriate wavelength (e.g., 210-220 nm) or a CD detector for simultaneous confirmation of elution order and optical rotation.

• Sample Injection and Analysis:

  • Dissolve the racemic methamidophos standard in the mobile phase to an appropriate concentration (e.g., 10-100 µg/mL).

  • Inject a defined volume (e.g., 10-20 µL) onto the column.

  • Record the chromatogram. Under these conditions, (+)-methamidophos is typically eluted before (-)-methamidophos.[7][8]

• Self-Validation and Confirmation:

  • The protocol's trustworthiness is established by its reproducibility. Run multiple injections to confirm stable retention times and resolution.

  • If a CD detector is available, the separated enantiomers will yield positive and negative peaks, confirming their distinct chiroptical properties and validating the separation.[3]

Figure 2: Experimental workflow for the chiral separation of methamidophos by HPLC.

Broader Implications and Future Directions

The study of methamidophos stereoisomerism has significant implications for regulatory science, environmental toxicology, and the development of next-generation pesticides.

• Regulatory Frameworks: The pronounced differences in enantiomer toxicity suggest that chiral pesticides should be evaluated on an enantiomer-specific basis.[7][8] Regulatory bodies may need to update guidelines to require data on individual stereoisomers, leading to more accurate environmental risk assessments.

• Environmental Fate: Enantiomers can exhibit different degradation rates in soil and water, leading to shifts in the enantiomeric ratio in the environment over time. Understanding this stereoselective degradation is crucial for predicting the persistence and long-term impact of the pesticide.

• Pesticide Development: There is a potential to develop "enantio-pure" pesticides, using only the more active and less environmentally harmful enantiomer. This approach, often termed "chiral switching," could lead to products with higher efficacy at lower application rates, reducing the overall chemical load on the environment.

Future research should focus on the in vivo metabolic pathways of individual methamidophos enantiomers and the mechanisms underlying their selective toxicity. Furthermore, developing more robust and cost-effective analytical methods for routine enantioselective monitoring in environmental and food samples remains a key objective.

References

• Title: Enantiomeric Resolution and Biotoxicity of Methamidophos Source: ResearchGate URL: [Link]

• Title: Enantiomeric Resolution and Biotoxicity of Methamidophos Source: ACS Publications URL: [Link]

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• Title: Enantiomeric resolution and biotoxicity of methamidophos Source: PubMed URL: [Link]

• Title: The separation of several organophosphate pesticides on immobilized polysaccharide chiral stationary phases Source: PMC - NIH URL: [Link]

• Title: Oxidative bioactivation of methamidophos insecticide: synthesis of N-hydroxymethamidophos (a candidate metabolite) and its proposed alternative reactions involving N-->O rearrangement or fragmentation through a metaphosphate analogue Source: PubMed URL: [Link]

• Title: Chemo- and enantioselective analysis of high hydrophilic organophosphate pesticides by liquid chromatography under different elution modes Source: BV FAPESP URL: [Link]

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• Title: Semipreparative enantioseparation of methamidophos by HPLC-UV and preliminary in vitro study of butyrylcholinesterase inhibition Source: PubMed URL: [Link]

• Title: Preparation method of high-content methamidophos Source: Google Patents URL

• Title: Chirality of organophosphorus pesticides: Analysis and toxicity Source: ResearchGate URL: [Link]

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N-Methyl-methamidophos degradation pathways in soil and water

An In-depth Technical Guide to the Degradation Pathways of Methamidophos in Soil and Water

Authored by: Gemini, Senior Application Scientist

Abstract

Methamidophos, a potent organophosphate insecticide, has been extensively used in agriculture, leading to its widespread presence in soil and water ecosystems. Due to its neurotoxicity and potential for environmental contamination, understanding its fate and degradation is of paramount importance. This technical guide provides a comprehensive overview of the biotic and abiotic degradation pathways of methamidophos. We delve into the microbial and chemical mechanisms responsible for its transformation, identify key degradation products, and examine the environmental factors that govern these processes. Furthermore, this guide offers detailed, field-proven experimental protocols for researchers studying the environmental fate of methamidophos, ensuring a robust and self-validating approach to data generation.

Introduction to Methamidophos

Methamidophos (O,S-Dimethyl phosphoramidothioate) is a broad-spectrum systemic insecticide and acaricide. It is also notable for being the primary and more toxic metabolite of the insecticide acephate.[1] Its mode of action involves the inhibition of the enzyme acetylcholinesterase (AChE), which is critical for nerve function in both insects and mammals.[1] The extensive use and inherent toxicity of methamidophos have raised significant environmental and health concerns, necessitating a thorough understanding of its degradation pathways to develop effective remediation strategies.[2][3]

The degradation of methamidophos in the environment is a complex process governed by two primary types of mechanisms: biotic degradation, mediated by living organisms, and abiotic degradation, which involves chemical and physical processes.[4]

Core Degradation Pathways

The transformation of methamidophos in soil and water proceeds through various interconnected pathways, which can be broadly categorized as biotic and abiotic.

Biotic Degradation: The Microbial Contribution

Biotic degradation is the breakdown of chemical compounds by microorganisms, such as bacteria and fungi, and is a crucial process for detoxifying pesticide-contaminated environments.[4] Microorganisms can utilize pesticides as a source of carbon, nitrogen, or phosphorus for their growth.[4][5]

Mechanisms and Key Microorganisms:

The microbial degradation of methamidophos primarily involves the enzymatic cleavage of its phosphoester bonds. Several bacterial and fungal species have been identified as capable of degrading methamidophos and its parent compound, acephate.[2]

• Bacteria: Genera such as Pseudomonas, Bacillus, Sphingobium, Ochrobactrum, and Enterobacter have demonstrated the ability to degrade organophosphate pesticides.[4][6] For instance, Pseudomonas aeruginosa strain Is-6 can utilize acephate as a sole source of carbon and phosphorus.[7]

• Fungi: Fungi like Penicillium oxalicum and Aspergillus sp. have also been shown to effectively degrade methamidophos, often through co-metabolism with other carbon sources.[2][6]

Enzymatic Pathways:

The key enzymes involved in the initial steps of methamidophos biodegradation are hydrolases, specifically phosphotriesterases (PTEs) and phosphoamide hydrolases.[2][7]

• Hydrolysis of the P-N Bond: The degradation pathway is often initiated by the hydrolysis of the P-N amide bond by a phosphoamide hydrolase.[7]

• Cleavage of P-O and P-S Bonds: Following the initial hydrolysis, phosphotriesterases (PTEs) act on the resulting intermediate, O,S-dimethyl hydrogen thiophosphate, cleaving the P-O and P-S bonds.[7]

This enzymatic cascade breaks down methamidophos into simpler, less toxic molecules such as phosphoric acid, methanol, and methyl mercaptan.[7] The methyl mercaptan can be further metabolized to dimethyl sulfide and dimethyl disulfide.[7]

Figure 1: Microbial degradation pathway of methamidophos.

Abiotic Degradation: Physicochemical Processes

Abiotic degradation involves non-biological processes that break down methamidophos. The primary mechanisms are hydrolysis and photodegradation.[4]

A. Hydrolysis: Hydrolysis is a chemical reaction in which a water molecule cleaves one or more chemical bonds. The rate of hydrolysis for methamidophos is highly dependent on pH and temperature.[1][8]

• Effect of pH: Methamidophos is relatively stable in neutral to slightly acidic conditions (pH 3-7).[1] However, its degradation accelerates significantly under alkaline (basic) conditions. For example, the half-life (DT50) at 22°C is 110 hours at pH 7 but decreases to 72 hours at pH 9.[1] At a more acidic pH of 2 and a higher temperature of 40°C, 50% decomposition occurs in 140 hours.[8]

• Effect of Temperature: Increased temperature generally accelerates the rate of hydrolysis.[4][6]

B. Photodegradation and Advanced Oxidation Processes (AOPs): Photodegradation is the breakdown of molecules by light, particularly ultraviolet (UV) radiation from the sun. In water, this process can be a significant pathway for methamidophos removal.[6] The efficiency of photodegradation can be dramatically enhanced by the presence of photocatalysts, a technology known as Advanced Oxidation Processes (AOPs).[2]

• UV/TiO₂ Photocatalysis: Titanium dioxide (TiO₂) is a widely studied photocatalyst. When irradiated with UV light, TiO₂ generates highly reactive hydroxyl radicals (•OH), which are powerful oxidizing agents that can mineralize methamidophos into simpler inorganic compounds.[2][6] Studies have shown that nano TiO₂ can catalyze the degradation of 95% of methamidophos within 4 hours under UV irradiation.[6][7]

• Other AOPs: Other effective AOPs for methamidophos degradation include the photo-Fenton process (using iron salts and hydrogen peroxide), ozonation, and microwave irradiation, often in combination with oxidizing agents like potassium persulfate (K₂S₂O₈).[2][6][7] Microwave irradiation with K₂S₂O₈ has been reported to degrade over 96% of methamidophos within just 6 minutes.[6][7]

Figure 2: Key abiotic degradation pathways for methamidophos.

Environmental Factors Influencing Degradation Rates

The persistence and degradation rate of methamidophos are not intrinsic properties alone but are heavily influenced by environmental conditions.[4]

Factor	Influence on Degradation Rate
Soil Moisture	Adequate moisture enhances microbial activity and facilitates chemical hydrolysis, thus accelerating degradation. Both overly dry and waterlogged conditions can inhibit microbial processes.[4]
Temperature	Higher temperatures generally increase the rates of both microbial metabolism and chemical reactions like hydrolysis, leading to faster degradation.[4][6]
pH	Strongly influences hydrolysis rates. Alkaline conditions (pH > 7) significantly accelerate the chemical breakdown of methamidophos.[1][6]
Soil Type & Organic Matter	Soil composition, particularly clay and organic matter content, can affect methamidophos availability through adsorption, potentially slowing degradation.[4][9]
Microbial Population	The presence, diversity, and acclimatization of methamidophos-degrading microorganisms are fundamental to the rate of biotic degradation in both soil and water.[4]

Experimental Protocols for Degradation Studies

To ensure scientific integrity, protocols for studying methamidophos degradation must be robust and self-validating. The following workflows provide a foundation for conducting such experiments.

Protocol 1: Aerobic Soil Degradation Study

This protocol is designed to assess the rate and pathway of methamidophos degradation in soil under controlled aerobic conditions.

Methodology:

• Soil Collection and Characterization:

  • Collect fresh topsoil (0-15 cm depth) from a site with no recent pesticide application.

  • Sieve the soil (e.g., 2 mm mesh) to remove stones and debris.

  • Characterize the soil for key properties: texture, pH, organic carbon content, and microbial biomass.

• Experimental Setup:

  • Weigh triplicate 100g portions of soil (on a dry weight basis) into 250 mL glass flasks.

  • Adjust soil moisture to 40-60% of its maximum water-holding capacity.

  • Prepare a stock solution of methamidophos in a suitable solvent (e.g., methanol).

  • Fortify the soil samples with the methamidophos solution to achieve a final concentration relevant to agricultural application rates. Include a solvent-only control.

  • Gently mix to ensure uniform distribution and allow the solvent to evaporate in a fume hood.

• Incubation:

  • Incubate the flasks in the dark at a constant temperature (e.g., 25°C).

  • Maintain aerobic conditions by ensuring flasks are not sealed airtight or by periodically flushing with air.

  • Maintain soil moisture by adding deionized water as needed based on weight loss.

• Sampling and Analysis:

  • Collect triplicate samples at predetermined time intervals (e.g., 0, 1, 3, 7, 14, 28, 56 days).

  • At each time point, extract methamidophos and its potential metabolites from the soil samples. A common method is QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) or solvent extraction with a mixture like ethyl acetate and water.[1]

  • Analyze the extracts using a sensitive analytical technique such as Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).[1][10]

• Data Interpretation:

  • Plot the concentration of methamidophos versus time to determine the degradation kinetics and calculate the half-life (DT50).

  • Identify and quantify any major degradation products.

Figure 3: Workflow for an aerobic soil degradation study.

Protocol 2: Analytical Quantification via LC-MS/MS

Accurate quantification is the cornerstone of degradation studies. LC-MS/MS offers high sensitivity and selectivity for analyzing methamidophos residues.[1]

Methodology:

• Sample Preparation:

  • Extract samples as described in Protocol 1.

  • If necessary, perform a clean-up step using solid-phase extraction (SPE) to remove matrix interferences.[1]

  • Evaporate the final extract to dryness under a gentle stream of nitrogen and reconstitute in a suitable mobile phase for injection.

• Instrumentation:

  • Liquid Chromatograph (LC): Use a reverse-phase column (e.g., C18) suitable for polar compounds.

  • Mobile Phase: A gradient of water (with a modifier like formic acid) and an organic solvent (e.g., methanol or acetonitrile) is typically used.

  • Mass Spectrometer (MS/MS): Operate in positive electrospray ionization (ESI+) mode.

• Method Validation:

  • MRM Transitions: Optimize at least two Multiple Reaction Monitoring (MRM) transitions for methamidophos (one for quantification, one for confirmation). Methamidophos readily protonates to [M+H]⁺ at m/z 142.[1]

  • Calibration: Prepare matrix-matched standards to construct a calibration curve and compensate for matrix effects.[1]

  • Quality Control: Include procedural blanks, fortified blanks (for recovery assessment), and duplicate samples in each analytical batch.

• Quantification:

  • Calculate the concentration of methamidophos in the original sample based on the calibration curve, accounting for dilution factors and sample weight/volume.

Conclusion and Future Perspectives

The degradation of methamidophos in soil and water is a multifaceted process driven by both microbial activity and physicochemical forces. Biotic degradation relies on specific enzymatic pathways in microorganisms, while abiotic degradation is largely governed by hydrolysis under alkaline conditions and photodegradation in aqueous environments. The rate of these processes is profoundly influenced by environmental factors such as temperature, pH, and moisture.

Future research should focus on isolating and characterizing more robust microbial strains with high degradation efficiency, particularly those that can completely mineralize the pesticide. Exploring the genetic basis of the degrading enzymes (e.g., opd, mpd genes) can open avenues for genetic engineering and the development of enhanced bioremediation technologies.[2] Furthermore, long-term studies are needed to fully understand the impact of methamidophos and its degradation products on soil health and ecosystem functions.[4]

References

• Chen, S., Lin, Z., Pang, S., Zhang, W., Mishra, S., & Bhatt, P. (2020). Degradation of Acephate and Its Intermediate Methamidophos: Mechanisms and Biochemical Pathways. Frontiers in Microbiology, 11, 2045. [Link]

• Yadav, I. C., Devi, N. L., Singh, R., & Chauhan, A. (2024). Pesticide Degradation: Impacts on Soil Fertility and Nutrient Cycling. MDPI. [Link]

• Chen, S., Lin, Z., Pang, S., Zhang, W., Mishra, S., & Bhatt, P. (2020). Degradation of Acephate and Its Intermediate Methamidophos: Mechanisms and Biochemical Pathways. ResearchGate. [Link]

• Chen, S., Lin, Z., Pang, S., Zhang, W., Mishra, S., & Bhatt, P. (2020). Degradation of Acephate and Its Intermediate Methamidophos: Mechanisms and Biochemical Pathways. Frontiers in Microbiology. [Link]

• CORESTA. (2019). Methamidophos. CORESTA Agrochemicals Analysis Technical Note TN #003. [Link]

• National Center for Biotechnology Information. (n.d.). Methamidophos. PubChem Compound Summary for CID 4096. Retrieved from [Link]

• Chen, S., Lin, Z., Pang, S., Zhang, W., Mishra, S., & Bhatt, P. (2020). Degradation of Acephate and Its Intermediate Methamidophos: Mechanisms and Biochemical Pathways. OUCI. [Link]

• Al-Qaradawi, S. (2010). Photo-Degradation of Methamidophos (An Insecticide) in Water Using Dye-Modified Nano-Crystalline TiO2. Semantic Scholar. [Link]

• Luo, L., Pu, S., Wang, Y., Xu, Y., & Wen, Y. (2018). Microbial Degradation of Pesticide Residues and an Emphasis on the Degradation of Cypermethrin and 3-phenoxy Benzoic Acid: A Review. MDPI. [Link]

• Kumar, A., & Trefi, S. (2015). A review on sample preparation and chromatographic determination of Acephate and Methamidophos in different samples. ResearchGate. [Link]

• Rotterdam Convention. (2015). Decision Guidance Document Methamidophos. [Link]

• National Open University of Nigeria. (n.d.). EMT 308 ENVIRONMENTAL ASPECTS OF PESTICIDE AND OTHER TOXICANTS USE. [Link]

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An In-Depth Technical Guide to the Metabolic Fate of N-Methylated Methamidophos Analogs in Mammalian Systems

Abstract

This technical guide provides a comprehensive examination of the metabolic fate of methamidophos, a potent organophosphorus insecticide, within mammalian systems. As direct metabolic studies on N-Methyl-methamidophos are not prevalent in publicly accessible literature, this document establishes a foundational understanding based on the extensive research conducted on its parent compound, methamidophos. We will dissect the absorption, distribution, metabolism, and excretion (ADME) profile of methamidophos, detailing the key enzymatic pathways and resultant metabolites. Furthermore, by drawing parallels with the known metabolism of other N-methylated xenobiotics, this guide will offer scientifically grounded hypotheses on how N-methylation may alter the biotransformation of methamidophos. This document is intended for researchers, toxicologists, and drug development professionals, providing both a thorough review of existing knowledge and a framework for future investigations into related compounds.

Introduction: The Toxicological Significance of Methamidophos

Methamidophos (O,S-dimethyl phosphoramidothioate) is an organophosphate insecticide known for its high toxicity and systemic activity against a broad spectrum of agricultural pests.[1] Its primary mechanism of action involves the inhibition of acetylcholinesterase (AChE), an enzyme critical for the proper functioning of the nervous system.[2] The accumulation of acetylcholine at nerve synapses leads to overstimulation and subsequent toxic effects.[2] Methamidophos is also recognized as the primary toxic metabolite of the insecticide acephate, which undergoes bioactivation in both insects and mammals.[3][4]

Understanding the metabolic fate of methamidophos is paramount for several reasons:

• Risk Assessment: Characterizing its ADME profile helps in determining its persistence in the body, potential for bioaccumulation, and overall risk to non-target organisms, including humans.

• Detoxification vs. Bioactivation: Metabolic processes can either detoxify the parent compound, rendering it less harmful, or bioactivate it into more potent inhibitors of AChE.

• Species-Specific Differences: The enzymes responsible for metabolism can vary significantly between species, leading to differential toxicity.

This guide will focus on the established metabolic pathways of methamidophos and extrapolate the potential influence of N-methylation on these processes.

Absorption, Distribution, and Excretion (ADE)

Following exposure through oral, dermal, or inhalation routes, methamidophos is rapidly and extensively absorbed into the systemic circulation.[2][5] Studies in rats using radiolabeled methamidophos have shown that it is quickly distributed throughout the body without significant accumulation in any particular tissue.[5]

The elimination of methamidophos is also rapid, with the majority of the administered dose being excreted, primarily in the urine, within the first 24 to 72 hours.[5] A smaller portion is eliminated through feces and as carbon dioxide in expired air, indicating the complete breakdown of the molecule.[5] The rapid clearance suggests a low potential for long-term bioaccumulation from acute or sub-chronic exposures.

Metabolic Biotransformation

The biotransformation of xenobiotics like methamidophos is typically a two-phase process. Phase I reactions introduce or expose functional groups, while Phase II reactions conjugate these groups with endogenous molecules to increase water solubility and facilitate excretion.[6][7]

Phase I Metabolism of Methamidophos

The primary Phase I metabolic pathways for methamidophos involve hydrolysis and oxidative reactions, leading to the cleavage of the phosphoester bonds. Key enzymatic reactions include:

• Desmethylation: The removal of one of the methyl groups from the phosphate ester.

• Desamination: The removal of the amino group.

These reactions result in several identified metabolites that have been detected in the urine of rats.[5] The proposed metabolic degradation pathway involves the transformation of methamidophos into metabolites such as O,S-dimethyl-phosphorothioate, methyl dihydrogen phosphate, and ultimately, phosphoric acid.[5]

Hypothesized Influence of N-Methylation

While direct data on N-Methyl-methamidophos is scarce, the presence of a methyl group on the nitrogen atom would likely introduce additional metabolic pathways:

• N-Demethylation: A common metabolic reaction for N-methylated compounds, catalyzed by cytochrome P450 (CYP) enzymes. This would result in the formation of the parent compound, methamidophos.

• N-Oxidation: The N-methyl group could be a target for oxidation by enzymes such as the flavin-containing monooxygenase (FMO) system, potentially leading to the formation of N-hydroxy or N-oxide metabolites.

The interplay between these pathways would determine the rate of detoxification and potential for bioactivation of an N-methylated analog.

Diagram of Proposed Metabolic Pathway

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Introduction: Understanding Methamidophos and Its Environmental Significance

An In-depth Technical Guide to the Environmental Fate and Transport of Methamidophos

Methamidophos (O,S-dimethyl phosphoramidothioate) is a highly toxic organophosphate insecticide known for its broad-spectrum efficacy against a wide range of chewing and sucking pests.[1][2] Its environmental presence is of significant concern primarily because it is not only applied directly but is also the primary and more toxic degradation product of another widely used insecticide, acephate.[2][3][4] The use of methamidophos has been severely restricted or banned in many regions, including the European Union, due to risks to consumer health and adverse effects on non-target organisms.[2]

This guide, intended for researchers and environmental scientists, provides a detailed examination of the environmental journey of methamidophos. We will move beyond a simple recitation of facts to explore the causal relationships between its chemical properties and its behavior in the environment. By understanding the mechanisms of its degradation, transport, and potential for exposure, we can better assess its environmental risk and develop effective management and remediation strategies. This document delves into its fundamental physicochemical characteristics, the primary pathways of its degradation (hydrolysis, photolysis, and microbial action), its mobility in soil and water, and its bioaccumulation potential, supported by detailed experimental protocols and data.

Physicochemical Properties: The Foundation of Environmental Behavior

The environmental fate of any chemical is fundamentally dictated by its intrinsic physical and chemical properties. For methamidophos, its high polarity and solubility are the defining features that govern its transport and distribution. These properties suggest that the compound will readily partition into water, exhibit high mobility in soil, and have a low potential for bioaccumulation.

Table 1: Key Physicochemical Properties of Methamidophos

Property	Value	Source
Chemical Formula	C₂H₈NO₂PS	[1][2]
Molecular Weight	141.13 g/mol	[5]
Appearance	Colorless crystals with a mercaptan-like odor	[2][5][6]
Water Solubility	> 200 g/L (Highly Soluble/Miscible)	[1][2]
Vapor Pressure	4.7 mPa (3.5 x 10⁻⁵ mm Hg) at 25°C	[5]
Octanol-Water Partition Coefficient (Log Kow)	-0.8	[5]
Chemical Stability	Stable in neutral to moderately acidic conditions (pH 3-8); hydrolyzes in strong acids and alkalis.	[5][6]

The extremely low Log Kow of -0.8 is a critical indicator.[5] This negative value signifies that methamidophos is highly hydrophilic, meaning it preferentially dissolves in water rather than partitioning into fatty tissues of organisms. This property is the primary reason that bioaccumulation is not a significant concern.[6] Conversely, its high water solubility makes it prone to leaching from soil into groundwater and facilitates its transport in surface waters, classifying it as a "very mobile" compound.[1]

Environmental Degradation: Pathways of Transformation and Removal

Methamidophos is not considered persistent in the environment, with degradation being the primary mechanism of its removal from soil and water systems.[1] The transformation of the parent molecule is driven by a combination of chemical (hydrolysis, photolysis) and biological processes.

Hydrolysis

Hydrolysis is a chemical process where water reacts with the pesticide to break it down. The rate of this reaction for methamidophos is highly dependent on pH. The molecule is relatively stable in neutral and slightly acidic environments but degrades more rapidly under strongly acidic or alkaline conditions.[5][6]

• Causality: The phosphorus atom in methamidophos is electrophilic and susceptible to nucleophilic attack by water or hydroxide ions. This attack leads to the cleavage of the P-S or P-O ester bonds. In alkaline conditions, the higher concentration of hydroxide ions (a stronger nucleophile than water) accelerates this degradation.

• Quantitative Data: Studies have shown that 50% of methamidophos is decomposed in 120 hours (5 days) at 37°C and pH 9, and in 140 hours (5.8 days) at 40°C and pH 2.[5]

A standardized hydrolysis study is crucial for regulatory assessment. The protocol is designed to be self-validating by including sterile conditions, multiple pH values, and control samples.

• Preparation: Prepare sterile aqueous buffer solutions at pH 4, 7, and 9.

• Application: Add a known concentration of radiolabeled or non-labeled methamidophos to each buffer solution in sterile, sealed vials.

• Incubation: Incubate the vials in the dark at a constant temperature (e.g., 25°C or 50°C) to prevent photolysis.

• Sampling: At predetermined intervals, collect triplicate samples from each pH level.

• Analysis: Quench the reaction and analyze the samples using a validated method like LC-MS/MS to determine the concentration of the parent compound and identify major degradation products.

• Data Validation: Calculate the degradation rate constant (k) and the half-life (DT₅₀) for each pH. The use of sterile buffers ensures that the observed degradation is due to hydrolysis alone and not microbial activity.

Caption: Workflow for a standard hydrolysis study.

Photolysis

Photolysis, or photodegradation, is the breakdown of molecules by light energy. While direct aqueous photolysis of methamidophos is considered an insignificant degradation route, with a reported half-life of 90 days, its degradation can be significantly accelerated in the presence of a photocatalyst like titanium dioxide (TiO₂).[1][3] This process is more relevant for water treatment technologies than for natural environmental attenuation.

• Mechanism: Under UV irradiation, TiO₂ generates highly reactive hydroxyl radicals. These radicals attack the methamidophos molecule, initiating degradation through the cleavage of the P-S, P-N, and P-O bonds.[3] This leads to a cascade of reactions, ultimately resulting in smaller molecules and mineralization to phosphate, sulfate, and carbon dioxide.[3]

Caption: Catalyzed photodegradation pathway of methamidophos.

Microbial Degradation

Biodegradation by soil and water microorganisms is a critical pathway for the dissipation of methamidophos. Its relatively simple structure makes it accessible to a variety of microbial enzymes. The half-life in soil is typically reported to be just a few days, highlighting the efficiency of this process.[6]

• Key Microorganisms: Numerous bacterial and fungal species have been identified that can degrade methamidophos, including species of Pseudomonas, Bacillus, Hyphomicrobium, and Staphylococcus.[3][4]

• Biochemical Mechanism: The degradation is primarily enzymatic. Phosphotriesterases (PTEs) are key enzymes that catalyze the hydrolysis of the phosphoester bonds in organophosphates. The process often involves the cleavage of the P-S bond, releasing methyl mercaptan, which can be further metabolized by bacteria into dimethyl sulfide and dimethyl disulfide.[3]

Caption: Simplified microbial degradation pathway.

Environmental Transport and Mobility

The transport of methamidophos is dominated by its interaction with water. Its high water solubility and low affinity for soil organic matter result in high mobility.

Mobility in Soil

Methamidophos is characterized by very high mobility in soil, posing a significant risk for the contamination of groundwater.[1] It does not bind strongly to soil particles and therefore moves readily with soil water.

• Persistence: The soil half-life is short, generally only a few days, due to rapid microbial degradation.[6] This rapid breakdown mitigates some of the risk associated with its high mobility, as the compound may degrade before it can leach to significant depths. However, in coarse-textured soils with low microbial activity or under heavy rainfall conditions, the potential for leaching remains high.

Transport in Aquatic Systems

Once in an aquatic environment, either through direct application, runoff, or leaching, methamidophos dissolves readily. It is not expected to persist in water systems for long periods due to hydrolysis and microbial degradation.[1] However, its high acute toxicity to aquatic organisms means that even transient concentrations can have significant adverse effects.[1][7]

Bioaccumulation Potential

Bioaccumulation is the process by which a chemical concentrates in an organism to a level higher than in the surrounding environment. For methamidophos, the potential for bioaccumulation is extremely low.

• Scientific Rationale: As established, the low octanol-water partition coefficient (Log Kow = -0.8) indicates that methamidophos is hydrophilic.[5] It does not readily partition into and accumulate in the fatty tissues of organisms. Therefore, bioaccumulation is not an expected environmental fate for this compound.[6] The primary toxicological risk comes from acute exposure rather than long-term accumulation in the food chain.

Authoritative Analytical Methodology: LC-MS/MS

Accurate and reliable quantification of methamidophos in environmental samples is essential for risk assessment and regulatory compliance. The physicochemical properties of methamidophos present challenges for older analytical techniques.

• The Challenge with Gas Chromatography (GC): As a highly polar compound, methamidophos performs poorly with traditional GC analysis. It often exhibits peak tailing and can be susceptible to matrix effects in the hot injection port, leading to poor accuracy and reproducibility.[2]

• The Solution: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This has become the gold standard for the analysis of polar pesticides like methamidophos.[2] It separates compounds in the liquid phase, avoiding the thermal degradation issues of GC, and provides exceptional sensitivity and selectivity through mass-based detection.

Self-Validating LC-MS/MS Protocol

This protocol ensures trustworthiness through the use of internal standards and matrix-matched calibration, which corrects for signal suppression or enhancement caused by co-extracted components from the sample matrix (e.g., soil, water, plant material).

• Sample Extraction:

  • Homogenize the sample (e.g., 10g of soil).

  • Extract with a suitable solvent, such as a mixture of ethyl acetate and water or methanol, which is effective due to the compound's solubility.[2]

  • Incorporate an isotopically labeled internal standard (e.g., Methamidophos-d₆) at the beginning of the extraction to account for losses during sample preparation.

  • Shake or sonicate vigorously, then centrifuge to separate the solid and liquid phases.

• Sample Clean-up (if necessary): For complex matrices, a solid-phase extraction (SPE) clean-up step may be used to remove interfering compounds. However, modern LC-MS/MS is often robust enough to allow for direct injection of diluted extracts ("dilute-and-shoot").

• LC-MS/MS Analysis:

  • Chromatography: Separate the extract on a reverse-phase C18 or a polar-embedded column suitable for polar compounds.

  • Ionization: Use electrospray ionization in positive mode (ESI+), as methamidophos readily protonates to form the [M+H]⁺ ion at m/z 142.[2]

  • Detection (MS/MS): Monitor specific mass transitions in Multiple Reaction Monitoring (MRM) mode for unambiguous identification and quantification. The two most common transitions are m/z 142 → 94 (quantifier) and m/z 142 → 125 (qualifier).[2]

• Quantification and Validation:

  • Create a calibration curve using matrix-matched standards (standards prepared in a blank extract of the same matrix type as the samples).

  • Quantify the analyte by comparing its peak area ratio relative to the internal standard against the matrix-matched calibration curve. This dual correction system provides a highly accurate and self-validating result.

Caption: Workflow for robust LC-MS/MS analysis.

Conclusion

The environmental profile of methamidophos is one of high mobility and high toxicity, offset by low persistence and a negligible potential for bioaccumulation. Its fate is primarily driven by its high water solubility, which facilitates transport into aquatic systems, and its susceptibility to rapid microbial degradation in soil and water. While this rapid degradation limits its persistence, the compound's mobility creates a clear risk of groundwater and surface water contamination following application. The primary environmental and toxicological concern is not long-term accumulation but rather the potential for acute effects on non-target organisms resulting from direct exposure. Therefore, understanding its environmental transport and fate is paramount for developing agricultural practices and regulatory frameworks that protect sensitive ecosystems and human health.

References

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• CORESTA. (2019, November). Methamidophos. Agrochemicals Analysis Technical Note. Retrieved from [Link]

• Li, W., et al. (2020). Degradation of Acephate and Its Intermediate Methamidophos: Mechanisms and Biochemical Pathways. Frontiers in Microbiology, 11, 1891. Retrieved from [Link]

• Li, W., et al. (2020, August 18). Degradation of Acephate and Its Intermediate Methamidophos: Mechanisms and Biochemical Pathways. PubMed. Retrieved from [Link]

• Rotterdam Convention. (2015, September 15). Decision Guidance Document Methamidophos. Retrieved from [Link]

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An In-depth Technical Guide to the Synthesis and Metabolic Investigation of N-hydroxymethamidophos

This guide provides a comprehensive technical overview of N-hydroxymethamidophos, a potential key metabolite in the bioactivation of the organophosphorus insecticide methamidophos. We will explore the synthetic route to obtain this compound for analytical and toxicological studies, delve into the evidence supporting its formation in biological systems, and outline the methodologies for its detection and characterization. This document is intended for researchers, toxicologists, and professionals in drug and pesticide development who require a deep understanding of pesticide metabolism and toxicology.

Introduction: The Case for Methamidophos Bioactivation

Methamidophos, O,S-dimethyl phosphoramidothioate, is a potent systemic organophosphorus insecticide and acaricide used to control a wide range of chewing and sucking insects on various crops.[1][2] Its mode of action, like other organophosphates, is the inhibition of acetylcholinesterase (AChE), an essential enzyme in the nervous system.[3][4] Inhibition of AChE leads to the accumulation of the neurotransmitter acetylcholine, resulting in overstimulation of cholinergic receptors and, ultimately, paralysis and death of the insect.[5]

Interestingly, methamidophos is itself a primary metabolite of another insecticide, acephate, formed by N-deacylation.[6][7] A critical observation in the toxicology of methamidophos is the significant discrepancy between its in vitro and in vivo toxicity. It is a relatively weak inhibitor of AChE in a laboratory setting compared to its potent effects when administered to a living organism, which strongly suggests that it undergoes metabolic bioactivation to a more potent inhibitor.[8] While S-oxidation was initially proposed, subsequent research has pointed towards N-hydroxylation as a more plausible bioactivation pathway, leading to the formation of N-hydroxymethamidophos.[8][9] The synthesis and study of this candidate metabolite are therefore crucial to understanding the true toxicological profile of methamidophos.

Part 1: Chemical Synthesis of N-hydroxymethamidophos

The synthesis of N-hydroxymethamidophos is essential for obtaining an analytical standard to confirm its presence in biological systems and to directly assess its toxicological properties. The primary challenge in its synthesis and handling is its inherent instability, particularly in aqueous solutions at physiological pH.[8][10]

Rationale for the Synthetic Approach

The synthesis described by Mahajna and Casida (1998) provides a viable route to obtain N-hydroxymethamidophos.[8][10] The strategy involves the formation of the phosphorus-nitrogen bond by reacting a suitable phosphoryl chloride precursor with a protected hydroxylamine derivative, followed by deprotection. This approach circumvents the direct use of highly reactive and unstable hydroxylamine with the phosphoryl chloride.

Synthetic Pathway Workflow

The synthesis proceeds in two main steps: coupling and desilylation.

Caption: Synthetic pathway for N-hydroxymethamidophos.

Detailed Experimental Protocol

Step 1: Synthesis of the Silylated Intermediate

• Reagents and Setup: In a flame-dried, three-necked flask equipped with a magnetic stirrer, dropping funnel, and nitrogen inlet, dissolve O,S-dimethyl phosphoramidochloridothioate in an anhydrous inert solvent such as toluene.

• Reaction: Cool the solution in an ice bath. Add bis(trimethylsilyl)hydroxylamine dropwise to the cooled solution with continuous stirring under a nitrogen atmosphere.

• Reaction Monitoring: The reaction progress can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC) to observe the consumption of the starting materials.

• Workup: Once the reaction is complete, the resulting trimethylsilyl chloride byproduct and the solvent can be removed under reduced pressure. The crude silylated intermediate is typically used in the next step without extensive purification due to its sensitivity.

Step 2: Desilylation to Yield N-hydroxymethamidophos

• Reagents and Setup: Dissolve the crude silylated intermediate from Step 1 in a suitable solvent mixture, such as tetrahydrofuran and water.

• Reaction: Gently add a mild acid (e.g., dilute HCl) to facilitate the removal of the trimethylsilyl protecting groups. The reaction should be kept at a low temperature to minimize the degradation of the final product.

• Purification: The final product, N-hydroxymethamidophos, is highly polar and unstable. Purification can be attempted using rapid chromatographic techniques at low temperatures, such as flash chromatography on silica gel with a polar solvent system.

• Characterization: The structure of the synthesized N-hydroxymethamidophos should be confirmed using spectroscopic methods, such as ¹H NMR, ³¹P NMR, and mass spectrometry, performed promptly after synthesis.

Part 2: N-hydroxymethamidophos as a Putative Metabolite

The bioactivation of methamidophos is thought to be a critical step in its toxicity. The N-hydroxylation pathway represents a key hypothesis in this process.

The Role of Cytochrome P450

Metabolism of many xenobiotics, including pesticides, is primarily carried out by the cytochrome P450 (CYP) superfamily of enzymes.[11][12][13] These monooxygenases are capable of introducing an oxygen atom into a wide variety of substrates, a crucial step in detoxification or, in some cases, activation.[13] N-hydroxylation of the phosphonamide moiety of methamidophos is a plausible reaction catalyzed by CYP enzymes.[8] Evidence for the involvement of oxidases comes from studies where inhibitors of these enzymes, such as methimazole and N-benzylimidazole, delay the onset of poisoning symptoms from methamidophos.[8]

Instability and Subsequent Reactions

A key finding is the instability of N-hydroxymethamidophos, which has a half-life of only 10 minutes at 37°C and pH 7.4.[8][10] This instability leads to rapid decomposition through two proposed novel mechanisms:[8][10]

• N→O Rearrangement (Mechanism A): The N-hydroxy group rearranges to form MeO(MeS)P(O)ONH₂, which then hydrolyzes to the less toxic O,S-dimethylphosphoric acid.

• Fragmentation via a Metaphosphate Analogue (Mechanism B): This pathway is proposed to involve tautomerism to a phosphimino form, which eliminates methyl mercaptan (MeSH) to form a highly reactive metaphosphorimidate intermediate, [MeOP(O)=NOH]. This intermediate is then trapped by water or other nucleophiles.

Caption: Proposed metabolic activation and subsequent decomposition of N-hydroxymethamidophos.

Part 3: Analytical Methodologies

Detecting the highly polar and unstable N-hydroxymethamidophos in a complex biological matrix is challenging. The analytical workflow must be rapid and sensitive.

Sample Preparation and Extraction

For in vitro studies using liver microsomes or other enzyme systems, the reaction is typically quenched by adding a cold organic solvent like acetonitrile or methanol to precipitate proteins. For biological samples like urine or blood, a solid-phase extraction (SPE) or liquid-liquid extraction may be necessary to remove interferences.[14] Given the polarity of the target analyte, reversed-phase or hydrophilic interaction liquid chromatography (HILIC) SPE cartridges would be appropriate.

Instrumental Analysis

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the method of choice for the analysis of methamidophos and its polar metabolites.[2][14]

• Chromatography: Due to its high polarity, N-hydroxymethamidophos exhibits poor retention on traditional C18 columns. HILIC or mixed-mode chromatography columns are better suited for retaining and separating this compound.

• Mass Spectrometry: Tandem mass spectrometry (MS/MS) provides the necessary selectivity and sensitivity for detection in complex matrices.[15] Electrospray ionization (ESI) in positive ion mode is typically effective for organophosphorus compounds.

Experimental Workflow for Detection

Caption: General analytical workflow for the detection of N-hydroxymethamidophos.

Parameter	Setting	Rationale
Chromatography Column	HILIC or Mixed-Mode	Provides retention for highly polar analytes.
Mobile Phase	Acetonitrile/Water with buffer	Typical for HILIC separations.
Ionization Source	ESI (Positive Mode)	Good ionization efficiency for this class of compounds.
MS Analysis Mode	Multiple Reaction Monitoring (MRM)	High selectivity and sensitivity for quantification.
Precursor Ion (Q1)	[M+H]⁺ of N-hydroxymethamidophos	Selects the parent molecule.
Product Ions (Q3)	Specific fragments	Used for confirmation and quantification.

Table 1: Key parameters for LC-MS/MS analysis.

Part 4: Toxicological Significance and Mechanism

The ultimate toxic effect of methamidophos is the inhibition of acetylcholinesterase. The bioactivation to a more reactive species is central to its potency.

Acetylcholinesterase Inhibition

AChE functions by hydrolyzing acetylcholine into choline and acetic acid, terminating the nerve signal. Organophosphates, including methamidophos and its putative active metabolites, act as irreversible inhibitors by phosphorylating a serine residue in the active site of the enzyme.[5] This covalent modification renders the enzyme non-functional.

Caption: Mechanism of acetylcholinesterase (AChE) inhibition by an organophosphate (OP).

While synthesized N-hydroxymethamidophos itself appears less potent than the parent compound as an AChE inhibitor in vitro, this is likely due to its rapid hydrolysis.[10] The bioactivation hypothesis posits that either N-hydroxymethamidophos is a potent, short-lived inhibitor at the site of its formation, or that its subsequent decomposition product, the highly electrophilic metaphosphorimidate intermediate, is the ultimate phosphorylating agent responsible for the enhanced in vivo toxicity.

Conclusion

The study of N-hydroxymethamidophos is a prime example of the critical role that metabolic activation plays in the toxicology of xenobiotics. This guide has detailed the synthetic pathway necessary to produce this unstable metabolite, providing a foundation for its use as an analytical standard. The proposed metabolic pathway, driven by cytochrome P450 enzymes, leads to a highly reactive molecule that rapidly decomposes, potentially forming the ultimate toxic species. The analytical challenges posed by its polarity and instability can be overcome with modern techniques like HILIC-LC-MS/MS. A thorough understanding of this bioactivation pathway is not merely an academic exercise; it is fundamental for accurate risk assessment of methamidophos exposure and provides a framework for investigating the metabolism of other phosphonamide pesticides. Future research should focus on definitively identifying the reactive intermediate in vivo and characterizing the specific CYP isozymes responsible for this critical bioactivation step.

References

• Methamidophos | C2H8NO2PS | CID 4096 - PubChem - NIH . PubChem. [Link]

• Methamidophos (Ref: ENT 27396) - AERU - University of Hertfordshire . Pesticide Properties DataBase (PPDB). [Link]

• Methamidophos - Food and Agriculture Organization of the United Nations . FAO. [Link]

• Degradation of Acephate and Its Intermediate Methamidophos: Mechanisms and Biochemical Pathways - Frontiers . Frontiers in Microbiology. [Link]

• Methamidophos - CORESTA . CORESTA. [Link]

• Oxidative bioactivation of methamidophos insecticide: synthesis of N-hydroxymethamidophos (a candidate metabolite) and its proposed alternative reactions involving N-->O rearrangement or fragmentation through a metaphosphate analogue - PubMed . PubMed. [Link]

• Degradation of Acephate and Its Intermediate Methamidophos: Mechanisms and Biochemical Pathways - PMC - NIH . National Center for Biotechnology Information. [Link]

• Oxidative Bioactivation of Methamidophos Insecticide: Synthesis of N-Hydroxymethamidophos (A Candidate Metabolite) and Its Proposed Alternative Reactions Involving N → O Rearrangement or Fragmentation through a Metaphosphate Analogue | Chemical Research in Toxicology - ACS Publications . ACS Publications. [Link]

• Role of cytochrome P450s in insecticide resistance: impact on the control of mosquito-borne diseases and use of insecticides on Earth - NIH . National Center for Biotechnology Information. [Link]

• Determination of methamidophos by LC-ESI-MS/MS in a fatal poisoning case . ScienceDirect. [Link]

• The Role of Insect Cytochrome P450s in Mediating Insecticide Resistance - MDPI . MDPI. [Link]

• Cholinesterase inhibition – Knowledge and References - Taylor & Francis . Taylor & Francis Online. [Link]

• Method for determination of acephate, methamidophos, omethoate, dimethoate, ethylenethiourea and propylenethiourea in human urine using high-performance liquid chromatography-atmospheric pressure chemical ionization tandem mass spectrometry - ResearchGate . ResearchGate. [Link]

• Oxidative Bioactivation of Methamidophos Insecticide: Synthesis of N-Hydroxymethamidophos (A Candidate Metabolite) and Its Proposed Alternative Reactions Involving N → O Rearrangement or Fragmentation through a Metaphosphate Analogue | Chemical Research in Toxicology - ACS Publications . ACS Publications. [Link]

• Acetylcholinesterase Inhibitors: Pharmacology and Toxicology - PMC - PubMed Central . National Center for Biotechnology Information. [Link]

• Biochemistry, Cytochrome P450 - StatPearls - NCBI Bookshelf - NIH . National Center for Biotechnology Information. [Link]

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Protocols & Analytical Methods

Analytical methods for N-Methyl-methamidophos detection

An Application Guide to the Quantitative Analysis of N-Methyl-Methamidophos in Complex Matrices

Abstract

This comprehensive guide provides detailed methodologies for the detection and quantification of N-Methyl-methamidophos, commonly known as methamidophos. As a polar organophosphate insecticide, its analysis presents unique challenges, particularly in complex food and environmental matrices. This document outlines field-proven protocols for sample preparation using the QuEChERS methodology, followed by robust analytical determination via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS). Each section is designed to provide researchers and analytical scientists with the causal insights and procedural details necessary to develop and validate reliable, high-performance analytical methods.

Introduction: The Analytical Challenge of Methamidophos

Methamidophos ((RS)-O,S-dimethyl phosphoramidothioate) is a broad-spectrum systemic organophosphate insecticide and acaricide used to control chewing and sucking insects on a variety of crops, including potatoes, cotton, and vegetables like broccoli and cauliflower.[1] Its mode of action involves the inhibition of the acetylcholinesterase (AChE) enzyme, a critical component of the nervous system in both insects and mammals.[1] Due to toxicity concerns and potential risks to consumers and non-target organisms, its use has been severely restricted or banned in many regions, including the European Union.[1][2]

Methamidophos is also a primary metabolite of the insecticide acephate, meaning its presence in a sample can result from the degradation of a parent compound.[1] Consequently, regulatory bodies often set Maximum Residue Limits (MRLs) at the Limit of Determination (LOD) for methamidophos itself, while also accounting for its presence as a residue from acephate use.[1]

From an analytical perspective, methamidophos is a challenging analyte. Its high polarity makes it highly soluble in water, which complicates extraction from aqueous sample matrices and can lead to poor retention on traditional reversed-phase chromatography columns. When using Gas Chromatography (GC), its polarity can cause significant peak tailing and adsorption in the injector port or on the analytical column, compromising sensitivity and reproducibility.[1] Therefore, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) has become the preferred technique for its robust, sensitive, and specific quantification.[1]

This guide will address these challenges by providing optimized protocols that ensure efficient extraction, minimize matrix interference, and achieve reliable quantification at trace levels.

High-Efficiency Sample Preparation: The QuEChERS Method

Effective sample preparation is paramount for accurate pesticide residue analysis. It must efficiently extract the target analyte while minimizing co-extractives that can interfere with analysis and damage instrumentation. For multi-residue analysis in food matrices, the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method has become the industry standard.[3] It streamlines the extraction and cleanup process into two main stages.[4]

The following protocol is based on the widely adopted AOAC Official Method 2007.01.[4]

Protocol 2.1: QuEChERS Sample Preparation (AOAC 2007.01)

Objective: To extract methamidophos from a high-moisture food matrix (e.g., fruits, vegetables) and perform a dispersive solid-phase extraction (dSPE) cleanup.

Materials:

• Homogenized Sample (e.g., tomato, pear, lettuce)

• Acetonitrile (ACN) with 1% Acetic Acid

• Reagent Grade Water

• 50 mL Centrifuge Tubes (with ceramic homogenizers, optional)

• AOAC 2007.01 Extraction Salts (typically 6 g anhydrous MgSO₄, 1.5 g NaCl)

• dSPE Cleanup Tube (typically containing 150 mg Primary Secondary Amine (PSA), 900 mg anhydrous MgSO₄)

• Vortex Mixer

• Centrifuge

Procedure:

• Sample Weighing: Weigh 15 g (± 0.1 g) of homogenized sample into a 50 mL centrifuge tube.

  • Scientist's Note: For dry samples (e.g., cereals, tea), a smaller sample size (1-5 g) is used, and the sample must be rehydrated with an appropriate amount of reagent water prior to adding the solvent. This rehydration step is critical for achieving efficient extraction.[5]

• Solvent Addition: Add 15 mL of 1% acetic acid in acetonitrile to the tube.

  • Scientist's Note: Acetonitrile is chosen for its ability to effectively precipitate proteins and extract a wide range of pesticides with minimal co-extraction of lipids. The acetic acid helps to stabilize pH-sensitive pesticides.

• Extraction: Cap the tube tightly and shake vigorously for 1-3 minutes. Using a mechanical shaker ensures consistency.[3]

• Salting-Out: Add the AOAC 2007.01 extraction salt packet to the tube. The addition of magnesium sulfate and sodium chloride induces phase separation between the aqueous sample layer and the acetonitrile layer, driving the pesticides into the organic phase.

• Second Extraction: Immediately cap and shake vigorously for 1 minute.

• Centrifugation: Centrifuge the tube at ≥3000 rcf for 5 minutes. This will result in a clear separation, with the acetonitrile supernatant (top layer) containing the extracted pesticides.

• Dispersive SPE (dSPE) Cleanup: Transfer an aliquot (e.g., 6 mL) of the supernatant to a dSPE cleanup tube.

  • Scientist's Note: The dSPE sorbents serve a critical cleanup function. Anhydrous MgSO₄ removes residual water, while PSA removes organic acids, sugars, and other polar matrix components that could interfere with the analysis.[4]

• Final Cleanup & Centrifugation: Vortex the dSPE tube for 2 minutes and centrifuge at ≥3000 rcf for 5 minutes.

• Final Extract: The resulting supernatant is the final, cleaned extract. Transfer it to an autosampler vial for analysis. For LC-MS/MS, this extract can often be analyzed directly or after dilution. For GC-MS/MS, a solvent exchange may be necessary.[4]

QuEChERS Workflow Diagram

Sources

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• 2. pic.int [pic.int]
• 3. agilent.com [agilent.com]
• 4. QuEChERS Method for Pesticide Residue Analysis [sigmaaldrich.com]
• 5. hpst.cz [hpst.cz]

Chiral Separation of Methamidophos Enantiomers by High-Performance Liquid Chromatography

An Application Guide and Protocol

Abstract

This technical guide provides a comprehensive methodology for the enantioselective separation of methamidophos, a chiral organophosphorus insecticide, using High-Performance Liquid Chromatography (HPLC). The biological activity and environmental degradation of many chiral pesticides are enantioselective, making the analysis of individual enantiomers critical for accurate risk assessment and regulatory compliance.[1][2] This document details a robust normal-phase HPLC method, explaining the principles of chiral recognition on polysaccharide-based stationary phases and providing a step-by-step protocol for researchers, scientists, and professionals in drug development and environmental analysis. The method is designed to be self-validating, ensuring reliable and reproducible results.

Introduction: The Significance of Enantioselectivity

Methamidophos is a broad-spectrum insecticide belonging to the organophosphate class.[3] It possesses a chiral center at the phosphorus atom, existing as two non-superimposable mirror images, or enantiomers. While enantiomers have identical physical and chemical properties in an achiral environment, they often exhibit significantly different biological activities and toxicities in chiral biological systems.[4] For instance, studies have shown that the enantiomers of methamidophos display different levels of toxicity and inhibition of the acetylcholinesterase (AChE) enzyme.[1][2] The (-)-enantiomer has been reported to be a more potent inhibitor of AChE in vitro, whereas the (+)-enantiomer can be more toxic to certain aquatic organisms in vivo.[1][2]

Because most chiral pesticides are still marketed as racemic mixtures, evaluating the environmental fate and toxicological profile of each enantiomer separately is imperative for a comprehensive environmental safety assessment.[1] High-Performance Liquid Chromatography (HPLC) utilizing a Chiral Stationary Phase (CSP) is a powerful and widely adopted technique for resolving enantiomers in both analytical and preparative scales.[5] This note describes a validated method using a polysaccharide-based CSP for the baseline separation of methamidophos enantiomers.

The Principle of Chiral Recognition on Polysaccharide CSPs

The direct separation of enantiomers on a CSP is achieved through the formation of transient, diastereomeric complexes between the analyte enantiomers and the chiral selector of the stationary phase.[6] Polysaccharide-based CSPs, such as those derived from cellulose or amylose, are the most widely used columns for their broad applicability and high enantioseparation capabilities.[7]

The chiral selector in the recommended column, cellulose-tris(3,5-dimethylphenylcarbamate), is coated onto a silica support.[4][8] The selector's polymer backbone forms a helical structure with grooves and cavities, creating a complex three-dimensional chiral environment.[5] Chiral recognition occurs due to differential interactions between each enantiomer and the CSP. These interactions can include hydrogen bonds, dipole-dipole interactions, π-π stacking, and steric hindrance. The small differences in the stability of the formed diastereomeric complexes lead to different retention times on the column, thus enabling their separation.

Caption: Chiral recognition mechanism on a polysaccharide-based CSP.

Detailed Methodology and Protocol

This protocol is based on established methods for the chiral separation of methamidophos.[1][2]

Materials, Reagents, and Instrumentation

• Reagents:

  • Racemic methamidophos standard (≥98% purity)

  • n-Hexane (HPLC grade)

  • Isopropanol (IPA) (HPLC grade)

  • Methanol (for sample preparation, HPLC grade)

• Instrumentation:

  • HPLC system with a binary pump, autosampler, and column thermostat.

  • UV-Vis Detector or Photodiode Array (PDA) Detector.

  • For higher sensitivity and confirmation, a tandem mass spectrometer (MS/MS) can be used.[3]

• Chiral Column:

  • A polysaccharide-based chiral column is required. A Chiralcel OD column (cellulose-tris(3,5-dimethylphenylcarbamate)) has demonstrated excellent performance for this separation.[1][2]

Optimized Chromatographic Conditions

The following conditions have been shown to provide baseline separation of methamidophos enantiomers.[1]

Parameter	Recommended Setting
HPLC Column	Chiralcel OD, 250 mm x 4.6 mm, 10 µm
Mobile Phase	n-Hexane / Isopropanol (80:20, v/v)
Flow Rate	0.5 mL/min
Column Temperature	25°C (Ambient)
Injection Volume	10 µL
UV Detection	230 nm[9]
MS/MS Detection (Optional)	ESI+, monitoring transition m/z 142 -> 94[3]

Step-by-Step Experimental Protocol

Step 1: Standard Solution Preparation

• Prepare a stock solution of racemic methamidophos at 1 mg/mL in methanol.

• From the stock solution, prepare a working standard solution at a concentration of 10 µg/mL by diluting with the mobile phase (n-Hexane/Isopropanol 80:20).

• Filter the working standard solution through a 0.45 µm syringe filter before injection.

Step 2: HPLC System Preparation and Equilibration

• Install the Chiralcel OD column into the HPLC system.

• Set the pump to deliver the mobile phase (n-Hexane:IPA, 80:20) at a flow rate of 0.5 mL/min.

• Purge the pump channels to remove any air bubbles.

• Equilibrate the column with the mobile phase for at least 30-45 minutes, or until a stable baseline is achieved. A stable baseline is critical for accurate integration.

Step 3: Data Acquisition

• Set the UV detector wavelength to 230 nm.[9]

• Set the column oven temperature to 25°C.

• Inject 10 µL of the prepared working standard solution.

• Start the data acquisition and run the analysis for a sufficient time to allow both enantiomer peaks to elute (typically around 20-30 minutes).

• Based on published data, the (+)-methamidophos enantiomer is expected to elute first, followed by the (-)-methamidophos enantiomer.[1]

Step 4: System Suitability and Data Analysis

• Peak Identification: Identify the two eluted peaks corresponding to the methamidophos enantiomers.

• Resolution (Rs): Calculate the resolution between the two peaks. For a quantitative method, a baseline separation with Rs ≥ 1.5 is required.

  • Rs = 2(t₂ - t₁) / (w₁ + w₂), where t is the retention time and w is the peak width at the base.

• Selectivity (α): Calculate the selectivity factor.

  • α = k₂ / k₁, where k is the retention factor for each enantiomer.

• Quantification: If determining the enantiomeric excess (e.e.), calculate the percentage of each enantiomer from their respective peak areas.

Expected Results and Performance

Under the specified conditions, a baseline separation of the two enantiomers should be achieved. The (+)-methamidophos will elute before the (-)-methamidophos.[1] The method demonstrates high reproducibility and is suitable for the quantitative analysis of methamidophos enantiomers.

Performance Parameter	Expected Value	Rationale
Retention Time (Peak 1)	~15-20 min	Dependent on specific system dead volume and column condition.
Retention Time (Peak 2)	~20-25 min	The second enantiomer interacts more strongly with the CSP.
Resolution (Rs)	> 1.5	Indicates baseline separation, essential for accurate quantification.[10]
Selectivity (α)	> 1.1	Shows the CSP's ability to differentiate between the enantiomers.

Method Development and Optimization Workflow

While the provided method is robust, minor adjustments may be necessary depending on the specific HPLC system, column age, or sample matrix. The following workflow outlines a logical approach to method optimization.

Caption: Logical workflow for chiral method development and optimization.

• Mobile Phase Composition: The ratio of n-hexane to isopropanol is the most critical parameter.[10] Increasing the percentage of the alcohol modifier (IPA) will generally decrease retention times but may also reduce selectivity. Conversely, decreasing the IPA percentage will increase retention and may improve resolution, but at the cost of longer analysis times and broader peaks.

• Flow Rate: A lower flow rate, such as 0.5 mL/min, often improves resolution by allowing more time for the enantiomers to interact with the stationary phase.[10]

• Temperature: While ambient temperature is usually sufficient, adjusting the column temperature can sometimes influence selectivity. Lower temperatures often enhance separation but increase analysis time and backpressure.

Conclusion

The HPLC method detailed in this application note provides a reliable and reproducible means for the chiral separation of methamidophos enantiomers. By employing a polysaccharide-based chiral stationary phase, such as Chiralcel OD, a baseline resolution can be consistently achieved. This enables the accurate quantification of individual enantiomers, which is essential for advanced toxicological studies, environmental monitoring, and understanding the stereoselective behavior of this important organophosphorus pesticide.

References

• Liu, D., et al. (2005). Enantiomeric Resolution and Biotoxicity of Methamidophos. Environmental Science & Technology, 39(1), 188-194. [Link]

• ResearchGate. (n.d.). Enantiomeric Resolution and Biotoxicity of Methamidophos. Request PDF. [Link]

• Meričko, D., Lehotay, J., & Čižmárik, J. (2007). HPLC separation of enantiomers using chiral stationary phases. Česká a Slovenská Farmacie, 56(3), 107-115. [Link]

• CORESTA. (2019). Methamidophos - Agrochemicals Analysis Technical Note TN #003. [Link]

• Wang, P., et al. (2005). Enantiomeric Resolution of Chiral Pesticides by High-Performance Liquid Chromatography. Journal of Agricultural and Food Chemistry, 53(5), 1341-1346. [Link]

• Ghanem, A., et al. (2021). Development of a chiral HPLC method for the separation and quantification of hydroxychloroquine enantiomers. Scientific Reports, 11(1), 8047. [Link]

• Wang, Y. S., et al. (2005). Separation of bifenthrin enantiomers by chiral HPLC and determination of their toxicity to aquatic organism. Journal of Food and Drug Analysis, 13(3). [Link]

• Kim, K., et al. (2010). Development of a Residue Analysis for Metamifop in Paddy Water, Soil, and Rice using HPLC. The Korean Journal of Pesticide Science, 14(4), 411-419. [Link]

• Olsson, A. O., et al. (2004). Method for determination of acephate, methamidophos, omethoate, dimethoate, ethylenethiourea and propylenethiourea in human urine using high-performance liquid chromatography-atmospheric pressure chemical ionization tandem mass spectrometry. Journal of Chromatography B, 801(2), 269-279. [Link]

• Zhang, H., et al. (2013). Environmental behavior of the chiral organophosphorus insecticide acephate and its chiral metabolite methamidophos: enantioselective transformation and degradation in soils. Environmental Science & Technology, 47(16), 9233-9240. [Link]

• Wimalasinghe, R. M., et al. (2022). The separation of several organophosphate pesticides on immobilized polysaccharide chiral stationary phases. Journal of Separation Science, 45(10), 1721-1730. [Link]

• Agilent Technologies. (2011). Analysis of Pesticides in Food by GC/MS/MS using the Ultra Inert Liners with Wool. [Link]

• She, Y., et al. (2006). Multi-Residue Analysis of Some Polar Pesticides in Water Samples with SPE and LC–MS–MS. Chromatographia, 63(5-6), 231-235. [Link]

• de Sousa, F. A., et al. (2011). Semipreparative enantioseparation of methamidophos by HPLC-UV and preliminary in vitro study of butyrylcholinesterase inhibition. Chirality, 23(10), 947-953. [Link]

• Ilisz, I., et al. (2023). Enantioseparation of Proton Pump Inhibitors by HPLC on Polysaccharide-Type Stationary Phases: Enantiomer Elution Order Reversal, Thermodynamic Characterization, and Hysteretic Effect. Molecules, 28(14), 5437. [Link]

• Nazareth, C., & Pereira, S. (2020). A Review on Chiral Stationary Phases for Separation of Chiral Drugs. International Journal of Pharmaceutical and Phytopharmacological Research, 10(3), 77-91. [Link]

• Teledyne ISCO. (2022). Chiral SFC Method Development on Polysaccharide-Based Chiral Stationary Phases. YouTube. [Link]

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• 10. Development of a chiral HPLC method for the separation and quantification of hydroxychloroquine enantiomers - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: A Robust GC-MS/MS Method for the Quantification of N-Methyl-methamidophos and Related Organophosphorus Pesticides

Introduction: The Analytical Challenge of Polar Pesticides

Methamidophos, an organophosphorus insecticide, and its parent compound, acephate, are widely used in agriculture to protect a variety of crops. However, their persistence in the environment and potential toxicity necessitate sensitive and reliable monitoring in food products. Acephate can metabolize or degrade into methamidophos, which is often more toxic than the parent compound.[1] This metabolic relationship requires analytical methods capable of simultaneously quantifying both compounds to ensure food safety and compliance with regulatory limits, such as the Maximum Residue Limits (MRLs) set by authorities like the European Commission.[2][3]

This application note addresses the analysis of N-Methyl-methamidophos, a compound structurally related to the highly monitored methamidophos. The principles and protocols detailed herein are directly applicable to methamidophos, the primary metabolite of acephate.[4] The analysis of these polar organophosphorus compounds by gas chromatography (GC) can be challenging, often leading to issues like poor peak shape (tailing) and matrix interference at the injector port.[2][5]

Gas chromatography-tandem mass spectrometry (GC-MS/MS) provides the high selectivity and sensitivity required to overcome these challenges.[6][7] By utilizing Multiple Reaction Monitoring (MRM), GC-MS/MS can selectively detect target analytes even in complex matrices, ensuring accurate quantification at low levels.[6] This document presents a comprehensive protocol employing a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation method coupled with GC-MS/MS analysis, designed for robust and reliable quantification in diverse food matrices.

Principle of the Method

The analytical workflow is a two-stage process: sample preparation followed by instrumental analysis.

A. Sample Preparation: The QuEChERS Approach The QuEChERS method is a streamlined sample preparation technique that has become a standard for pesticide residue analysis in food.[8][9] The process involves two main steps:

• Extraction: The sample is first homogenized and then extracted with an organic solvent, typically acetonitrile, in the presence of salts (e.g., magnesium sulfate, sodium acetate). The addition of salts induces a phase separation between the aqueous and organic layers, driving the pesticides into the acetonitrile layer while minimizing the co-extraction of water-soluble matrix components.[6][10]

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: An aliquot of the acetonitrile extract is then cleaned up by adding a combination of sorbents. For this application, Primary Secondary Amine (PSA) is used to remove organic acids, sugars, and fatty acids, while anhydrous magnesium sulfate removes any remaining water.[11] This cleanup is crucial for reducing matrix effects and protecting the GC-MS/MS system.

B. Instrumental Analysis: GC-MS/MS Following preparation, the cleaned extract is injected into the GC-MS/MS system.

• Gas Chromatography (GC): The analytes are vaporized in the heated injector and separated based on their boiling points and interaction with the stationary phase of the analytical column.

• Tandem Mass Spectrometry (MS/MS): As the separated analytes elute from the GC column, they enter the mass spectrometer. In the ion source, they are ionized (typically via Electron Ionization - EI). The first quadrupole (Q1) isolates a specific precursor ion for each analyte. This ion is then fragmented in the collision cell (q2). The second quadrupole (Q3) isolates specific product ions, which are then detected. This highly specific precursor-to-product ion transition is known as Multiple Reaction Monitoring (MRM) and provides exceptional selectivity and sensitivity, minimizing interference from co-eluting matrix components.[6]

Visualized Experimental Workflow

The following diagram illustrates the complete analytical workflow from sample receipt to final data analysis.

Caption: Overall workflow from sample preparation to instrumental analysis.

Detailed Protocols

Reagents and Materials

• Solvents: Acetonitrile (ACN), Acetone, Toluene (Pesticide residue grade or equivalent).

• Standards: Certified reference standards of N-Methyl-methamidophos, Acephate, and Methamidophos. Internal Standard (IS) such as Triphenyl Phosphate (TPP).[5]

• Reagents: Anhydrous magnesium sulfate (MgSO₄), sodium acetate (NaOAc), Primary Secondary Amine (PSA) sorbent. Pre-packaged QuEChERS extraction and cleanup kits are recommended for convenience and consistency.

• Water: Deionized water, >18 MΩ·cm.

• Consumables: 50 mL and 15 mL polypropylene centrifuge tubes, GC vials with inserts, appropriate GC column (e.g., low-bleed 5% phenyl-methylpolysiloxane), ultra-inert GC liners.[5]

Standard Preparation

• Stock Solutions (1000 µg/mL): Accurately weigh approximately 10 mg of each reference standard into separate 10 mL volumetric flasks. Dissolve and bring to volume with an appropriate solvent (e.g., acetone or toluene).[12] Store at -20°C.[12]

• Intermediate Mix (10 µg/mL): Prepare a mixed working solution by diluting the stock solutions in acetonitrile.

• Calibration Standards (5–500 ng/mL): Prepare a series of calibration standards by serially diluting the intermediate mix.[5] To compensate for matrix effects, it is crucial to prepare these standards in a blank matrix extract that has undergone the full QuEChERS procedure.[7]

• Internal Standard (IS) Spiking Solution: Prepare a TPP solution in acetonitrile at a concentration of 20 µg/mL.[5]

Sample Preparation Protocol (QuEChERS)

• Homogenization: Weigh 10 g (± 0.1 g) of a representative, homogenized sample into a 50 mL centrifuge tube. For dry samples, rehydrate with an appropriate amount of deionized water.

• Extraction:

  • Add 10 mL of acetonitrile to the tube.

  • If using an internal standard, add a known amount (e.g., 250 µL of 20 µg/mL TPP).

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaOAc).

  • Immediately cap and shake vigorously for 1 minute. The exothermic reaction of MgSO₄ with water aids extraction efficiency.

• Centrifugation: Centrifuge the tube at ≥3000 rpm for 10 minutes.[6]

• d-SPE Cleanup:

  • Transfer a 1 mL aliquot of the upper acetonitrile layer into a 2 mL d-SPE cleanup tube containing PSA (e.g., 50 mg) and anhydrous MgSO₄ (e.g., 150 mg).

  • Vortex for 30 seconds to ensure thorough mixing with the sorbents.

• Final Centrifugation: Centrifuge the d-SPE tube at high speed (e.g., 10,000 rpm) for 5 minutes to pellet the sorbent material.

• Final Extract: Carefully transfer the supernatant into a GC vial for analysis.

GC-MS/MS Instrumental Conditions

The following tables provide typical instrument parameters. These should be optimized for the specific instrument in use.

Table 1: GC-MS/MS Instrument Parameters

Parameter	Setting	Rationale
Gas Chromatograph
Injector	Splitless, 250°C	Ensures efficient vaporization of analytes while minimizing thermal degradation.
Liner	Ultra Inert, single taper with wool	Critical for preventing active site interaction with polar analytes like methamidophos, improving peak shape.[5]
Carrier Gas	Helium, Constant Flow @ 1.2 mL/min	Provides optimal separation efficiency.
Oven Program	70°C (1 min hold), ramp 25°C/min to 180°C, ramp 10°C/min to 280°C (5 min hold)	A tailored temperature program to ensure separation from matrix components and good peak shape.
Column	30 m x 0.25 mm, 0.25 µm film (e.g., HP-5ms UI)	A standard polarity column suitable for a wide range of pesticides.
Mass Spectrometer
Ion Source	Electron Ionization (EI), 230°C	Standard, robust ionization technique for GC-amenable compounds.
Quadrupole Temp	150°C	Standard operating temperature.

| Acquisition Mode | Multiple Reaction Monitoring (MRM) | Provides the highest level of selectivity and sensitivity for quantitative analysis.[6] |

Table 2: Example MRM Transitions (Note: These transitions must be empirically determined and optimized on the specific instrument used.)

Compound	Precursor Ion (m/z)	Product Ion 1 (m/z) (Quantifier)	Product Ion 2 (m/z) (Qualifier)	Collision Energy (eV)
Methamidophos	141	94	125	10
Acephate	183	143	95	10

| TPP (IS) | 326 | 152 | 77 | 20 |

Method Validation

A new analytical method must be validated to ensure it is fit for purpose.[13] Validation should be performed according to internationally recognized guidelines, such as those from SANCO/DG SANTE. Key performance parameters are summarized below.

Table 3: Typical Method Performance Characteristics

Parameter	Typical Acceptance Criteria	Description
Specificity	No significant interferences at the retention time of the analytes in blank samples.	Confirms that the signal being measured is solely from the target analyte.
Linearity	Correlation coefficient (r²) > 0.99 over the calibration range.	Assesses the proportionality of the instrument response to the analyte concentration.[14]
Limit of Detection (LOD)	Signal-to-Noise (S/N) ratio of 3:1.	The lowest concentration of an analyte that can be reliably detected.
Limit of Quantification (LOQ)	Typically 0.01 mg/kg. S/N ratio of 10:1.	The lowest concentration that can be quantified with acceptable accuracy and precision.[14]
Accuracy (Recovery)	70-120%	Determined by analyzing spiked blank matrix samples at various concentrations (e.g., at the LOQ and a higher level).[14][15]
Precision (RSD)	≤ 20%	Measures the closeness of agreement between repeated measurements (Repeatability: same day/analyst; Reproducibility: different day/analyst).[14][15]

| Matrix Effect | Calculated by comparing the slope of matrix-matched calibration curve to the solvent-based curve. | Quantifies the suppression or enhancement of the analyte signal caused by co-eluting matrix components. |

Conclusion and Field Insights

This application note details a robust and reliable method for the analysis of N-Methyl-methamidophos and related organophosphorus pesticides using QuEChERS sample preparation and GC-MS/MS. The causality behind the protocol is clear: the QuEChERS method provides a simple yet effective extraction and cleanup, minimizing matrix components that can interfere with analysis.[9] The use of an ultra-inert GC flow path is critical to achieving good chromatography for these polar compounds, while the selectivity of tandem mass spectrometry in MRM mode ensures accurate quantification even at trace levels.[5][6]

By following this validated protocol, research and quality control laboratories can achieve high-throughput, accurate, and precise results that comply with stringent international food safety regulations. The self-validating nature of the method, which includes the use of an internal standard and matrix-matched calibration, ensures the trustworthiness and defensibility of the data generated.

References

• CORESTA. (2019). Methamidophos - Technical Note TN #003. Available at: [Link]

• Agilent Technologies. (2011). Analysis of Pesticides in Food by GC/MS/MS using the Ultra Inert Liners with Wool. Available at: [Link]

• Han, L., et al. (2015). Analysis of 136 pesticides in avocado using a modified QuEChERS method with LC-MS/MS and GC-MS/MS. ResearchGate. Available at: [Link]

• EU Reference Laboratories for Residues of Pesticides. Home Page. Available at: [Link]

• Lin, Z., et al. (2020). Degradation of Acephate and Its Intermediate Methamidophos: Mechanisms and Biochemical Pathways. Frontiers in Microbiology. Available at: [Link]

• U.S. Food & Drug Administration (FDA). Pesticide Analytical Manual (PAM). Available at: [Link]

• Zisis, P., et al. (2018). Validation of an Analytical Method for the Determination of Pesticide Residues in Vine Leaves by GC-MS/MS. PubMed. Available at: [Link]

• QuEChERS.com. Home Page. Available at: [Link]

• European Commission. EU Pesticides Database. Available at: [Link]

• EURL DataPool. Home Page. Available at: [Link]

• U.S. Environmental Protection Agency (EPA). Overview of EPA Pesticide Laboratories and Methods. Available at: [Link]

• Hill, A. R. C. (2003). Guidelines for in-house validation of analytical methods for pesticide residues in food and animal feeds. ResearchGate. Available at: [Link]

• Phenomenex. (2025). QuEChERS Method for Pesticide Residue Analysis. Available at: [Link]

• Lin, Z., et al. (2020). Degradation of Acephate and Its Intermediate Methamidophos: Mechanisms and Biochemical Pathways. ResearchGate. Available at: [Link]

• U.S. Environmental Protection Agency (EPA). Pesticide Analysis Guide. Available at: [Link]

• LCGC International. QuEChERS - A New Sample Preparation Technique for Multiresidue Analysis of Pesticides in Foods and Agricultural Samples. Available at: [Link]

• European Commission. (2017). Method Validation and Quality Control Procedures for Pesticide Residues Analysis in Food and Feed. Document No. SANTE/11813/2017. Available at: [Link]

• European Commission. European Union Reference Laboratories. Available at: [Link]

• U.S. Food & Drug Administration (FDA). (2024). Pesticide Residue Monitoring Program Questions and Answers. Available at: [Link]

• Ferrer, C., et al. (2011). Pesticide-Residue Analysis in Soils by the QuEChERS Method: A Review. MDPI. Available at: [Link]

• Zisis, P., et al. (2018). Validation of an Analytical Method for the Determination of Pesticide Residues in Vine Leaves by GC–MS/MS. Journal of Agricultural and Food Chemistry. Available at: [Link]

• Mohapatra, S., et al. (2017). Dissipation of acephate and methamidophos residues on brinjal (Solanum melongena L.) and okra (Abelmoschus esculentus L.). Polish Journal of Environmental Studies. Available at: [Link]

• EU Reference Laboratories for Residues of Pesticides. Single Residue Methods. Available at: [Link]

• FSSAI. (2015). Manual of Methods of Analysis of Foods: Pesticide Residues. Available at: [Link]

• Das, S. K., et al. (2013). Residues of acephate and its metabolite methamidophos in/on mango fruit (Mangifera indica L.). PubMed. Available at: [Link]

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• 3. EU Pesticides Database - Food Safety - European Commission [food.ec.europa.eu]
• 4. Frontiers | Degradation of Acephate and Its Intermediate Methamidophos: Mechanisms and Biochemical Pathways [frontiersin.org]
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• 15. pubs.acs.org [pubs.acs.org]

Application Note: Preparation and Validation of a Methamidophos Analytical Standard for Chromatographic Analysis

Introduction

Methamidophos (O,S-Dimethyl phosphoramidothioate) is a highly toxic organophosphate insecticide and acaricide.[1][2] It is used to control a wide range of chewing and sucking insects on various crops like vegetables and cotton.[1][2] Due to its high toxicity and potential risks to human health and the environment, regulatory bodies worldwide have established Maximum Residue Limits (MRLs) for methamidophos in food and environmental samples.[2] Accurate and reliable quantification of methamidophos residues is therefore essential for consumer safety and regulatory compliance.

This application note provides a comprehensive guide for researchers and analytical chemists on the preparation of analytical standards and the validation of a quantitative chromatographic method for methamidophos. The principles and protocols described herein are grounded in internationally recognized guidelines, such as those from SANTE and AOAC, ensuring a robust and defensible analytical approach.[3]

Note on Nomenclature: The user requested information on "N-Methyl-methamidophos." This is not a standard chemical name for a registered pesticide. This guide will focus on methamidophos, a well-documented organophosphate and a metabolite of the insecticide acephate.[1][4] The methodologies presented are broadly applicable to related organophosphorus compounds.

Materials and Reagents

• Certified Reference Material (CRM): Methamidophos, PESTANAL® analytical standard, or equivalent with a certificate of analysis (CoA) indicating purity.

• Solvents: HPLC or GC-grade acetonitrile and methanol.

• Reagents: Formic acid (LC-MS grade), anhydrous magnesium sulfate (MgSO₄), and sodium acetate (NaOAc) for sample extraction (if applicable).

• Equipment:

  • Analytical balance (4-5 decimal places)

  • Class A volumetric flasks (10, 25, 50, 100 mL)

  • Calibrated micropipettes

  • Vortex mixer

  • Centrifuge

  • Autosampler vials with septa

  • Chromatography system (GC or LC) with a suitable detector (e.g., MS, MS/MS, FPD).[5]

Preparation of Stock and Working Standards

The accuracy of all quantitative results depends directly on the integrity of the standard solutions. This protocol ensures the preparation of accurate and stable standards.

Rationale for Solvent Selection

Acetonitrile or methanol are recommended solvents for preparing methamidophos standards.[6] They offer good solubility for this polar compound and are compatible with both Liquid Chromatography (LC) and Gas Chromatography (GC) systems. For LC-MS/MS analysis, acetonitrile is often preferred as it is a common mobile phase component.

Protocol: Stock Standard Preparation (1000 µg/mL)

• Equilibration: Allow the sealed container of the methamidophos CRM to equilibrate to room temperature for at least 30 minutes before opening to prevent condensation.

• Weighing: Accurately weigh approximately 10 mg of the methamidophos CRM onto a weighing paper.

• Transfer: Carefully transfer the weighed standard into a 10 mL Class A volumetric flask.

• Dissolution: Add approximately 7-8 mL of acetonitrile (or methanol) to the flask. Gently swirl to dissolve the standard completely.

• Dilution to Volume: Once dissolved, bring the flask to the 10 mL mark with the same solvent.

• Homogenization: Stopper the flask and invert it 15-20 times to ensure a homogenous solution.

• Calculation: Calculate the exact concentration of the stock solution based on the weighed amount and the purity stated in the CoA.

  • Formula: Exact Conc. (µg/mL) = (Weight (mg) * Purity (%)) / Volume (mL)

• Storage: Transfer the stock solution to an amber glass vial, label it clearly with the compound name, concentration, preparation date, and initials, and store it at -20°C.[6]

Protocol: Intermediate and Working Standards

Prepare intermediate and working standards by serial dilution of the primary stock solution. This minimizes pipetting errors.

• Intermediate Standard (e.g., 10 µg/mL): Pipette 1 mL of the 1000 µg/mL stock solution into a 100 mL volumetric flask and dilute to volume with the chosen solvent.

• Working Calibration Standards: Prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 ng/mL) by diluting the intermediate standard. For complex matrices like food, it is crucial to prepare these final standards in a blank matrix extract to compensate for matrix effects.[5][7][8]

Caption: Workflow for the preparation of analytical standards.

Analytical Method Validation Protocol

Method validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose.[9][10] The following protocols are based on the SANTE/11312/2021 guidelines, which are widely accepted for pesticide residue analysis in food and feed.[3][11]

Specificity / Selectivity

Objective: To demonstrate that the method can unequivocally detect and quantify the analyte in the presence of other components expected to be in the sample matrix.

Protocol:

• Analyze at least five independent blank samples of the matrix of interest (e.g., lettuce, tomato).

• Analyze a standard solution of methamidophos.

• Analyze a blank matrix sample fortified with methamidophos at the Limit of Quantitation (LOQ).

• Acceptance Criteria: The blank samples should not show any interfering peaks at the retention time and m/z transitions of methamidophos greater than 30% of the LOQ.

Linearity and Range

Objective: To demonstrate a proportional relationship between the analyte concentration and the instrument's response over a defined range.

Protocol:

• Prepare a set of at least five matrix-matched calibration standards covering the expected working range (e.g., 5 to 100 ng/mL).

• Inject each standard in triplicate.

• Construct a calibration curve by plotting the average peak area against the concentration.

• Perform a linear regression analysis.

• Acceptance Criteria: The coefficient of determination (R²) should be ≥ 0.99. The back-calculated concentration of each calibration point should be within ±20% of the nominal value.

Table 1: Example Linearity Data

Nominal Conc. (ng/mL)	Mean Response (Peak Area)	Back-Calculated Conc. (ng/mL)	Deviation (%)
5.0	10540	4.9	-2.0%
10.0	21350	10.2	+2.0%
25.0	52980	25.5	+2.0%
50.0	104500	49.8	-0.4%
100.0	208700	99.4	-0.6%

| Regression | y = 2085x + 120 | R² | 0.9995 |

Accuracy (Recovery)

Objective: To determine the closeness of the measured result to the true value. It is assessed through recovery studies.

Protocol:

• Select representative blank matrix samples.

• Spike the blank samples with methamidophos at a minimum of two concentration levels (e.g., the LOQ and a higher level such as the MRL).

• Prepare at least five replicates for each level.

• Process the spiked samples through the entire analytical procedure (extraction, cleanup, and analysis).

• Calculate the recovery for each replicate.

  • Formula: Recovery (%) = (Measured Conc. / Spiked Conc.) * 100

• Acceptance Criteria: The mean recovery should be within the range of 70-120%.[12]

Precision (Repeatability and Intermediate Precision)

Objective: To measure the closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample.

Protocol:

• Repeatability (Intra-day precision): Analyze the five replicates from the accuracy study (Section 4.3) under the same operating conditions within a short interval of time.

• Intermediate Precision (Inter-day precision): Repeat the analysis on a different day with a different analyst or on a different instrument if available.

• Calculate the Relative Standard Deviation (RSD) for the recovery results at each concentration level.

  • Formula: RSD (%) = (Standard Deviation of Recoveries / Mean Recovery) * 100

• Acceptance Criteria: The RSD for repeatability should be ≤ 20%.[13]

Table 2: Example Accuracy and Precision Data (Spike Level: 10 ng/g)

Replicate	Measured Conc. (ng/g)	Recovery (%)
1	9.2	92%
2	8.8	88%
3	9.5	95%
4	10.1	101%
5	9.0	90%
Mean	9.32	93.2%
Std. Dev.	0.51	5.1%

| RSD (%) | 5.5% | 5.5% |

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Objective: To determine the lowest concentration of the analyte that can be reliably detected and quantified with acceptable accuracy and precision.

Protocol:

• LOD: The lowest concentration at which the signal-to-noise ratio (S/N) is ≥ 3.

• LOQ: The lowest concentration that can be quantified with acceptable accuracy and precision (recovery 70-120% and RSD ≤ 20%).[14] This is often determined by fortifying blank samples at decreasing concentrations until the acceptance criteria are no longer met.[14][15] The LOQ is typically the lowest point on the validated calibration curve.

• Acceptance Criteria: The LOQ must be validated by meeting the accuracy and precision criteria described in sections 4.3 and 4.4.

Caption: Overview of the analytical method validation process.

Conclusion

The reliability of pesticide residue data is paramount for protecting public health. This application note provides a systematic and robust framework for the preparation of methamidophos analytical standards and the subsequent validation of the quantitative method. By adhering to these detailed protocols, which are aligned with international standards, analytical laboratories can ensure the generation of accurate, precise, and defensible results. The principles of careful standard preparation, use of matrix-matched calibrants, and thorough validation of performance characteristics like linearity, accuracy, precision, and sensitivity are the cornerstones of high-quality analytical work in the field of food safety and environmental monitoring.

References

• CORESTA. (n.d.). Methamidophos. CORESTA Information Bulletins. Retrieved from [Link]

• Khan, B. A., et al. (2015). A review on sample preparation and chromatographic determination of acephate and methamidophos in different samples. Arabian Journal of Chemistry. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 4096, Methamidophos. PubChem. Retrieved from [Link]

• AOAC INTERNATIONAL. (2007). AOAC Official Method 2007.01: Pesticide Residues in Foods by Acetonitrile Extraction and Partitioning with Magnesium Sulfate. Retrieved from [Link]

• European Commission. (2021). Analytical quality control and method validation procedures for pesticide residues analysis in Food and Feed (SANTE/11312/2021). Retrieved from [Link]

• Agilent Technologies. (2011). Analysis of Pesticides in Food by GC/MS/MS using the Ultra Inert Liners with Wool. Retrieved from [Link]

• Shabir, G. A. (2003). Validation of high-performance liquid chromatography methods for pharmaceutical analysis.

• INAB. (2019). Guide to Method Validation for Quantitative Analysis in Chemical Testing Laboratories (ISO 17025). Irish National Accreditation Board. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Detection Limit/Quantitation Limit Summary Table. Retrieved from [Link]

• Mariño, D., & Patiño, N. (2012). Determination of methamidophos by LC-ESI-MS/MS in a fatal poisoning case. Vitae. Retrieved from [Link]

• AOAC INTERNATIONAL. (n.d.). How to Meet ISO 17025 Requirements for Method Verification. Retrieved from [Link]

• Belarbi, M., et al. (2013). Limit of detection and limit of quantification development procedures for organochlorine pesticides analysis in water and sediment matrices. Environmental Science and Pollution Research. Retrieved from [Link]

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• 3. food.ec.europa.eu [food.ec.europa.eu]
• 4. A review on sample preparation and chromatographic determination of acephate and methamidophos in different samples - Arabian Journal of Chemistry [arabjchem.org]
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• 15. Limit of detection and limit of quantification development procedures for organochlorine pesticides analysis in water and sediment matrices - PMC [pmc.ncbi.nlm.nih.gov]

Application Note & Protocol: Field Sampling and Preservation Techniques for N-Methyl-methamidophos Analysis

Introduction

N-Methyl-methamidophos, a synonym for the organophosphate insecticide methamidophos, is a potent cholinesterase inhibitor used to control a broad spectrum of chewing and sucking insects on various crops.[1][2] Its high toxicity and potential for environmental contamination necessitate accurate monitoring of its residues in different matrices, including soil, water, and agricultural products.[2][3] However, the chemical properties of N-Methyl-methamidophos, particularly its high water solubility and susceptibility to hydrolysis, present significant challenges for obtaining representative field samples and preserving their integrity until laboratory analysis.[1][2]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on best practices for field sampling and preservation of samples for the analysis of N-Methyl-methamidophos. Adherence to these protocols is critical for generating reliable and reproducible data, ensuring regulatory compliance, and conducting accurate risk assessments. The methodologies outlined herein are designed to minimize analyte degradation and contamination from the point of collection to the laboratory bench.

Understanding the Analyte: Key Properties of N-Methyl-methamidophos

A thorough understanding of the physicochemical properties of N-Methyl-methamidophos is fundamental to designing effective sampling and preservation strategies.

Property	Value/Description	Significance for Sampling and Preservation
IUPAC Name	(RS)-O,S-dimethyl phosphoramidothioate[1]	---
Molecular Formula	C2H8NO2PS[1][4]	---
Molar Mass	141.1 g/mol [1]	---
Physical Form	Colorless crystals[1]	---
Water Solubility	> 200 g/L at 20°C[1]	Highly mobile in aqueous environments; dictates the choice of extraction solvents and sample containers.
log Kow	-0.8 at 20°C[4]	Indicates high polarity and preference for aqueous phases.
Stability	Stable at ambient temperature and at pH 3-8. Hydrolyzed in strong acids and alkalis.[1][3][4]	CRITICAL: Samples must be protected from extreme pH conditions. Preservation techniques should aim to maintain a neutral pH. Decomposes on heating.[1][3][4]
Volatility	Low vapor pressure[4]	Less likely to be lost to the atmosphere during sampling and handling.

Field Sampling Protocols

The primary objective of field sampling is to collect a sample that is representative of the matrix being studied. Cross-contamination must be rigorously avoided at every step.

General Precautions for Field Sampling

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including nitrile gloves, safety glasses, and a lab coat or protective clothing.[5] Change gloves between samples to prevent cross-contamination.[5]

• Sampling Order: When sampling from both treated and untreated areas, always begin with the untreated (control) areas before moving to treated sites.[5]

• Sample Containers: Use clean, amber glass containers with Teflon-lined caps to prevent photodegradation and analyte adsorption to the container walls. Do not pre-rinse containers with the sample.[6]

• Labeling: Label each sample container clearly and indelibly with a unique sample ID, date, time of collection, location, and sampler's initials.

Soil Sampling Protocol

Pesticide residues are typically concentrated in the upper layer of the soil.[5]

Objective: To collect a representative composite soil sample.

Materials:

• Stainless steel soil auger or probe

• Stainless steel bucket or bowl

• Stainless steel spoon or trowel

• Amber glass jars with Teflon-lined caps

Procedure:

• Sampling Pattern: Traverse the sampling area in a "W" or "Z" pattern.[5]

• Core Collection: At 15 to 20 randomly selected points along the pattern, collect soil cores from the surface to a depth of 15 cm.[5]

• Composite Sample: Place all collected cores into a clean stainless steel bucket.

• Homogenization: Thoroughly mix the soil cores to create a single, homogeneous composite sample. Remove any large stones or vegetation.

• Sub-sampling: Transfer approximately 500g of the composite sample into a pre-labeled amber glass jar.[5]

• Storage: Immediately place the sample in a cooler with ice packs for transport to the laboratory.

Water Sampling Protocol

Objective: To collect a representative water sample from a surface water body.

Materials:

• Amber glass bottles with Teflon-lined caps

• Extension pole with a sampling clamp (optional)

• Cooler with ice packs

Procedure:

• Sample Collection Point: Collect the sample from a well-mixed area, avoiding stagnant water or areas with excessive debris.

• Bottle Filling: Uncap the bottle just before sampling. Submerge the bottle approximately 15-30 cm below the surface, pointing the opening against the current to avoid collecting surface scum.

• Headspace: Leave a small air gap at the top of the bottle to allow for thermal expansion.

• Immediate Preservation: Proceed with the preservation protocol immediately after collection.

• Storage: Place the sample in a cooler with ice packs for transport.

Agricultural Produce Sampling Protocol

Objective: To collect a representative sample of a crop.

Materials:

• Clean nitrile gloves

• Clean, sharp stainless steel knife (if necessary)

• Plastic sample bags[7]

• Cooler with ice packs

Procedure:

• Sampling Strategy: Follow a systematic sampling plan, such as a diagonal transect across the field, to ensure the sample is representative.[7]

• Sample Size: The number of units to collect depends on the size of the produce.[7]

  • Large produce (e.g., cabbage, melons): 5-10 units

  • Medium produce (e.g., apples, tomatoes): 10-20 units

  • Small produce (e.g., berries, grapes): 500g - 1kg

• Collection: Randomly select produce units from different plants and different parts of the same plant (e.g., top, middle, bottom).

• Packaging: Place the collected units directly into a clean, labeled plastic bag.[7]

• Storage: Place the sample in a cooler with ice packs for immediate transport.

Sample Preservation Protocols

The stability of N-Methyl-methamidophos is highly dependent on pH and temperature.[1][3][4] Therefore, prompt and proper preservation is crucial.

General Preservation Guidelines

• Temperature: All samples should be cooled to approximately 4°C immediately after collection and during transport.[6][8][9]

• Light: Protect samples from direct sunlight by using amber glass containers and storing them in a dark cooler.[6][8]

• Holding Time: Samples should be transported to the laboratory as soon as possible, ideally within 24-48 hours of collection.[7]

Preservation of Water Samples

Due to the susceptibility of N-Methyl-methamidophos to hydrolysis in acidic and alkaline conditions, maintaining a neutral pH is critical.[1][4]

Procedure:

• pH Check: Immediately after collection, check the pH of the water sample using a calibrated pH meter or pH strips.

• pH Adjustment (if necessary):

  • If the pH is outside the range of 6.0-8.0, adjust it to approximately 7.0 using dilute sulfuric acid or sodium hydroxide. Add the acid or base dropwise while gently swirling the sample. Record the amount and type of preservative added.

• Refrigeration: Store the sample at 4°C.

Preservation of Soil and Agricultural Produce Samples

For solid matrices, the primary preservation method is freezing to inhibit microbial degradation and chemical reactions.

Procedure:

• Transport: Transport the samples to the laboratory at 4°C.

• Freezing: Upon arrival at the laboratory, freeze the samples at -20°C if they are not to be analyzed immediately.

Experimental Workflow and Degradation Pathway

Overall Workflow from Field to Analysis

Caption: Workflow from field sampling to laboratory analysis.

Simplified Degradation Pathway of N-Methyl-methamidophos

N-Methyl-methamidophos can degrade through hydrolysis of the P-N bond.[10]

Caption: Simplified hydrolysis degradation pathway.

Analytical Considerations

While this note focuses on sampling and preservation, it is important to consider the subsequent analytical methodology.

• Extraction: Due to its high polarity, N-Methyl-methamidophos can be extracted from solid matrices using polar solvents such as methanol or a mixture of ethyl acetate and water.[1]

• Analytical Techniques:

  • Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the preferred method for the analysis of the highly polar N-Methyl-methamidophos, as it often provides better peak shape and sensitivity compared to GC.[1]

  • Gas Chromatography (GC): GC can also be used, but peak tailing and matrix effects at the injection port can be problematic due to the compound's polarity.[1][11] Common detectors include the Flame Photometric Detector (FPD) and Nitrogen-Phosphorus Detector (NPD).[12]

Conclusion

The accuracy of N-Methyl-methamidophos residue analysis is fundamentally dependent on the integrity of the collected samples. By implementing the detailed field sampling and preservation protocols outlined in this application note, researchers and scientists can minimize analyte degradation and ensure the generation of high-quality, reliable data. A thorough understanding of the chemical properties of N-Methyl-methamidophos, coupled with meticulous attention to detail during sample collection, handling, and storage, is paramount for successful and defensible analytical outcomes.

References

• CORESTA. (2019). Methamidophos - TN #003. Retrieved from [Link]

• U.S. Environmental Protection Agency. Method 614.1: The Determination of Organophosphorus Pesticides in Municipal and Industrial Wastewater. Retrieved from [Link]

• U.S. Environmental Protection Agency. Method 614: The Determination of Organophosphorus Pesticides in Municipal and Industrial Wastewater. Retrieved from [Link]

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Application Notes & Protocols: A Comprehensive Guide to Developing Cell-Based Assays for N-Methyl-methamidophos Neurotoxicity

Introduction: The Imperative for In Vitro Neurotoxicity Assessment of N-Methyl-methamidophos

N-Methyl-methamidophos, a metabolite of the organophosphate insecticide methamidophos, poses significant neurotoxic risks.[1][2] Organophosphates are a widely utilized class of pesticides, known for their rapid and potent action against a broad spectrum of agricultural pests.[3] The primary mechanism of organophosphate neurotoxicity is the irreversible inhibition of acetylcholinesterase (AChE), a pivotal enzyme responsible for the degradation of the neurotransmitter acetylcholine.[4][5] Inhibition of AChE leads to an accumulation of acetylcholine in the synaptic cleft, resulting in cholinergic hyperstimulation and a cascade of neurotoxic events.[4][6]

Acute exposure to N-Methyl-methamidophos can manifest in a range of symptoms, including headaches, dizziness, blurred vision, muscle spasms, and in severe cases, respiratory failure.[1][7] Furthermore, emerging evidence suggests that even low-level, chronic exposure can lead to long-term neurological impairments, including an increased risk of neurodegenerative diseases.[2][4] The developing brain is particularly vulnerable to the neurotoxic effects of organophosphates.[8]

To mitigate these risks and facilitate the development of safer alternatives, robust and reliable methods for assessing neurotoxicity are paramount. Cell-based assays have emerged as a powerful tool in this endeavor, offering a high-throughput, cost-effective, and ethically sound alternative to traditional animal testing. These in vitro models allow for the detailed investigation of the cellular and molecular mechanisms underlying neurotoxicity, providing critical data for risk assessment and the development of potential therapeutic interventions.[9][10]

This comprehensive guide provides a detailed framework for establishing a suite of cell-based assays to thoroughly characterize the neurotoxic profile of N-Methyl-methamidophos. We will delve into the rationale behind cell model selection, provide step-by-step protocols for key assays, and offer insights into data interpretation, empowering researchers to generate high-quality, reproducible data.

Strategic Selection of an In Vitro Cell Model

The choice of a cellular model is a critical determinant of the relevance and translatability of in vitro neurotoxicity data. The ideal model should recapitulate key features of neuronal physiology and be amenable to the specific assays being performed.

Human Neuroblastoma SH-SY5Y Cells: A Versatile and Relevant Model

The human neuroblastoma cell line, SH-SY5Y, is one of the most extensively used models in neurotoxicology research.[9][11] These cells, derived from a metastatic bone marrow neuroblastoma, possess several advantageous characteristics, including their human origin, high reproducibility, and the ability to be differentiated into a more mature neuron-like phenotype.[11] Undifferentiated SH-SY5Y cells are proliferative and easy to culture, making them suitable for high-throughput screening.[9]

Upon differentiation, typically with agents such as retinoic acid, SH-SY5Y cells extend neurites, express a range of neuronal markers, and exhibit a more mature neuronal phenotype, including increased sensitivity to some neurotoxicants.[12][13] This ability to exist in both undifferentiated and differentiated states allows for a comparative analysis of neurotoxicity at different stages of neuronal development. The effects of various organic environmental pollutants on SH-SY5Y cells include apoptosis, increased oxidative stress, mitochondrial dysfunction, and disruption of neurotransmitter homeostasis.[9]

Primary Neurons vs. Immortalized Cell Lines: A Comparative Overview

While immortalized cell lines like SH-SY5Y offer significant practical advantages, it is important to acknowledge their limitations compared to primary neurons.[14] Primary neuronal cultures, derived directly from rodent brain tissue, provide a more physiologically relevant model, but are technically more demanding to culture and have limited scalability.[15][16]

Feature	Primary Neurons	Immortalized Cell Lines (e.g., SH-SY5Y)
Physiological Relevance	High	Moderate to High (especially when differentiated)
Scalability & Throughput	Low	High
Ease of Culture	Difficult	Relatively Easy[17]
Reproducibility	Lower (batch-to-batch variation)	High
Transfectability	Difficult	Easy
Lifespan	Finite	Continuous

Recommendation: For initial screening and high-throughput applications, the SH-SY5Y cell line is an excellent choice. For more in-depth mechanistic studies or to confirm key findings, primary neuronal cultures can be a valuable complementary model.[14]

Core Experimental Protocols for Neurotoxicity Assessment

A multi-parametric approach is essential for a comprehensive evaluation of N-Methyl-methamidophos neurotoxicity. The following protocols detail key assays to assess cytotoxicity, the primary mechanism of action, and secondary injury pathways.

Protocol 1: Assessment of General Cytotoxicity

Determining the concentration range over which a compound is cytotoxic is the foundational step in any toxicology study. The MTT and LDH assays are two widely used and reliable methods for this purpose.[13]

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures cell viability based on the metabolic activity of mitochondria.[18][19] In viable cells, mitochondrial dehydrogenases reduce the yellow MTT tetrazolium salt to purple formazan crystals, which can be solubilized and quantified spectrophotometrically.[19]

Materials:

• SH-SY5Y cells

• Complete culture medium (e.g., DMEM/F12 with 10% FBS)

• 96-well cell culture plates

• N-Methyl-methamidophos

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Step-by-Step Protocol:

• Seed SH-SY5Y cells in a 96-well plate at a density of 1 x 10^4 cells/well and allow them to adhere overnight.[20]

• Prepare serial dilutions of N-Methyl-methamidophos in complete culture medium.

• Remove the existing medium from the cells and replace it with 100 µL of the N-Methyl-methamidophos dilutions or vehicle control.

• Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• Following incubation, add 10 µL of MTT solution to each well for a final concentration of 0.45 mg/mL.[21]

• Incubate the plate for 1.5-4 hours at 37°C to allow for formazan crystal formation.[20][21]

• Carefully remove the MTT-containing medium.

• Add 100-130 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.[20][21]

• Measure the absorbance at a wavelength of 492-570 nm using a microplate reader.[18][20]

The Lactate Dehydrogenase (LDH) assay is another common method for assessing cytotoxicity. LDH is a stable cytosolic enzyme that is released into the culture medium upon damage to the plasma membrane.[22][23] The amount of LDH in the medium is proportional to the number of lysed cells.[22]

Materials:

• SH-SY5Y cells

• Complete culture medium

• 96-well cell culture plates

• N-Methyl-methamidophos

• LDH cytotoxicity assay kit (commercially available)

• Microplate reader

Step-by-Step Protocol:

• Seed SH-SY5Y cells in a 96-well plate as described for the MTT assay.

• Expose the cells to serial dilutions of N-Methyl-methamidophos for the desired duration.

• After incubation, carefully transfer an aliquot of the cell culture supernatant to a new 96-well plate.

• Add the LDH assay reaction mixture to each well according to the manufacturer's instructions.[24][25]

• Incubate the plate at room temperature for 30 minutes, protected from light.[24]

• Add the stop solution provided in the kit.[24]

• Measure the absorbance at 490 nm using a microplate reader.[24]

Protocol 2: Direct Measurement of Acetylcholinesterase (AChE) Inhibition

This assay directly quantifies the primary neurotoxic effect of N-Methyl-methamidophos. The Ellman's method is a widely used colorimetric assay for measuring AChE activity.[6][26]

Principle: Acetylthiocholine is hydrolyzed by AChE to thiocholine and acetate. Thiocholine then reacts with 5,5'-dithio-bis-(2-nitrobenzoic acid) (DTNB) to produce the yellow anion 5-thio-2-nitrobenzoate, which can be measured at 412 nm.[6]

Materials:

• SH-SY5Y cell lysate or purified AChE

• 96-well plate

• N-Methyl-methamidophos

• Acetylthiocholine iodide (ATCI)

• 5,5'-dithio-bis-(2-nitrobenzoic acid) (DTNB)

• Phosphate buffer (pH 8.0)

• Microplate reader

Step-by-Step Protocol:

• Prepare a reaction mixture containing phosphate buffer and DTNB.

• In a 96-well plate, add the cell lysate or purified AChE.

• Add various concentrations of N-Methyl-methamidophos or a vehicle control and incubate for a pre-determined time to allow for inhibitor binding.

• Initiate the reaction by adding ATCI to each well.

• Immediately measure the change in absorbance at 412 nm over time using a microplate reader in kinetic mode.[27]

Protocol 3: Quantifying Oxidative Stress

Organophosphate exposure can induce oxidative stress, a secondary mechanism of neurotoxicity characterized by an overproduction of reactive oxygen species (ROS).[9]

The 2',7'-dichlorodihydrofluorescein diacetate (DCFDA) assay is a common method for measuring intracellular ROS.[28] DCFDA is a cell-permeable dye that is deacetylated by cellular esterases and then oxidized by ROS to the highly fluorescent 2',7'-dichlorofluorescein (DCF).[29]

Materials:

• SH-SY5Y cells

• 96-well black, clear-bottom cell culture plates

• N-Methyl-methamidophos

• DCFDA solution

• Phosphate-buffered saline (PBS)

• Fluorescence microplate reader

Step-by-Step Protocol:

• Seed SH-SY5Y cells in a 96-well black, clear-bottom plate and allow them to adhere.

• Expose the cells to N-Methyl-methamidophos for the desired time.

• Remove the treatment medium and wash the cells gently with PBS.[29]

• Load the cells with DCFDA solution (typically 10-25 µM in PBS or serum-free medium) and incubate for 30-60 minutes at 37°C in the dark.[29]

• Remove the DCFDA solution and wash the cells again with PBS.[29]

• Add 100 µL of PBS to each well.[29]

• Immediately measure the fluorescence intensity with an excitation wavelength of ~485 nm and an emission wavelength of ~535 nm.[29]

Protocol 4: Assessing Apoptosis

Apoptosis, or programmed cell death, is a common downstream consequence of neurotoxic insult.[8][30] The activation of caspases, a family of cysteine proteases, is a hallmark of apoptosis.[31]

Caspase-3 and -7 are key executioner caspases in the apoptotic pathway.[32] Luminescent or fluorescent assays using a specific caspase-3/7 substrate (containing the DEVD peptide sequence) provide a sensitive measure of apoptosis.[31][33]

Materials:

• SH-SY5Y cells

• 96-well white or black cell culture plates (depending on the assay kit)

• N-Methyl-methamidophos

• Caspase-3/7 assay kit (commercially available)

• Luminometer or fluorescence microplate reader

Step-by-Step Protocol:

• Seed SH-SY5Y cells in a 96-well plate and treat with N-Methyl-methamidophos as previously described.

• After the treatment period, add the caspase-3/7 reagent directly to the wells.[34]

• Incubate the plate at room temperature for 30-60 minutes, or as recommended by the manufacturer.[34]

• Measure the luminescence or fluorescence using the appropriate plate reader.

Data Analysis and Interpretation

A key output from these assays is the generation of dose-response curves, from which metrics such as the half-maximal inhibitory concentration (IC50) or half-maximal effective concentration (EC50) can be calculated.

Example Data Presentation:

Assay	Endpoint	N-Methyl-methamidophos IC50 (µM)
MTT	Cell Viability	150.5
LDH	Cytotoxicity	180.2
AChE Inhibition	Enzyme Activity	15.8
ROS Production	Oxidative Stress	75.3
Caspase-3/7 Activity	Apoptosis	95.7

By integrating the data from these multiple assays, a comprehensive neurotoxicity profile of N-Methyl-methamidophos can be constructed. For instance, a low IC50 for AChE inhibition coupled with higher IC50 values for cytotoxicity and apoptosis would suggest that AChE inhibition is the primary mechanism of toxicity, with cell death occurring as a downstream consequence at higher concentrations.

Visualizing the Path to Neurotoxicity

Diagrams can effectively illustrate complex biological processes and experimental workflows.

Caption: N-Methyl-methamidophos neurotoxicity pathway.

Caption: Experimental workflow for neurotoxicity assessment.

Safety Precautions

N-Methyl-methamidophos is a highly toxic compound and should be handled with extreme care in a certified chemical fume hood.[35][36] Appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety glasses, must be worn at all times.[35] All waste should be disposed of in accordance with institutional and local regulations.

Conclusion

The suite of cell-based assays detailed in this guide provides a robust framework for the comprehensive evaluation of N-Methyl-methamidophos neurotoxicity. By employing a multi-parametric approach, researchers can gain valuable insights into the mechanisms of toxicity, identify dose-dependent effects, and generate critical data for risk assessment and the development of safer alternatives. The use of a relevant human cell model, such as the SH-SY5Y line, enhances the translational potential of these findings. As the field of toxicology continues to move towards a greater reliance on in vitro methods, the principles and protocols outlined here will serve as a valuable resource for researchers in academia, industry, and regulatory agencies.

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Application Note: High-Recovery Extraction of N-Methyl-methamidophos in Vegetable Matrices using the QuEChERS Method

Abstract

This application note provides a comprehensive guide and a detailed protocol for the extraction of N-Methyl-methamidophos, a highly polar organophosphate insecticide, from various vegetable matrices using the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method. The protocol is designed for researchers, scientists, and professionals in food safety and drug development, offering a streamlined workflow for sample preparation prior to chromatographic analysis. This document elucidates the scientific principles behind each step of the QuEChERS procedure, ensuring both methodological robustness and high analytical accuracy.

Introduction: The Challenge of N-Methyl-methamidophos Analysis

N-Methyl-methamidophos, often referred to simply as methamidophos, is a broad-spectrum systemic insecticide and acaricide used to control chewing, mining, and sucking insects on a variety of crops, including vegetables.[1] Its high polarity and water solubility present significant challenges for traditional extraction methods, often leading to poor recovery and matrix effects during analysis.[1] Furthermore, methamidophos is a primary metabolite of the insecticide acephate, necessitating reliable monitoring to ensure food safety and compliance with regulatory limits.[2] The QuEChERS method has emerged as a highly effective and efficient alternative for the extraction of polar pesticides like methamidophos from complex food matrices.[3][4]

Chemical Structure and Properties of N-Methyl-methamidophos:

Property	Value	Reference
IUPAC Name	O,S-dimethyl phosphoramidothioate	[1]
Molecular Formula	C2H8NO2PS	[5]
Molar Mass	141.1 g/mol	[5]
Melting Point	44.5 °C	[5]
Solubility in Water	> 200 g/L	[1]

The QuEChERS Method: A Paradigm Shift in Pesticide Residue Analysis

The QuEChERS method, first introduced by Anastassiades et al., is a sample preparation technique that has revolutionized multi-residue pesticide analysis in food.[4] It streamlines the extraction and cleanup process, making it significantly faster and more cost-effective than traditional methods. The core principle of QuEChERS involves two main stages: an extraction/partitioning step and a dispersive solid-phase extraction (dSPE) cleanup step.[3]

Stage 1: Acetonitrile-Based Extraction and Salting-Out

This initial stage involves the homogenization of the vegetable sample followed by extraction with acetonitrile. Acetonitrile is the solvent of choice due to its ability to efficiently extract a wide range of pesticides, including polar compounds like N-Methyl-methamidophos, while minimizing the co-extraction of nonpolar interferences such as lipids.

A subsequent "salting-out" step is induced by the addition of a salt mixture, typically containing anhydrous magnesium sulfate (MgSO₄) and sodium chloride (NaCl) or sodium acetate.[6] This forces the partitioning of the acetonitrile from the aqueous phase of the sample, effectively separating the pesticides into the organic layer. MgSO₄ also aids in removing excess water from the extract.

Stage 2: Dispersive Solid-Phase Extraction (dSPE) for Cleanup

An aliquot of the acetonitrile extract is then subjected to a dSPE cleanup. This involves adding specific sorbents to the extract to remove interfering matrix components. For many vegetable matrices, a combination of primary secondary amine (PSA) and anhydrous MgSO₄ is used.[7]

• Primary Secondary Amine (PSA): This sorbent is effective at removing organic acids, sugars, and some pigments that may be present in vegetable extracts.[8]

• Anhydrous Magnesium Sulfate (MgSO₄): Further removes any remaining water from the extract, which is crucial for subsequent gas chromatography (GC) analysis.

For vegetables with high chlorophyll content, such as spinach and lettuce, graphitized carbon black (GCB) may be added to the dSPE mixture to effectively remove pigments.[8][9] However, caution must be exercised as GCB can also retain some planar pesticides.

Visualizing the QuEChERS Workflow

The following diagram illustrates the key stages of the QuEChERS method for N-Methyl-methamidophos extraction.

Caption: QuEChERS workflow for N-Methyl-methamidophos extraction.

Detailed Protocol for N-Methyl-methamidophos Extraction

This protocol is a general guideline and may require optimization based on the specific vegetable matrix and analytical instrumentation.

Materials and Reagents

• Solvents: Acetonitrile (ACN), HPLC or pesticide residue grade.

• Salts: Anhydrous magnesium sulfate (MgSO₄), sodium chloride (NaCl), and/or sodium acetate (NaOAc). Pre-weighed salt packets are commercially available.

• dSPE Sorbents: Primary secondary amine (PSA), anhydrous magnesium sulfate (MgSO₄). Graphitized carbon black (GCB) for highly pigmented vegetables. Pre-filled dSPE tubes are commercially available.

• Equipment: High-speed homogenizer, centrifuge capable of 3000-4000 rpm, vortex mixer, 50 mL and 15 mL centrifuge tubes, pipettes.

Step-by-Step Procedure

Part A: Sample Extraction

• Homogenization: Homogenize a representative sample of the vegetable until a uniform consistency is achieved. For high-water content vegetables, freezing with dry ice before homogenization can improve efficiency.

• Weighing: Accurately weigh 10 ± 0.1 g of the homogenized sample into a 50 mL centrifuge tube.

• Solvent Addition: Add 10 mL of acetonitrile to the centrifuge tube.[6]

• Initial Extraction: Cap the tube and shake vigorously for 1 minute using a vortex mixer to ensure thorough mixing of the sample and solvent.

• Salt Addition: Add the appropriate QuEChERS extraction salt mixture. A common formulation is 4 g of anhydrous MgSO₄ and 1 g of NaCl.[9]

• Second Extraction and Partitioning: Immediately after adding the salts, cap the tube and shake vigorously for 1 minute. This prevents the formation of salt agglomerates and ensures proper partitioning.

• Centrifugation: Centrifuge the tube at 3000-4000 rpm for 5 minutes. This will result in a clear separation of the upper acetonitrile layer containing the pesticides.

Part B: Dispersive SPE Cleanup

• Aliquoting: Carefully transfer 1 mL of the upper acetonitrile supernatant into a 2 mL dSPE cleanup tube containing the appropriate sorbents. For most vegetables, a mixture of 150 mg anhydrous MgSO₄ and 25 mg PSA is suitable. For vegetables high in chlorophyll, use a dSPE tube containing 150 mg anhydrous MgSO₄, 25 mg PSA, and 7.5 mg GCB.[9]

• Cleanup: Cap the dSPE tube and vortex for 30 seconds to disperse the sorbents.

• Final Centrifugation: Centrifuge the dSPE tube at a high speed (e.g., >8000 rpm) for 2 minutes to pellet the sorbents.

• Final Extract: The resulting supernatant is the final, cleaned extract. Carefully transfer this extract into an autosampler vial for analysis.

Analytical Determination

The cleaned extract is ready for analysis by either gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS). Due to the high polarity of N-Methyl-methamidophos, LC-MS/MS is often the preferred method as it can be prone to peak tailing in GC systems.[1]

Typical LC-MS/MS Conditions:

Parameter	Condition
Column	Reversed-phase C18 or a column designed for polar compounds
Mobile Phase	Gradient of water and acetonitrile or methanol with a suitable modifier (e.g., formic acid or ammonium formate)
Ionization Mode	Electrospray Ionization (ESI) in positive mode
Detection	Multiple Reaction Monitoring (MRM)

Quality Control and Method Validation

To ensure the reliability of the results, it is essential to perform method validation and include quality control samples in each analytical batch.

• Matrix-Matched Standards: Due to potential matrix effects, it is highly recommended to use matrix-matched calibration standards for accurate quantification.[1]

• Recovery Studies: Spike blank vegetable samples with known concentrations of N-Methyl-methamidophos at different levels to determine the method's recovery and precision. Acceptable recovery rates are typically within 70-120%.[9]

• Limit of Quantification (LOQ): The LOQ should be determined based on the signal-to-noise ratio (typically 10:1) and should be below the maximum residue limits (MRLs) set by regulatory bodies.[9][10]

Troubleshooting Common Issues

Issue	Potential Cause	Suggested Solution
Low Recovery	Inefficient extraction; Analyte degradation.	Ensure vigorous shaking during extraction; Check the pH of the sample and adjust if necessary; Use a buffered QuEChERS method.
Poor Peak Shape (GC)	Active sites in the GC system; High water content in the final extract.	Use a guard column; Ensure adequate drying with MgSO₄; Consider derivatization.
Matrix Effects	Co-eluting matrix components.	Use matrix-matched standards; Dilute the final extract; Optimize the dSPE cleanup step with different sorbents.
Inconsistent Results	Inhomogeneous sample; Inaccurate pipetting.	Ensure thorough homogenization of the initial sample; Calibrate pipettes regularly.

Conclusion

The QuEChERS method provides a simple, rapid, and effective approach for the extraction of the highly polar pesticide N-Methyl-methamidophos from a wide range of vegetable matrices. By understanding the principles behind each step and implementing proper quality control measures, laboratories can achieve accurate and reliable results for routine monitoring and food safety applications. The protocol presented in this application note serves as a robust starting point for method development and can be adapted to suit the specific needs of the analyst.

References

• CORESTA. (2019). Methamidophos - Agrochemicals Analysis Technical Note TN #003. [Link]

• Current Agriculture Research Journal. (2024). Analysis of Pesticide Residue in Fruit Using the QuEChERS Method Coupled With LC-MS/MS Detection. [Link]

• Determination of Pesticide Residues Using QuEChERS Extraction with Inert GC-MSD Analytical Technique and Application on Seasonal Fruits and Vegetables in Pakistan. (n.d.). Authorea. [Link]

• Pesticide Analysis in Vegetables Using QuEChERS Extraction and Colorimetric Detection. (2013). ODU Digital Commons. [Link]

• Farshidi, S., et al. (2021). Determination of some pesticide residues in fresh fruits and vegetables using QuEChERS method followed by gas chromatography-mass spectrometry. Journal of Food Bioactives and Essentials, 4(1), 19-25. [Link]

• Obana, H., et al. (1997). Determination of Acephate and Methamidophos in Foods Using Super-absorbent Polymer. Analytical Communications, 34, 253-256. [Link]

• ResearchGate. (2025). Development and Validation of QuEChERS Method for Estimation of Chlorantraniliprole Residue in Vegetables. [Link]

• FSSAI. (2015). MANUAL OF METHODS OF ANALYSIS OF FOODS PESTICIDE RESIDUES. [Link]

• Taylor & Francis Online. (2015). Validation of QuEChERS method for the determination of 36 pesticide residues in fruits and vegetables from Ghana, using gas chromatography with electron capture and pulsed flame photometric detectors. [Link]

• NIH. (n.d.). Optimization and Validation of a QuEChERS-Based Method Combined with Gas Chromatography–Tandem Mass Spectrometry for Analyzing Pesticide Residues in Edible Insect Samples. [Link]

• Chromatography Online. (2022). Quick Polar Pesticides (QuPPe): Learning from and Expanding on the Work of Others. [Link]

• Malaysian Journal of Chemistry. (n.d.). Analysis of Pesticide Residues in Fruits and Vegetables Using Modified QuEChERS Method. [Link]

• Rasayan Journal of Chemistry. (n.d.). ANALYTICAL METHODS FOR THE DETERMINATION OF ACEPHATE PESTICIDE RESIDUES IN SOME VEGETABLES. [Link]

• PubMed. (2007). Method for determination of acephate, methamidophos, omethoate, dimethoate, ethylenethiourea and propylenethiourea in human urine using high-performance liquid chromatography-atmospheric pressure chemical ionization tandem mass spectrometry. [Link]

• Agilent Technologies. (2016). QuEChERS Sample Prep Part 1 - Pesticide Analysis. [Link]

• Food and Agriculture Organization of the United Nations. (n.d.). METHAMIDOPHOS (100) EXPLANATION. [Link]

• Wikipedia. (n.d.). Methamidophos. [Link]

• Restek. (n.d.). A Comprehensive Approach to Pesticide Residue Testing, Including Non-Target Analysis, for Fruits, Vegetables, and Nuts. [Link]

• University of Hertfordshire. (n.d.). Methamidophos (Ref: ENT 27396). [Link]

Sources

• 1. coresta.org [coresta.org]
• 2. fao.org [fao.org]
• 3. Analysis of Pesticide Residue in Fruit Using the QuEChERS Method Coupled With LC-MS/MS Detection – Current Agriculture Research Journal [agriculturejournal.org]
• 4. gcms.cz [gcms.cz]
• 5. Methamidophos - Wikipedia [en.wikipedia.org]
• 6. m.youtube.com [m.youtube.com]
• 7. Optimization and Validation of a QuEChERS-Based Method Combined with Gas Chromatography–Tandem Mass Spectrometry for Analyzing Pesticide Residues in Edible Insect Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 8. traceorganic.com [traceorganic.com]
• 9. researchgate.net [researchgate.net]
• 10. tandfonline.com [tandfonline.com]

Application Notes and Protocols for the Use of Methamidophos as a Reference Standard in Toxicology

A Senior Application Scientist's Guide for Researchers and Drug Development Professionals

Foreword: Clarifying Nomenclature - Methamidophos and its N-Methylated Analogs

It is imperative to begin with a clarification of the chemical entity at the center of this guide. While the query specified "N-Methyl-methamidophos," the predominant body of scientific literature, toxicological data, and commercially available certified reference materials refer to Methamidophos . Methamidophos is O,S-dimethyl phosphoramidothioate. The term "N-Methyl-methamidophos" is not standard nomenclature and can be ambiguous. It could theoretically refer to a derivative where the amide nitrogen is methylated. While N-methylated derivatives of methamidophós have been synthesized for specific research studies to investigate metabolic pathways, they are not the common analyte in toxicological and residue analysis, nor are they readily available as certified reference standards.[1]

Therefore, this guide will focus comprehensively on Methamidophos as the primary reference standard. The principles, protocols, and data presented herein are directly applicable to the use of certified Methamidophos standards in a toxicology setting. Where relevant, considerations for potential N-methylated metabolites will be discussed based on available scientific literature.

Introduction: The Toxicological Significance of Methamidophos

Methamidophos is a highly toxic organophosphate insecticide and acaricide.[2][3] Its use in agriculture for the control of chewing and sucking insects on crops like potatoes has led to concerns about human exposure and environmental contamination.[3] Due to its high toxicity, many countries have restricted or banned its use.[2] Methamidophos is also a major metabolite of the insecticide acephate, meaning that exposure to acephate can also lead to the presence of methamidophos in biological systems.[4]

In the field of toxicology, the accurate detection and quantification of Methamidophos in various matrices, including biological samples (blood, urine), environmental samples (water, soil), and food products, are crucial for:

• Human Exposure Assessment: Determining the extent of human exposure to this pesticide.

• Clinical and Forensic Toxicology: Diagnosing and investigating cases of poisoning.

• Regulatory Compliance: Ensuring that residue levels in food and environmental samples do not exceed established maximum residue limits (MRLs).

• Drug Development: In the context of developing antidotes or therapies for organophosphate poisoning, Methamidophos can be used as a tool compound to study mechanisms of toxicity and the efficacy of potential treatments.[5]

The use of a well-characterized, high-purity reference standard is the cornerstone of any reliable analytical method for these purposes. This guide provides the foundational knowledge and practical protocols for the effective use of Methamidophos as a reference standard.

Chemical and Physical Properties of Methamidophos

A thorough understanding of the physicochemical properties of Methamidophos is essential for its proper handling, storage, and use in analytical method development.

Property	Value	Source
IUPAC Name	O,S-Dimethyl phosphoramidothioate	[2][3]
CAS Number	10265-92-6	[2][3]
Molecular Formula	C₂H₈NO₂PS	[2][3]
Molecular Weight	141.1 g/mol	[2][3]
Appearance	Colorless crystals	[2]
Melting Point	44.5 °C	[3]
Solubility	Highly soluble in water and many organic solvents.	[2]
Stability	Stable at ambient temperature, but decomposes on heating. It is hydrolyzed in acidic and alkaline conditions.	[2][4]

Mechanism of Action: Acetylcholinesterase Inhibition

The primary mechanism of toxicity for Methamidophos, like other organophosphate pesticides, is the inhibition of the enzyme acetylcholinesterase (AChE).[2][5] AChE is responsible for breaking down the neurotransmitter acetylcholine (ACh) in synaptic clefts.

By inhibiting AChE, Methamidophos causes an accumulation of ACh, leading to overstimulation of cholinergic receptors in the central and peripheral nervous systems. This results in a range of clinical signs and symptoms, from initial effects like salivation and muscle tremors to more severe outcomes such as respiratory distress, convulsions, and ultimately, death.

Sources

• 1. Oxidative bioactivation of methamidophos insecticide: synthesis of N-hydroxymethamidophos (a candidate metabolite) and its proposed alternative reactions involving N-->O rearrangement or fragmentation through a metaphosphate analogue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. coresta.org [coresta.org]
• 3. Methamidophos - Wikipedia [en.wikipedia.org]
• 4. Methamidophos | C2H8NO2PS | CID 4096 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. METHAMIDOPHOS, AN ORGANOPHOSPHORUS INSECTICIDE, INDUCES PRO-AGGRESSIVE BEHAVIOUR IN MICE - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Overcoming Peak Tailing of N-Methyl-methamidophos in Gas Chromatography

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals encountering peak tailing issues with N-Methyl-methamidophos (methamidophos) in their gas chromatography (GC) analyses. As a Senior Application Scientist, this guide synthesizes technical expertise with practical, field-proven solutions to help you diagnose and resolve these common chromatographic challenges.

Understanding the Challenge: The Chemistry of Methamidophos Peak Tailing

N-Methyl-methamidophos is a polar organophosphorus pesticide, and its chemical properties make it particularly susceptible to peak tailing in GC analysis.[1][2][3] The primary cause of this phenomenon is the interaction of the polar analyte with active sites within the GC system.[1][2][4] These active sites are typically silanol (-SiOH) groups on the surfaces of glass components like the inlet liner and the analytical column, or on metal surfaces within the flow path.[4][5] The interaction, which can be adsorption or degradation, leads to a portion of the analyte being retained longer than the bulk, resulting in an asymmetrical peak with a "tail."[4][6] This can compromise the accuracy of quantification and the overall sensitivity of the analysis.[4][7]

Troubleshooting Guide: A Systematic Approach to Eliminating Peak Tailing

This guide provides a logical workflow to identify and remedy the root cause of N-Methyl-methamidophos peak tailing. Follow these steps sequentially to ensure a comprehensive and efficient troubleshooting process.

Step 1: Initial Diagnosis - Is it a System or Analyte-Specific Issue?

The first step is to determine if the peak tailing is specific to methamidophos or a general system problem.

Experimental Protocol:

• Prepare a standard solution containing a non-polar, inert compound (e.g., a C10-C20 alkane).

• Inject this standard into the GC system using your current analytical method.

• Analyze the resulting chromatogram.

Interpretation:

• Symmetrical Peak for Inert Compound: If the inert compound exhibits a symmetrical peak shape while methamidophos continues to tail, the issue is likely due to chemical interactions between methamidophos and active sites in your GC system. Proceed to Step 2 .

• Tailing Peak for Inert Compound: If the inert compound also shows peak tailing, this suggests a physical problem within the GC system, such as a poor column installation, a leak, or excessive dead volume.[6] Refer to your instrument's general troubleshooting guide to address these mechanical issues before proceeding.

Troubleshooting Workflow Diagram

Caption: A logical workflow for troubleshooting N-Methyl-methamidophos peak tailing.

Step 2: Systematically Deactivating the Flow Path

If the issue is analyte-specific, the next step is to identify and neutralize active sites in the GC flow path.

• Inlet Liner: The inlet liner is a primary source of activity.[2][5] Standard glass liners, especially those with glass wool, have a high surface area and numerous silanol groups that can interact with methamidophos.[4][5]

  • Solution: Replace the current liner with a high-quality, deactivated liner.[8][9] Look for liners specifically marketed as "ultra-inert" or "base-deactivated."[8][10] Liners with wool should also be of an ultra-inert variety to minimize interactions while still providing benefits like sample homogenization and trapping non-volatile residues.[4]

Liner Type	Inertness Level	Recommended for Methamidophos	Rationale
Standard Borosilicate Glass	Low	No	High potential for active silanol groups leading to adsorption.[5]
Deactivated (Silanized)	Medium	Better, but may not be sufficient	Offers improved inertness over standard glass.
Ultra-Inert	High	Yes (Highly Recommended)	Proprietary deactivation processes provide a highly inert surface, minimizing analyte interaction.[8]
Ultra-Inert with Wool	High	Yes (Recommended for complex matrices)	Provides the benefits of wool (e.g., trapping non-volatiles) with a highly inert surface.[4]

• GC Column: The analytical column can also be a source of activity, especially at the inlet end where contamination from sample matrix can accumulate.

  • Solution:

    • Column Conditioning: Perform a column bake-out according to the manufacturer's instructions to remove contaminants.

    • Column Trimming: If conditioning does not resolve the issue, trim 15-30 cm from the front of the column to remove the most contaminated section.[7]

    • Column Replacement: If the problem persists after trimming, the column may be irreversibly damaged and require replacement. Consider using a column specifically designed for inertness, such as an Agilent HP-5ms Ultra Inert column.[4]

• Other Flow Path Components: Septa and seals can also degrade and introduce active sites.

  • Solution: Regularly replace the injection port septum and inspect the inlet seal for cleanliness and proper installation.[7]

Step 3: Optimizing Chromatographic Conditions

Suboptimal GC parameters can exacerbate peak tailing.

• Inlet Temperature: The inlet temperature must be high enough to ensure complete and rapid vaporization of methamidophos but not so high as to cause thermal degradation.[7]

  • Optimization Protocol:

    • Start with a conservative inlet temperature (e.g., 250 °C).

    • Inject a methamidophos standard at a series of temperatures (e.g., 230 °C, 250 °C, 270 °C).

    • Monitor the peak shape and response at each temperature to find the optimal balance.

• Carrier Gas Flow Rate: An insufficient flow rate can lead to band broadening and tailing. Ensure your flow rate is optimized for your column dimensions and analysis time requirements.

• Column Choice: The choice of stationary phase is critical. For a polar compound like methamidophos, a mid-polarity column is often a good choice to achieve symmetrical peaks.[1] While non-polar columns like a 5% diphenyl / 95% dimethyl polysiloxane are commonly used for pesticide analysis, a more polar phase may be beneficial if tailing persists.[1]

Frequently Asked Questions (FAQs)

Q1: Why does my N-Methyl-methamidophos peak tail even with a new column and liner?

A: Even new consumables can have some inherent activity. It is also possible that other parts of the flow path, such as the inlet seal or even the carrier gas line, have become contaminated. Another possibility is the presence of active sites in the mass spectrometer's ion source, especially if using halogenated solvents.[11] Finally, ensure your sample solvent is compatible with your stationary phase and injection technique.

Q2: Can the sample matrix contribute to peak tailing?

A: Absolutely. Complex sample matrices can introduce non-volatile residues that accumulate in the inlet liner and at the head of the column.[4] These residues can mask the deactivation of the liner and create new active sites. Using a liner with ultra-inert wool can help trap these matrix components.[4] Additionally, employing matrix-matched standards for calibration is crucial for accurate quantification in complex samples.[12]

Q3: What is the ideal injection technique for N-Methyl-methamidophos?

A: While hot splitless injection is common, techniques like pulsed splitless injection can improve peak shape by reducing the residence time of the analyte in the hot inlet.[13] For thermally sensitive compounds, a cold splitless or large volume injection (LVI) with a temperature-programmable inlet can significantly improve peak shape and sensitivity.[14]

Q4: How often should I replace my inlet liner and septum?

A: This is highly dependent on the cleanliness of your samples and the number of injections. For complex matrices, you may need to replace the septum daily and the liner every 50-100 injections. For clean standards, these consumables will last significantly longer. It is best to monitor peak shape and response factors as indicators for when maintenance is required.

Q5: Could my solvent choice be causing the peak tailing?

A: Yes. The choice of solvent can impact peak shape. For example, using a highly polar solvent like methanol on a non-polar column can lead to poor focusing of the analyte at the head of the column, resulting in peak distortion. Acetonitrile is a common solvent for pesticide analysis, but its compatibility with the stationary phase should be considered, especially in large volume injections.[14]

References

• Agilent Technologies. (2011). Analysis of Pesticides in Food by GC/MS/MS using the Ultra Inert Liners with Wool. [Link]

• ResearchGate. (n.d.). LC-MS/MS chromatogram (MRM) of methamidophos, omethoate, and.... [Link]

• National Center for Biotechnology Information. (n.d.). Methamidophos. PubChem. [Link]

• SciSpace. (2013). Tailing of Chromatographic Peaks in GC-MS Caused by Interaction of Halogenated Solvents with the Ion Source. [Link]

• LabRulez GCMS. (n.d.). Peak Tailing in GC Trace Analysis. [Link]

• LCGC. (2020). The LCGC Blog: GC Diagnostic Skills I | Peak Tailing. [Link]

• Semantic Scholar. (n.d.). Photo-Degradation of Methamidophos (An Insecticide) in Water Using Dye-Modified Nano-Crystalline TiO2. [Link]

• Agilent Technologies. (n.d.). Ultra Inert Liners for GC. [Link]

• Agilent Technologies. (2012). Optimized Method Development of Large Volume Injection for GC/MS/MS of Food Pesticides. [Link]

• ResearchGate. (2016). Optimization of a multi-residue method for 101 pesticides in green tea leaves using gas chromatography–tandem mass spectrometry. [Link]

• Frontiers. (n.d.). Degradation of Acephate and Its Intermediate Methamidophos: Mechanisms and Biochemical Pathways. [Link]

• Pharma Growth Hub. (2023). Peak Tailing: Phenomenon, Symptoms and Corrections. [Link]

• LCGC. (2020). ORGANOPHOSPHORUS PESTICIDE ANALYSIS BY HPLC. [Link]

• Food and Agriculture Organization of the United Nations. (n.d.). Methamidophos. [Link]

• European Union Reference Laboratories for Pesticides. (n.d.). Splitless liners in gas chromatography. [Link]

• ResearchGate. (2018). Degradation of methamidophos on soultanina grapes on the vines and during refrigerated storage. [Link]

• Agilent Technologies. (n.d.). GC/MS/MS Pesticide Residue Analysis. [Link]

• Restek. (n.d.). GC Troubleshooting—Tailing Peaks. [Link]

• Arabian Journal of Chemistry. (2020). A review on sample preparation and chromatographic determination of acephate and methamidophos in different samples. [Link]

• Agilent Technologies. (2012). Optimizing the Performance of the Agilent GC/MS/MS Pesticide Analyzer. [Link]

• Restek. (2019). GC Inlet Liner Selection, Part III: Inertness. [Link]

• Chromatography Forum. (2009). GC (MS) problem with tailing peaks. [Link]

• Axial Scientific. (n.d.). GC Liners. [Link]

• ResearchGate. (2009). Degradation of pirimiphos-methyl during thermophilic composting of greenhouse tomato plant residues. [Link]

• GL Sciences. (n.d.). Fast Analysis of Organophosphorus Pesticides in a Complex Food Matrix. [Link]

• University of Hertfordshire. (n.d.). Methamidophos (Ref: ENT 27396). AERU. [Link]

Sources

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• 2. gcms.labrulez.com [gcms.labrulez.com]
• 3. Methamidophos (Ref: ENT 27396) [sitem.herts.ac.uk]
• 4. agilent.com [agilent.com]
• 5. GC Inlet Liner Selection, Part III: Inertness [discover.restek.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. agilent.com [agilent.com]
• 9. eurl-pesticides.eu [eurl-pesticides.eu]
• 10. axialscientific.com [axialscientific.com]
• 11. scispace.com [scispace.com]
• 12. hpst.cz [hpst.cz]
• 13. hpst.cz [hpst.cz]
• 14. agilent.com [agilent.com]

Technical Support Center: Navigating Matrix Effects in the LC-MS/MS Analysis of N-Methyl-methamidophos

Welcome to the technical support center for the analysis of N-Methyl-methamidophos using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This guide is designed for researchers, scientists, and professionals in drug development and food safety who encounter challenges with matrix effects in their analytical workflows. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific reasoning to empower you to troubleshoot and validate your methods effectively.

Understanding the Challenge: The Nature of Matrix Effects

In LC-MS/MS analysis, the "matrix" refers to all the components in a sample other than the analyte of interest.[1][2] When these co-eluting components interfere with the ionization of the target analyte in the mass spectrometer's ion source, it can lead to a phenomenon known as the matrix effect.[3][4] This can manifest as either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), both of which can severely compromise the accuracy, precision, and sensitivity of your quantitative analysis.[1][5]

N-Methyl-methamidophos, being a polar organophosphate pesticide, is particularly susceptible to matrix effects, especially in complex sample types like food, environmental, and biological matrices.[6][7] These matrices often contain a high concentration of co-extractives such as salts, lipids, pigments, and sugars that can interfere with the ionization process.[8]

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address common issues encountered during the analysis of N-Methyl-methamidophos.

Q1: My signal for N-Methyl-methamidophos is unexpectedly low and inconsistent across different samples. Could this be a matrix effect?

A1: Yes, low and variable signal intensity is a classic symptom of ion suppression caused by matrix effects. Co-eluting endogenous components from your sample can compete with N-Methyl-methamidophos for ionization in the ESI source, leading to a reduced signal.[9][10]

Troubleshooting Workflow:

To confirm and address this, a systematic approach is necessary.

dot

Caption: Troubleshooting workflow for diagnosing and mitigating matrix effects.

Step-by-Step Protocol: Quantifying Matrix Effect

A quantitative assessment can be performed by comparing the response of N-Methyl-methamidophos in a pure solvent standard to its response in a matrix extract spiked after extraction.

• Prepare a standard solution (A): Dissolve N-Methyl-methamidophos in a pure solvent (e.g., methanol or acetonitrile) at a known concentration.

• Prepare a post-extraction spiked sample (B): Extract a blank matrix sample (known to be free of N-Methyl-methamidophos) using your established method. Spike the final extract with N-Methyl-methamidophos at the same concentration as solution A.

• Analyze both solutions by LC-MS/MS.

• Calculate the Matrix Effect (%ME): %ME = (Peak Area in B / Peak Area in A) * 100

%ME Value	Interpretation
< 100%	Ion Suppression
> 100%	Ion Enhancement
80-120%	Generally considered acceptable, but tighter ranges may be required.

Q2: I've confirmed a significant matrix effect. What are the most effective strategies to minimize it?

A2: Minimizing matrix effects involves a multi-pronged approach focusing on sample preparation and chromatography. The goal is to reduce the amount of interfering components reaching the ion source or to chromatographically separate them from your analyte.[5][11]

Strategies to Minimize Matrix Effects:

Strategy	Principle	Pros	Cons
Sample Dilution	Reduces the concentration of both the analyte and matrix components.[12]	Simple and often effective.	May compromise the limit of detection (LOD).[13]
Improved Sample Cleanup	Employs techniques like Solid-Phase Extraction (SPE) or dispersive SPE (d-SPE) to selectively remove interferences.[14][15]	Highly effective at removing a broad range of interferences.	Can be more time-consuming and costly.
Chromatographic Optimization	Modifying the LC method to separate N-Methyl-methamidophos from co-eluting matrix components.[9]	Can resolve interferences without altering sample preparation.	May require significant method development time.
Use of a Stable Isotope-Labeled Internal Standard (SIL-IS)	A SIL-IS (e.g., N-Methyl-methamidophos-d6) co-elutes with the analyte and experiences similar matrix effects, allowing for accurate correction.[16]	Considered the "gold standard" for compensating for matrix effects.	Can be expensive and not always commercially available.

dot

Caption: Key strategies for mitigating matrix effects in LC-MS/MS.

Q3: My N-Methyl-methamidophos peak shape is poor (tailing or fronting), especially when injecting extracts with high organic content. How can I improve this?

A3: Poor peak shape for polar analytes like N-Methyl-methamidophos is a common issue, often exacerbated by injecting a sample solvent that is stronger than the initial mobile phase. This can be addressed through chromatographic adjustments.

Experimental Protocol: Improving Peak Shape for Early Eluting Analytes

• Online Dilution: An effective technique is to use an online dilution setup where the sample is mixed with a weaker solvent (e.g., water) before being injected onto the column.[17] This ensures that the analyte is focused at the head of the column, resulting in a sharper peak.

• Mobile Phase Optimization:

  • Ensure the initial mobile phase composition is weak enough to allow for good retention and focusing of N-Methyl-methamidophos on the column.

  • Experiment with different mobile phase additives. For positive ion mode, formic acid or ammonium formate can improve peak shape and ionization efficiency.

• Column Selection: Consider a column with a different stationary phase that may offer better retention and peak shape for polar compounds.

Q4: I don't have access to a stable isotope-labeled internal standard for N-Methyl-methamidophos. What is the next best approach for quantification?

A4: When a SIL-IS is unavailable, the most reliable alternative is to use matrix-matched calibration .[6]

Protocol: Matrix-Matched Calibration

• Obtain a blank matrix: Source a sample of the same matrix type that is known to be free of N-Methyl-methamidophos.

• Prepare a matrix extract: Process the blank matrix using your validated sample preparation method.

• Create calibration standards: Spike the blank matrix extract with known concentrations of N-Methyl-methamidophos to create a series of calibration standards.

• Analyze your samples and calibration standards: The matrix components in your standards will mimic those in your samples, effectively compensating for any consistent matrix effects.

It is crucial to use a blank matrix that closely represents the samples being analyzed, as matrix effects can vary between different sources of the same matrix type.[14]

Concluding Remarks

Successfully navigating matrix effects in the LC-MS/MS analysis of N-Methyl-methamidophos requires a thorough understanding of the principles of chromatography and mass spectrometry, coupled with a systematic and logical troubleshooting approach. By carefully evaluating your sample preparation, chromatographic separation, and calibration strategy, you can develop robust and reliable methods for the accurate quantification of this and other challenging analytes.

References

• Evaluation of Matrix Effects and Extraction Efficiencies of LC–MS/MS Methods as the Essential Part for Proper Validation of Multiclass Contaminants in Complex Feed. Journal of Agricultural and Food Chemistry - ACS Publications. [Link]

• Methamidophos - CORESTA. CORESTA. [Link]

• Recent Applications of Machine Learning Algorithms for Pesticide Analysis in Food Samples. MDPI. [Link]

• Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review. PMC - NIH. [Link]

• Matrix Effects in Multi-Residue Pesticide Analysis When Using Liquid Chromatography-Tandem Mass Spectrometry. Restek Resource Hub. [Link]

• LC-MS/MS chromatogram (MRM) of methamidophos, omethoate, and... ResearchGate. [Link]

• The Measurement of Stable Carbon Isotope Ratios of Eight Methamidophos Samples. ResearchGate. [Link]

• Sample Preparation Methods for Pesticides Analysis in Food Matrices and Environmental Samples by Chromatography-Based Techniques: A Review. ResearchGate. [Link]

• LC-MS/MS Method Minimizing Matrix Effect for the Analysis of Bifenthrin and Butachlor in Chinese Chives and Its Application for Residual Study. MDPI. [Link]

• Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis. AMSbiopharma. [Link]

• Assessment of matrix effect in quantitative LC-MS bioanalysis. PMC - NIH. [Link]

• Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples. PMC - NIH. [Link]

• Impact of Matrix Species and Mass Spectrometry on Matrix Effects in Multi-Residue Pesticide Analysis Based on QuEChERS-LC-MS. PMC - NIH. [Link]

• Determination of methamidophos by LC-ESI-MS/MS in a fatal poisoning case. ResearchGate. [Link]

• Improved LC/MS/MS Pesticide Multiresidue Analysis Using Triggered MRM and Online Dilution. Agilent. [Link]

• Matrix Effects in Mass Spectrometry Analysis: Causes and Solutions. Welch Materials, Inc.. [Link]

• Ion suppression in Biological Sample Analysis: You May or May Not See It but It's There. Chromatography Online. [Link]

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• Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. Chromatography Online. [Link]

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• 10 Tips for Electrospray Ionisation LC-MS. Element Lab Solutions. [Link]

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• Multiresidue pesticide analysis in crude food extracts using AOC-MEPS and LC/MS/MS. Shimadzu. [Link]

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Improving extraction efficiency of N-Methyl-methamidophos from complex samples

Welcome to the technical support center for the analysis of N-Methyl-methamidophos. As a highly polar organophosphorus pesticide and a metabolite of acephate, N-Methyl-methamidophos presents unique challenges for extraction and quantification, particularly from complex biological and environmental matrices.[1][2] Its high water solubility makes it prone to low recovery rates with conventional extraction methods and susceptible to significant matrix interference.[3]

This guide is designed to provide researchers, scientists, and drug development professionals with practical, field-proven insights to overcome these challenges. We will move beyond simple procedural lists to explain the causality behind methodological choices, ensuring you can build robust, self-validating analytical systems.

Section 1: Frequently Asked Questions (FAQs)

This section addresses foundational questions that are crucial for developing a successful extraction strategy.

Q1: Which is the most suitable primary extraction method for N-Methyl-methamidophos: QuEChERS, SPE, or LLE?

A1: The optimal method depends heavily on your sample matrix, throughput needs, and available instrumentation.

• QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) is the most widely adopted and versatile method for food and agricultural samples.[4][5] Its primary advantage is the high-throughput capability and effectiveness for a broad range of pesticides. For a polar analyte like N-Methyl-methamidophos, the acetonitrile-based extraction is highly efficient. However, the resulting extracts can be "dirty," necessitating a robust cleanup step, especially for complex matrices.[4]

• Solid-Phase Extraction (SPE) offers a more targeted and cleaner extraction compared to QuEChERS.[6] It is particularly useful for aqueous samples like urine or wastewater and can be automated for high throughput.[7][8] The key to success with SPE is selecting the correct sorbent chemistry (e.g., polymeric reversed-phase) to ensure adequate retention of this polar compound.[8]

• Liquid-Liquid Extraction (LLE) is a classical method that can be effective but is often more labor-intensive and uses larger volumes of organic solvents.[9][10] Methods using solvents like acetone followed by a partition with chloroform have been successfully employed.[9] LLE is generally being replaced by QuEChERS and SPE for routine multi-residue analysis due to efficiency and environmental concerns.[10]

Q2: Why is LC-MS/MS the preferred analytical technique over GC-MS for N-Methyl-methamidophos?

A2: The preference for Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is directly linked to the physicochemical properties of N-Methyl-methamidophos.

As a highly polar and thermally labile compound, N-Methyl-methamidophos performs poorly with Gas Chromatography (GC).[3] Common issues in GC analysis include:

• Poor Peak Shape: Excessive peak tailing is frequently observed due to interactions with active sites within the GC inlet and column.[3]

• Matrix Effects at the Inlet: Non-volatile matrix components co-extracted from the sample can accumulate in the GC inlet, leading to analyte degradation and loss of signal.[4]

• Thermal Degradation: The high temperatures required for GC analysis can cause the breakdown of N-Methyl-methamidophos.

LC-MS/MS circumvents these issues by analyzing the compound in the liquid phase at ambient temperatures. It offers superior sensitivity and selectivity, making it the authoritative technique for robust quantification in complex samples.[3][11]

Q3: What are "matrix effects," and how can I mitigate them in my analysis?

A3: Matrix effects are the alteration of analyte ionization efficiency (either suppression or enhancement) caused by co-eluting compounds from the sample matrix.[3] In LC-MS/MS, these effects can lead to inaccurate quantification. Complex matrices like tobacco, spices, and high-fat samples are notorious for causing significant matrix effects.[3][12]

Mitigation Strategies:

• Effective Sample Cleanup: The most direct approach is to remove interfering compounds before analysis. This can be achieved through dispersive SPE (dSPE) in QuEChERS or cartridge SPE.[5][13]

• Matrix-Matched Standards: This is a highly effective and common solution. Calibration standards are prepared in a blank matrix extract that has undergone the same extraction procedure as the samples.[14] This ensures that the standards and samples experience similar matrix effects, leading to more accurate quantification.

• Isotopically Labeled Internal Standards: Using a stable isotope-labeled version of the analyte (e.g., methamidophos-d6) is the gold standard for correcting both matrix effects and variations in extraction recovery.[15] The internal standard is added at the beginning of the extraction process and behaves almost identically to the native analyte.

• Dilution: Diluting the final extract with the initial mobile phase can reduce the concentration of interfering matrix components, thereby lessening their impact on ionization.[11] This is only feasible if the analyte concentration is high enough to remain above the instrument's limit of quantification after dilution.

Section 2: Troubleshooting Guide

This guide addresses specific experimental problems in a question-and-answer format.

Q: My analyte recovery is low and inconsistent. What are the likely causes and solutions?

A: Low and variable recovery is a common problem, especially with polar analytes in complex matrices. The root cause is often related to the interaction between N-Methyl-methamidophos and the sample matrix or suboptimal extraction/cleanup parameters.

Potential Cause	Scientific Rationale & Explanation	Recommended Solution
Inadequate Homogenization	N-Methyl-methamidophos may not be uniformly distributed in the sample. Inconsistent subsamples will lead to variable results.	Ensure the sample is thoroughly homogenized before taking an analytical portion. For solid samples, cryogenic milling can improve homogeneity.
Insufficient Rehydration of Dry Samples	In dry matrices (e.g., spices, tea, soil), the analyte can be strongly adsorbed. Extraction solvents cannot efficiently penetrate the dry matrix to desorb the analyte.[16]	Before adding the extraction solvent, rehydrate the sample with a specified volume of water and allow it to soak. This swells the matrix and improves solvent access to the analyte.[17]
Strong Analyte-Matrix Interaction	The high polarity of N-Methyl-methamidophos can lead to strong binding with polar sites in the matrix, such as soil organic matter.[18]	Modify the extraction solvent. Adding a small percentage of a protic solvent like methanol or acidifying the acetonitrile (e.g., with 1% acetic acid) can help disrupt these interactions and improve extraction efficiency.[4][18]
Analyte Loss During Cleanup (dSPE)	Certain dSPE sorbents can inadvertently remove the target analyte along with matrix interferences. Graphitized Carbon Black (GCB), used for pigment removal, is known to adsorb planar molecules, and can sometimes affect pesticide recovery.[5][13]	Optimize the type and amount of dSPE sorbent. For pigmented samples, test a lower amount of GCB or use a modern sorbent engineered for better recovery of planar pesticides.[13] Always validate recovery after any change in the cleanup procedure.
pH-Dependent Stability/Extraction	N-Methyl-methamidophos is hydrolyzed in strongly acidic or alkaline conditions, although it is generally stable between pH 3-8.[3] The pH of the extraction solvent can influence its partitioning behavior.	Maintain the pH of your extraction and final solution within a stable range. The use of buffered QuEChERS salts (e.g., citrate buffer) is highly recommended to ensure reproducible pH conditions.

Q: I'm working with a high-fat matrix (e.g., avocado, fish, pork) and facing significant challenges. What is the best approach?

A: High-fat matrices are among the most difficult for pesticide analysis. Lipids are readily co-extracted with acetonitrile and can cause severe matrix effects, contaminate the LC-MS/MS system, and lower analyte recovery.[12][19]

Detailed Solutions for High-Fat Matrices:

• Freezing-Out (Lipid Precipitation): After the initial acetonitrile extraction and centrifugation, transfer the supernatant to a clean tube and place it in a freezer (-20°C or lower) for at least 30 minutes. The lipids will precipitate out of the acetonitrile. Centrifuge the cold extract again and quickly decant the supernatant for further processing. This is a simple and cost-effective first step.

• dSPE with C18: For the dispersive SPE cleanup step, include C18 sorbent. C18 is a reversed-phase silica that effectively removes nonpolar compounds like fats and oils from the more polar acetonitrile extract.[5]

• Specialized Sorbents:

  • Z-Sep: Zirconia-based sorbents are effective at removing both lipids and pigments.[13]

  • EMR-Lipid™: This is a novel sorbent specifically designed for enhanced matrix removal of lipids. It has shown high efficiency in removing lipids from fatty samples like pork and avocado.[12]

Section 3: Detailed Protocols & Workflows

This section provides a validated starting point for your method development.

Protocol: Modified QuEChERS Extraction for Plant-Based Fatty Matrices (e.g., Avocado)

This protocol is adapted from methodologies that have demonstrated good recoveries for polar pesticides in challenging matrices.[11][20]

1. Sample Preparation:

• Weigh 5 g (± 0.1 g) of homogenized sample into a 50 mL polypropylene centrifuge tube.
• For samples with low water content, add 5 mL of reagent water and vortex for 1 minute. Let stand for 15 minutes.
• Add 10 mL of 1% acetic acid in acetonitrile.
• Add an appropriate internal standard if used.

2. Extraction:

• Add a QuEChERS extraction salt packet (e.g., containing 4 g MgSO₄, 1 g NaCl, 1 g Sodium Citrate).
• Immediately cap the tube tightly and shake vigorously for 1 minute. The MgSO₄ will absorb water, driving the partitioning of N-Methyl-methamidophos into the acetonitrile layer.
• Centrifuge at ≥4000 rpm for 5 minutes.

3. Cleanup (dSPE):

• Transfer a 6 mL aliquot of the upper acetonitrile layer to a 15 mL dSPE tube containing 900 mg anhydrous MgSO₄, 150 mg Primary Secondary Amine (PSA), and 150 mg C18 sorbent.

• Rationale: MgSO₄ removes residual water. PSA removes organic acids and some sugars. C18 removes lipids and other nonpolar interferences.[5]

• Vortex for 30 seconds.
• Centrifuge at ≥4000 rpm for 5 minutes.

4. Final Preparation & Analysis:

• Take a 1 mL aliquot of the final extract and filter it through a 0.22 µm syringe filter (e.g., PTFE) into an autosampler vial.
• Analyze using LC-MS/MS with matrix-matched calibration standards.

Troubleshooting Decision Tree

Section 4: Data Tables for Quick Reference

Table 1: Comparison of Primary Extraction Techniques

Method	Principle	Primary Application	Advantages	Disadvantages
QuEChERS	Acetonitrile extraction followed by salting-out partitioning and dSPE cleanup.	Fruits, vegetables, grains, biological tissues.[4]	Fast, high-throughput, low solvent use, effective for wide polarity range.[5]	Extracts can be complex, requiring optimization of cleanup; not ideal for very wet or very dry samples without modification.[4]
SPE	Analyte retention on a solid sorbent followed by selective elution.	Water, urine, beverages, cleaned-up QuEChERS extracts.[6]	High selectivity, provides very clean extracts, can concentrate analyte, easily automated.[21]	Method development can be time-consuming (sorbent selection), lower throughput than QuEChERS if manual.
LLE	Partitioning of analyte between two immiscible liquid phases.	Historically used for many sample types, now more specialized.	Simple principle.	Labor-intensive, forms emulsions, uses large volumes of hazardous solvents, difficult to automate.[10]

Table 2: Common dSPE Sorbents and Their Function in QuEChERS Cleanup

Sorbent	Chemical Name	Primary Function	Target Interferences	Notes
MgSO₄	Anhydrous Magnesium Sulfate	Desiccant	Removes residual water from the acetonitrile extract.	Nearly always used in dSPE.
PSA	Primary Secondary Amine	Normal-Phase Sorbent	Removes polar interferences like organic acids, sugars, and some fatty acids.[5]	Standard sorbent for most food matrices.
C18	Octadecylsilane (Reversed-Phase)	Reversed-Phase Sorbent	Removes nonpolar interferences.[5]	Essential for high-fat matrices.
GCB	Graphitized Carbon Black	Adsorbent	Removes pigments (e.g., chlorophyll, carotenoids) and sterols.[5]	Can cause low recovery of planar pesticides; use minimal effective amount.
Z-Sep	Zirconia-Coated Silica	Adsorbent	Removes lipids and pigments.[13]	An alternative to C18/PSA/GCB combinations for fatty and pigmented samples.

Section 5: References

• CORESTA. (n.d.). Methamidophos - CORESTA. Retrieved from [Link]

• Agilent Technologies. (2011). Analysis of Pesticides in Food by GC/MS/MS using the Ultra Inert Liners with Wool. Retrieved from [Link]

• Shah, J., Jan, M. R., & Ara, B. (2015). Development of an indirect spectrophotometric method for determination of methamidophos insecticide in soil, water and vegetable samples. ResearchGate. Retrieved from [Link]

• ResearchGate. (n.d.). Flow steps of extraction, cleanup and sample loading of organophosphate.... Retrieved from [Link]

• Kumar, V., Upadhyay, N., Kumar, V., & Sharma, S. (2015). A review on sample preparation and chromatographic determination of Acephate and Methamidophos in different samples. Arabian Journal of Chemistry, 8(5), 624-631.

• Ho, K. C., & Hsu, Y. C. (1996). Determination of methamidophos residues in food remnants. PubMed, 44(3), 245-9. Retrieved from [Link]

• Harn, N. K., & Lee, S. M. (2004). Method for determination of acephate, methamidophos, omethoate, dimethoate, ethylenethiourea and propylenethiourea in human urine using high-performance liquid chromatography-atmospheric pressure chemical ionization tandem mass spectrometry. ResearchGate. Retrieved from [Link]

• Andrade, J., & Tette, P. A. (2016). Solid-Phase Extraction (SPE): Principles and Applications in Food Samples. PubMed. Retrieved from [Link]

• ResearchGate. (n.d.). Analysis of 136 pesticides in avocado using a modified QuEChERS method with LC-MS/MS and GC-MS/MS. Retrieved from [Link]

• Restrepo, S., & Giraldo, M. (n.d.). Determination of methamidophos by LC-ESI-MS/MS in a fatal poisoning case. Retrieved from [Link]

• ResearchGate. (n.d.). Evaluation of a recent product to remove lipids and other matrix co-extractives in the analysis of pesticide residues and environmental contaminants in foods. Retrieved from [Link]

• ResearchGate. (n.d.). Do you have any recovery issues with lipophilic pesticides?. Retrieved from [Link]

• Han, Y., et al. (2023). Optimization and Validation of a QuEChERS-Based Method Combined with Gas Chromatography–Tandem Mass Spectrometry for Analyzing Pesticide Residues in Edible Insect Samples. National Institutes of Health. Retrieved from [Link]

• ACS Publications. (n.d.). Enantiomeric Resolution and Biotoxicity of Methamidophos. Retrieved from [Link]

• Herrero-Hernández, E., et al. (2021). Assessing the Dissipation of Pesticides of Different Polarities in Soil Samples. MDPI. Retrieved from [Link]

• Palmquist, D. L. (1994). Challenges with fats and fatty acid methods. PubMed. Retrieved from [Link]

• Madkour, H. A., et al. (2023). Current Perspectives on the Extraction, Isolation, and Identification of Fats and Fatty Acids Using Conventional and Green Methods. MDPI. Retrieved from [Link]

• University of Glasgow. (n.d.). Solid Phase Extraction Techniques for the Analysis of Pesticides and Drugs in Biological Specimens. Retrieved from [Link]

• Anastassiades, M., et al. (2021). Analysis of highly polar anionic pesticides in food of plant and animal origin by ion chromatography and tandem mass spectrometry with emphasis on addressing adverse effects caused by matrix co-extractives. National Institutes of Health. Retrieved from [Link]

• Semantic Scholar. (n.d.). Challenges with fats and fatty acid methods. Retrieved from [Link]

• Le, T. D., et al. (2022). Analysis of highly polar pesticides in foods by LC-MS/MS. Journal of Food and Drug Analysis. Retrieved from [Link]

• Majewska, M., Krosowiak, K., Raj, A., & Śmigielski, K. (n.d.). Solid phase extraction in food analysis. Retrieved from [Link]

• ResearchGate. (n.d.). LC-MS/MS chromatogram (MRM) of methamidophos, omethoate, and.... Retrieved from [Link]

• California Environmental Protection Agency. (2022). Automated Solid-Phase Extraction (SPE) for Pesticides. Retrieved from [Link]

• Analyst (RSC Publishing). (n.d.). Influence of pesticide–soil interactions on the recovery of pesticides using supercritical fluid extraction. Retrieved from [Link]

• Restek. (n.d.). A Comprehensive Approach to Pesticide Residue Testing, Including Non-Target Analysis, for Fruits, Vegetables, and Nuts. Retrieved from [Link]

• MDPI. (n.d.). Challenges in the Analytical Preparation of a Biological Matrix in Analyses of Endocrine-Disrupting Bisphenols. Retrieved from [Link]

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Stability of N-Methyl-methamidophos in different solvents and pH conditions

Welcome to the technical support center for N-Methyl-methamidophos. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the stability of N-Methyl-methamidophos under various experimental conditions. Here, you will find answers to frequently asked questions, troubleshooting guides for common analytical challenges, and detailed protocols to ensure the integrity of your results.

Frequently Asked Questions (FAQs)

This section addresses the most common questions our team receives regarding the handling and stability of N-Methyl-methamidophos.

Q1: What is the general stability profile of N-Methyl-methamidophos?

A1: N-Methyl-methamidophos is stable at ambient temperatures and within a pH range of 3 to 8.[1][2] However, it is susceptible to hydrolysis in strongly acidic and alkaline conditions.[1][2] It is a highly polar compound, which influences its solubility and chromatographic behavior.[2]

Q2: In which solvents is N-Methyl-methamidophos soluble and most stable?

A2: N-Methyl-methamidophos is highly soluble in water and other polar organic solvents.[3] For analytical purposes, acetonitrile (MeCN) is often a suitable solvent for extractions.[4][5] If stability issues are observed in MeCN, especially with certain lots of the solvent, the addition of 0.1% (v/v) acetic acid can dramatically improve the stability of N-Methyl-methamidophos and other sensitive analytes.[4][5] For sample preparation requiring solvent exchange before Gas Chromatography (GC) analysis, toluene is an excellent choice due to its miscibility with MeCN and its ability to provide stronger responses for polar pesticides compared to hexane or isooctane.[4]

Solubility Data for N-Methyl-methamidophos at 20°C

Solvent	Solubility (g/L)	Source
Water	> 200	[2]
Dichloromethane	> 200	[2]
Isopropanol	> 200	[1]
Acetone	> 200	[3]
Toluene	2-5	[2]
Hexane	0.1-1	[2]

Q3: How does pH impact the stability of N-Methyl-methamidophos in aqueous solutions?

A3: The pH of the aqueous medium is a critical factor for the stability of N-Methyl-methamidophos. It is most stable in neutral to slightly acidic conditions (pH 3-8).[1][2] Under stronger acidic or alkaline conditions, it undergoes hydrolysis.[1][2] The rate of degradation increases significantly as the pH moves further from the neutral range.

Hydrolytic Stability of N-Methyl-methamidophos

pH	Temperature (°C)	Half-life (DT₅₀)	Source
2	40	140 hours	[1]
4	22	1.8 years	[1]
7	20	5 days (120 hours)	[3]
7	22	110-120 hours	[1][2]
9	22	70-72 hours	[1][2]
9	37	120 hours (for 50% decomposition)	[1]

Q4: What are the primary degradation pathways and products of N-Methyl-methamidophos?

A4: The primary degradation pathway in aqueous environments is hydrolysis. Alkaline hydrolysis typically cleaves the P-S bond, yielding methyl phosphoramidoate and methyl mercaptan.[1] In biological systems and under certain environmental conditions, metabolism can lead to metabolites such as O,S-dimethyl-phosphorothioate, methyl dihydrogen phosphate, and phosphoric acid.[1] Microbial degradation has also been identified as a pathway, involving the hydrolysis of the P-N bond by enzymes like phosphoamide hydrolase.[6]

Q5: What are the recommended storage conditions for N-Methyl-methamidophos standards and solutions?

A5: Solid N-Methyl-methamidophos should be stored in a tightly sealed container in a cool, dry place.[7] For stock solutions, prepare them in a stable solvent like acidified acetonitrile and store them in a freezer to minimize degradation.[4] Avoid storing concentrates in mild steel containers as the compound can be slightly corrosive.[1]

Troubleshooting Guide

This section provides solutions to specific issues that may arise during experimentation.

Issue 1: My analyte concentration is decreasing in prepared standards or samples before analysis.

• Causality: This is likely due to degradation in the solvent or vial. N-Methyl-methamidophos is susceptible to hydrolysis, especially at non-optimal pH. Certain lots of solvents, like acetonitrile, may contain impurities that can accelerate degradation.[4][5]

• Troubleshooting Steps:

  • Check Solvent pH: Ensure your solvent is not alkaline. If using an aqueous matrix, buffer the solution to a pH between 4 and 7.

  • Acidify Organic Solvents: When using acetonitrile, add 0.1% (v/v) acetic acid to improve the stability of N-Methyl-methamidophos.[4][5]

  • Storage Temperature: Store all standards and samples in a freezer (-20°C or lower) until just before analysis.

  • Limit Light Exposure: Use amber vials to protect the analyte from potential photodegradation, although this is generally a minor degradation route.[2]

  • Re-prepare Fresh: If degradation is suspected, prepare fresh standards from a solid stock.

Issue 2: I am observing poor peak shape (tailing) during Gas Chromatography (GC) analysis.

• Causality: N-Methyl-methamidophos is a highly polar compound.[2] This polarity can cause interactions with active sites in the GC inlet and column, leading to peak tailing.[2]

• Troubleshooting Steps:

  • Inlet Maintenance: Ensure the GC inlet liner is clean and deactivated. Using a liner with glass wool can sometimes help trap non-volatile matrix components but may also introduce active sites.

  • Column Choice: Use a column specifically designed for polar compounds or a mid-polarity column.

  • Derivatization: While not always necessary, derivatization can reduce polarity and improve peak shape. However, this adds complexity to the sample preparation.

  • Alternative Technique: Consider using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This technique is often more suitable for polar compounds like N-Methyl-methamidophos, providing better peak shapes and sensitivity without the need for derivatization.[2]

Issue 3: My analytical recovery is inconsistent or low during sample extraction.

• Causality: Low recovery can be due to inefficient extraction by the chosen solvent, or degradation of the analyte during the extraction process, especially if harsh conditions (e.g., high temperature, extreme pH) are used.[2]

• Troubleshooting Steps:

  • Solvent Selection: N-Methyl-methamidophos is highly soluble in polar solvents. A combination of ethyl acetate and water or methanol can be effective for extraction from complex matrices like tobacco.[2] Acetone is also commonly used.[8]

  • Control Extraction Temperature: If using techniques like pressurized liquid extraction, be mindful that higher temperatures can accelerate degradation.[2]

  • pH Control: During liquid-liquid extractions, ensure the pH of the aqueous phase is within the stable range (3-8) to prevent hydrolysis.

  • Use of Internal Standards: Employing an isotopically labeled internal standard can help correct for analyte loss during sample preparation and analysis, improving accuracy and precision.[9]

Experimental Protocols & Visualizations

Protocol: Evaluating the Hydrolytic Stability of N-Methyl-methamidophos

This protocol outlines a self-validating system to determine the half-life (DT₅₀) of N-Methyl-methamidophos at different pH values.

1. Preparation of Buffers and Stock Solution:

• Prepare sterile aqueous buffer solutions at pH 4 (e.g., acetate buffer), pH 7 (e.g., phosphate buffer), and pH 9 (e.g., borate buffer).
• Prepare a 1000 mg/L stock solution of N-Methyl-methamidophos in HPLC-grade acetonitrile.

2. Experimental Setup:

• In amber glass vials, spike the buffer solutions with the stock solution to achieve a final concentration of 1 mg/L.
• Prepare triplicate samples for each pH value and each time point.
• Include a T=0 sample for each pH to establish the initial concentration.
• Incubate the vials in a temperature-controlled environment (e.g., 22°C).

3. Sampling and Analysis:

• At designated time points (e.g., 0, 6, 12, 24, 48, 72, 96, 120 hours), remove the triplicate vials for each pH.
• Immediately quench any further degradation by neutralizing the pH (if necessary) and adding an equal volume of cold acetonitrile.
• Analyze the samples by a validated LC-MS/MS method. N-Methyl-methamidophos is readily protonated ([M+H]⁺ at m/z 142) using positive mode electrospray ionization.[2]

4. Data Analysis:

• Plot the natural logarithm of the concentration versus time for each pH.
• Determine the degradation rate constant (k) from the slope of the regression line.
• Calculate the half-life (DT₅₀) using the formula: DT₅₀ = ln(2) / k.

Visualizations

Caption: Experimental workflow for a hydrolytic stability study.

References

• PubChem. (n.d.). Methamidophos. National Center for Biotechnology Information. Retrieved from [Link]

• University of Hertfordshire. (n.d.). Methamidophos (Ref: ENT 27396). Agriculture and Environment Research Unit (AERU). Retrieved from [Link]

• CORESTA. (2019, November). Methamidophos. CORESTA Agrochemicals Analysis Technical Note TN #003. Retrieved from [Link]

• Wang, C., et al. (2007). Enantiomeric Resolution and Biotoxicity of Methamidophos. Journal of Agricultural and Food Chemistry. ACS Publications. Retrieved from [Link]

• Fan, S., et al. (2021). Degradation of Acephate and Its Intermediate Methamidophos: Mechanisms and Biochemical Pathways. Frontiers in Microbiology. Retrieved from [Link]

• ResearchGate. (n.d.). Degradation of methamidophos on soultanina grapes on the vines and during refrigerated storage. Retrieved from [Link]

• Rotterdam Convention. (2015). Decision Guidance Document Methamidophos. Retrieved from [Link]

• Food and Agriculture Organization of the United Nations. (n.d.). Methamidophos. Retrieved from [Link]

• Thompson, C. M., et al. (1998). Oxidative bioactivation of methamidophos insecticide: synthesis of N-hydroxymethamidophos (a candidate metabolite) and its proposed alternative reactions involving N-->O rearrangement or fragmentation through a metaphosphate analogue. Chemical Research in Toxicology. PubMed. Retrieved from [Link]

• Tools for Transformation. (2019). Safety Data Sheet: Methamidophos. Retrieved from [Link]

• Olsson, A. O., et al. (2004). Method for determination of acephate, methamidophos, omethoate, dimethoate, ethylenethiourea and propylenethiourea in human urine using high-performance liquid chromatography-atmospheric pressure chemical ionization tandem mass spectrometry. Journal of Chromatography B. ResearchGate. Retrieved from [Link]

• ResearchGate. (n.d.). Hydrolysis of acephate and methamidophos in. Retrieved from [Link]

• Mastovska, K., & Lehotay, S. J. (2006). Evaluation of Common Organic Solvents for Gas Chromatographic Analysis and Stability of Multiclass Pesticide Residues. Journal of Agricultural and Food Chemistry. ResearchGate. Retrieved from [Link]

• Chan, M. H., et al. (1996). Determination of methamidophos residues in food remnants. Journal of AOAC International. PubMed. Retrieved from [Link]

• Shah, J., et al. (2015). Development of an indirect spectrophotometric method for determination of methamidophos insecticide in soil, water and vegetable samples. ResearchGate. Retrieved from [Link]

• Walter, J. F. (1997). U.S. Patent No. 5,635,193. U.S. Patent and Trademark Office.

• Mastovska, K., & Lehotay, S. J. (2006). Evaluation of common organic solvents for gas chromatographic analysis and stability of multiclass pesticide residues. Journal of Agricultural and Food Chemistry. PubMed. Retrieved from [Link]

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• 5. Evaluation of common organic solvents for gas chromatographic analysis and stability of multiclass pesticide residues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Frontiers | Degradation of Acephate and Its Intermediate Methamidophos: Mechanisms and Biochemical Pathways [frontiersin.org]
• 7. toolsfortransformation.net [toolsfortransformation.net]
• 8. Determination of methamidophos residues in food remnants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Methamidophos Degradation During Sample Preparation

Introduction: A Note on Nomenclature and Challenges

This guide addresses the degradation of the organophosphate insecticide methamidophos during analytical sample preparation. Users may encounter variations in naming, such as "N-Methyl-methamidophos"; however, the standard and widely recognized compound is methamidophos (O,S-dimethyl phosphoramidothioate). The principles and troubleshooting steps outlined here are directly applicable to methamidophos and its closely related analogues.

Methamidophos is a highly polar, water-soluble, and chemically labile compound, making it notoriously difficult to analyze.[1] Its susceptibility to degradation, particularly through hydrolysis, is a primary cause of poor recovery, low accuracy, and high variability in residue analysis.[2][3] This guide provides a structured, cause-and-effect approach to help researchers, scientists, and quality control professionals identify and mitigate these challenges.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding methamidophos stability.

Q1: Why is methamidophos so prone to degradation?

A1: The chemical structure of methamidophos contains phosphoramidothioate linkages that are susceptible to cleavage through hydrolysis. The rate of this degradation is highly dependent on pH and temperature.[2][3] Both strongly acidic and, more significantly, alkaline conditions can rapidly break down the molecule, leading to inaccurate, low-biased results.[3][4] It is also a known metabolite of the insecticide acephate, which can sometimes be a confounding factor in analysis.[2]

Q2: What are the primary factors that cause methamidophos loss during sample prep?

A2: The key factors are:

• pH: Exposure to alkaline (pH > 8) or strongly acidic (pH < 3) conditions during extraction or cleanup is the most common cause of hydrolytic degradation.[2][3][4]

• Temperature: High temperatures used during extraction (e.g., pressurized liquid extraction) or solvent evaporation steps can accelerate degradation.[2]

• Active Surfaces: Methamidophos can interact with active sites on glassware, instrument liners, or chromatographic columns, leading to adsorptive losses.

• Matrix Effects: Certain sample matrices can contain enzymes or chemical constituents that actively degrade methamidophos.

Q3: At what pH is methamidophos most stable?

A3: Methamidophos exhibits its greatest stability in a slightly acidic to neutral pH range, typically between pH 3 and 8.[2][3][4] However, its stability decreases sharply as the pH becomes more alkaline. For instance, the degradation half-life (DT50) at 22°C is approximately 1.8 years at pH 4, but this drops to just 72 hours at pH 9.[2]

Q4: Can I lose methamidophos during the solvent evaporation/concentration step?

A4: Yes. While methamidophos is not highly volatile, aggressive heating during solvent evaporation can cause thermal degradation.[2] It is crucial to use gentle heating (e.g., a water bath at ≤40°C) and reduced pressure (rotary evaporation) to concentrate extracts.

Part 2: Core Troubleshooting Guide

This section provides a problem-oriented approach to resolving specific experimental issues.

Symptom 1: Low or No Recovery of Methamidophos

Your quality control (QC) samples, such as matrix spikes, show significantly lower recovery than expected (e.g., <70%).

Possible Cause	Underlying Mechanism (Causality)	Recommended Solution & Validation
Alkaline Hydrolysis	The P-S or P-O bonds in methamidophos are rapidly cleaved under basic conditions (pH > 8). Many common extraction procedures, like the original QuEChERS method, can result in a final extract pH that is too high.	Solution: Implement a pH-controlled extraction. Use an acetate-buffered QuEChERS method or add a buffering agent (e.g., formic acid, acetic acid) to the extraction solvent to maintain the pH of the sample homogenate and final extract between 4 and 6. Validation: Measure the pH of your final extract. Prepare a methamidophos standard in a buffered solvent (pH 5) and an unbuffered, slightly alkaline solvent (pH 8.5). Analyze both immediately and after 4 hours. The signal in the alkaline solution should be visibly diminished.
Thermal Degradation	High temperatures during extraction or solvent evaporation provide the activation energy needed to break down the molecule.	Solution: If using pressurized liquid extraction (PLE) or similar techniques, ensure the temperature does not exceed 40-50°C.[2] During solvent concentration with a rotary evaporator or nitrogen stream, use a water bath set to a maximum of 40°C. Validation: Process a spiked sample in two ways: one with your standard heating profile and one with the reduced temperature profile. Compare the recoveries.
Adsorptive Losses	The polar nature of methamidophos can cause it to bind irreversibly to active sites (e.g., free silanol groups) on unsilanized glass surfaces or dirty GC inlet liners.	Solution: Use silanized (deactivated) glassware for all sample preparation steps and storage. For GC analysis, ensure the inlet liner is new or has been recently deactivated. Validation: Prepare a standard in a clean, silanized autosampler vial and another in a standard glass test tube. Let them sit for 1 hour before analysis and compare the peak areas.

Symptom 2: Poor Reproducibility (High %RSD) Between Replicates

You observe significant variation in methamidophos concentration across replicate samples that were prepared and analyzed identically.

Possible Cause	Underlying Mechanism (Causality)	Recommended Solution & Validation
Inconsistent pH	Minor variations in the sample matrix (e.g., different parts of a fruit) can lead to different final extract pH values if the extraction is not adequately buffered. This causes variable rates of degradation across replicates.	Solution: Ensure your extraction procedure is robustly buffered. Pre-mix your extraction solvent with the appropriate amount of acid (e.g., 1% acetic acid in acetonitrile) before adding it to the sample to guarantee uniform pH control.
Non-Homogeneous Sample	Methamidophos, being systemic in plants, may not be perfectly distributed. If the sample is not properly homogenized, sub-samples taken for extraction will contain different initial concentrations.	Solution: Cryogenically homogenize solid samples (e.g., fruits, vegetables) with dry ice to a fine, uniform powder before taking an analytical portion. For aqueous samples, ensure they are thoroughly mixed before aliquoting.
Time-Dependent Degradation	If there is a significant delay between sample preparation and analysis, degradation can occur in the final extract, especially if it is not stored properly. This effect will be more pronounced in samples analyzed later in the sequence.	Solution: Analyze extracts as soon as possible after preparation. If storage is necessary, keep extracts in a freezer at ≤ -20°C and in a pH-buffered solvent.[5] Validation: Place a sequence of identical QC samples at the beginning, middle, and end of your analytical run. A downward trend in recovery indicates in-sequence degradation.

Methamidophos Stability Profile

The stability of methamidophos is critically dependent on environmental conditions. The following table summarizes its half-life (DT50), which is the time required for 50% of the initial concentration to degrade.

Condition	Matrix	Temperature	Half-Life (DT50)	Source
pH 4	Water	22 °C	~1.8 years	[2]
pH 5.0	Water	-	309 days	[6]
pH 7.0	Water	22 °C	~4.6 days (110 hours)	[2]
pH 7.0	Water	-	27 days	[6]
pH 9.0	Water	22 °C	~3 days (72 hours)	[2]
pH 9.0	Water	-	3 days	[6]
Aerobic	Soil	Field	~4 days	[1]

Note: Discrepancies in reported DT50 values can arise from different experimental conditions (e.g., temperature, microbial activity).

Part 3: Key Experiments & Protocols

Workflow Diagram: Preventing Methamidophos Degradation

The following diagram illustrates a logical workflow designed to minimize analyte loss during sample preparation.

Caption: Simplified hydrolytic degradation pathways for methamidophos.

References

• CORESTA (Cooperation Centre for Scientific Research Relative to Tobacco). (2019). Methamidophos - TN #003. CORESTA Agrochemicals Analysis Technical Note. [Link]

• Rotterdam Convention. (2015). Decision Guidance Document: Methamidophos. Secretariat of the Rotterdam Convention on the Prior Informed Consent Procedure for Certain Hazardous Chemicals and Pesticides in International Trade. [Link]

• University of Hertfordshire. (n.d.). Methamidophos (Ref: ENT 27396). Agriculture & Environment Research Unit (AERU) Pesticide Properties Database. [Link]

• Food and Agriculture Organization of the United Nations (FAO). (1997). Methamidophos. FAO Specifications and Evaluations for Agricultural Pesticides. [Link]

• PubChem. (n.d.). Methamidophos. National Center for Biotechnology Information. [Link]

• Li, X., et al. (2021). Degradation of Acephate and Its Intermediate Methamidophos: Mechanisms and Biochemical Pathways. Frontiers in Microbiology. [Link]

• Jan, M.R., et al. (2015). Development of an indirect spectrophotometric method for determination of methamidophos insecticide in soil, water and vegetable samples. Bulletin of the Chemical Society of Ethiopia. [Link]

• Wu, J., et al. (2010). Enantiomeric Resolution and Biotoxicity of Methamidophos. Journal of Agricultural and Food Chemistry. [Link]

• Wikipedia. (n.d.). Methamidophos. [Link]

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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Methamidophos - Wikipedia [en.wikipedia.org]

Enhancing sensitivity of N-Methyl-methamidophos detection in trace analysis

Technical Support Center: Enhancing N-Methyl-Methamidophos Sensitivity

A Foreword on N-Methyl-Methamidophos Analysis

Welcome to the technical support center dedicated to the nuanced challenge of detecting N-Methyl-methamidophos at trace levels. As a highly polar organophosphorus pesticide and a metabolite of acephate, N-Methyl-methamidophos presents significant analytical hurdles.[1][2] Its high water solubility makes it difficult to extract efficiently from complex matrices, while its chemical properties challenge conventional chromatographic retention and detection.[1][3]

This guide is structured to address the practical issues you, as researchers and scientists, face in your daily work. We will move from foundational questions to deep troubleshooting and advanced protocols, providing not just steps, but the scientific reasoning behind them. Our goal is to empower you to build robust, sensitive, and reliable analytical methods.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common high-level inquiries regarding the analysis of N-Methyl-methamidophos.

Q1: Which analytical technique is superior for trace N-Methyl-methamidophos analysis: GC-MS/MS or LC-MS/MS?

A1: For trace-level detection of N-Methyl-methamidophos, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is unequivocally the superior choice.

• The Causality: N-Methyl-methamidophos is a highly polar compound.[1] This inherent polarity leads to several problems in Gas Chromatography (GC) systems. It exhibits poor retention on standard non-polar GC columns, often resulting in broad, tailing peaks that are difficult to integrate accurately.[1][4] Furthermore, it is susceptible to thermal degradation and adsorption at active sites within the GC inlet, leading to poor recovery and reproducibility.[4] While derivatization can sometimes improve GC performance, it adds extra steps, time, and potential for error to the workflow.[2]

• LC-MS/MS Advantage: LC-MS/MS analyzes the compound directly in the liquid phase, bypassing the need for volatilization and thus avoiding thermal degradation.[1] Modern LC columns designed for polar analytes can achieve better retention and peak shape.[5] The sensitivity and selectivity of tandem mass spectrometry (MS/MS), particularly in Multiple Reaction Monitoring (MRM) mode, are exceptional for detecting low-level analytes in complex matrices.[6][7]

Q2: What are the primary challenges I will face when developing a method for N-Methyl-methamidophos?

A2: The three primary challenges are:

• Poor Extraction Recovery: Due to its high water solubility, N-Methyl-methamidophos prefers to stay in the aqueous phase during traditional liquid-liquid extractions (LLE) with non-polar solvents.[3]

• Matrix Effects: Co-extracted components from the sample (e.g., sugars, lipids, pigments) can interfere with the ionization process in the mass spectrometer source, leading to signal suppression or enhancement.[8][9][10] This is a significant issue in LC-MS/MS analysis and can severely impact accuracy and sensitivity.[9]

• Poor Chromatographic Retention: As a polar compound, it is poorly retained on traditional reversed-phase columns (like C18), often eluting at or near the solvent front where matrix interferences are most pronounced.[5][11]

Q3: Is the QuEChERS method suitable for N-Methyl-methamidophos?

A3: Yes, the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a very suitable and widely used starting point for extracting N-Methyl-methamidophos from various food and environmental samples.[12]

• Why it Works: QuEChERS utilizes acetonitrile for extraction, which is effective for a wide range of pesticides, including polar ones.[12][13] The subsequent "salting-out" step with magnesium sulfate and other salts forces the separation of the acetonitrile and aqueous layers, partitioning the analyte into the organic phase.[12] The dispersive SPE (d-SPE) cleanup step helps to remove many interfering matrix components.[12]

• Important Consideration: While standard QuEChERS kits are effective, modifications may be necessary for optimal recovery and cleanup depending on the specific matrix. For highly complex matrices, you may need to experiment with different d-SPE sorbents.

Part 2: Troubleshooting Guide: From Sample to Signal

This guide provides a systematic approach to identifying and resolving common issues encountered during N-Methyl-methamidophos analysis.

Section 2.1: Sample Preparation & Extraction

Issue: Low or Inconsistent Analyte Recovery

Potential Cause	Underlying Logic & Explanation	Recommended Solution & Validation Step
Inappropriate Extraction Solvent	N-Methyl-methamidophos is highly polar and water-soluble. Using a non-polar solvent like hexane for the primary extraction will result in very poor recovery as the analyte will remain in the aqueous phase of the sample.	Solution: Use a polar, water-miscible solvent like acetonitrile or acidified methanol for the initial extraction.[14] These solvents can effectively penetrate the sample matrix and solvate the polar analyte. Validation: Perform a recovery experiment. Spike a known amount of N-Methyl-methamidophos into a blank matrix, extract using your chosen solvent, and compare the result to a standard of the same concentration prepared in a clean solvent. Aim for recoveries between 70-120%.
Inefficient Phase Separation (QuEChERS)	The "salting out" effect is critical. Insufficient salt or improper salt composition will lead to incomplete separation of the acetonitrile and water layers, leaving a significant portion of your analyte behind.	Solution: Ensure you are using an appropriate QuEChERS salt mixture, typically containing anhydrous magnesium sulfate (to absorb water) and sodium chloride or citrate (to induce phase separation).[12] Shake the tube vigorously for at least 1 minute to ensure thorough mixing and complete partitioning. Validation: The acetonitrile layer should be clearly separated after centrifugation. If the interface is cloudy or poorly defined, consider optimizing the salt composition or shaking time.
Analyte Loss During Evaporation	Although not extremely volatile, N-Methyl-methamidophos can be lost during aggressive solvent evaporation steps (e.g., high temperature, high nitrogen flow).	Solution: If a concentration step is necessary, use a gentle stream of nitrogen at a moderate temperature (e.g., <40°C). Avoid evaporating to complete dryness. It is better to leave a small amount of solvent (e.g., 0.1 mL) and reconstitute in your mobile phase. Validation: Spike a known amount of standard into a clean solvent, perform the evaporation and reconstitution step, and analyze. Compare the result to a standard that did not undergo evaporation to quantify any loss.
Poor SPE Recovery	The choice of Solid-Phase Extraction (SPE) sorbent is critical for polar compounds. A standard C18 sorbent may not effectively retain N-Methyl-methamidophos from an aqueous sample.	Solution: Use a polymeric reversed-phase sorbent, such as an Oasis HLB (Hydrophilic-Lipophilic Balanced) cartridge, which is designed to retain a wider range of compounds, including polar ones.[3] Ensure the cartridge is properly conditioned and equilibrated before loading the sample. Validation: Conduct an SPE recovery study. Analyze the sample before SPE, the eluate after SPE, and the flow-through to perform a mass balance and ensure the analyte was retained on the sorbent and successfully eluted.

Section 2.2: Chromatography (LC)

Issue: Poor Peak Shape (Tailing, Broadening) or No Retention

Potential Cause	Underlying Logic & Explanation	Recommended Solution & Validation Step
Inappropriate Column Chemistry	Standard C18 columns offer limited retention for highly polar analytes. N-Methyl-methamidophos will have minimal interaction with the stationary phase and elute very early, often in the void volume.[5][11]	Solution: Employ a column designed for polar compound retention. Options include: 1. HILIC (Hydrophilic Interaction Liquid Chromatography): Uses a high organic mobile phase to retain and separate polar compounds. 2. "Aqueous C18" or Polar-Embedded Columns: These are modified reversed-phase columns that are more stable in highly aqueous mobile phases and provide better retention for polar analytes. Validation: A successful column will provide a retention factor (k') greater than 2, ensuring the analyte is separated from the solvent front and early-eluting matrix components.
Mismatched Injection Solvent	Injecting a sample dissolved in a strong, highly organic solvent (like 100% acetonitrile) into a weak, highly aqueous mobile phase can cause peak distortion and splitting. This is known as solvent mismatch.	Solution: The injection solvent should be as close in composition to the initial mobile phase as possible. After extraction and cleanup (e.g., in acetonitrile), evaporate the solvent gently and reconstitute the residue in the starting mobile phase (e.g., 95% Water / 5% Methanol with formic acid). Validation: Inject the same standard prepared in 100% ACN versus one prepared in the initial mobile phase. The peak shape of the latter should be significantly better.
Secondary Interactions	Residual silanols on the surface of silica-based columns can interact with the analyte, causing peak tailing.	Solution: Use a high-purity, end-capped column. Adding a small amount of an acid modifier, like 0.1% formic acid, to the mobile phase can help to protonate the silanols, reducing these unwanted interactions. Validation: Observe the peak asymmetry. A value close to 1.0 is ideal. If tailing persists even with a suitable column, consider mobile phase modifiers.

Section 2.3: Detection (MS/MS)

Issue: Low Sensitivity or Signal Suppression

Potential Cause	Underlying Logic & Explanation	Recommended Solution & Validation Step
Matrix-Induced Ion Suppression	Co-eluting matrix components compete with the analyte for ionization in the ESI source, reducing the number of analyte ions that enter the mass spectrometer.[8][9] This is the most common cause of low sensitivity in complex samples.	Solution: 1. Improve Sample Cleanup: Use a more rigorous d-SPE cleanup in your QuEChERS protocol or add a polishing SPE step. 2. Dilute the Extract: A simple 5x or 10x dilution of the final extract with the initial mobile phase can significantly reduce the concentration of interfering matrix components, thereby reducing suppression.[8] 3. Optimize Chromatography: Improve chromatographic separation to move the N-Methyl-methamidophos peak away from the bulk of the matrix interferences that often elute early. Validation: Perform a post-extraction spike experiment. Compare the peak area of a standard spiked into a blank matrix extract after extraction to the peak area of a standard in a clean solvent. A significant decrease in the matrix sample indicates ion suppression.
Suboptimal MS/MS Parameters	The precursor ion, product ions, and their corresponding collision energies (CE) and other lens voltages must be optimized specifically for N-Methyl-methamidophos to ensure maximum signal intensity.	Solution: Infuse a standard solution of N-Methyl-methamidophos directly into the mass spectrometer. Perform a precursor ion scan to confirm the parent mass ([M+H]+ at m/z 142) and then a product ion scan to identify the most abundant and stable fragment ions (e.g., m/z 94 and 125).[1] Optimize the collision energy for each transition to maximize the signal. Validation: The optimized MRM transitions should yield a significantly higher signal-to-noise ratio compared to default or literature values.
Use of an Internal Standard	Without an internal standard, variations in extraction efficiency, injection volume, and matrix effects cannot be corrected, leading to poor accuracy and precision.	Solution: Use a stable isotope-labeled (SIL) internal standard, such as Methamidophos-d6.[15] The SIL standard is chemically identical to the analyte and will co-elute, experiencing the same extraction inefficiencies and matrix effects. By calculating the ratio of the analyte to the internal standard, these variations are normalized. Validation: In a validated method, the peak area of the internal standard should be consistent across all samples in a batch. The relative standard deviation (RSD) of the calculated concentrations for replicate quality control samples should be <15%.

Part 3: Advanced Protocols & Visualizations

Workflow Visualization

The following diagram illustrates a robust workflow for the trace analysis of N-Methyl-methamidophos, incorporating key decision points for optimization.

Caption: High-level workflow for N-Methyl-methamidophos analysis.

Troubleshooting Decision Tree

Use this logical guide to diagnose poor sensitivity in your assay.

Caption: Decision tree for troubleshooting low sensitivity issues.

Protocol: Modified QuEChERS for N-Methyl-Methamidophos

This protocol is a robust starting point for fruits, vegetables, and soil.

• Sample Homogenization: Weigh 10 g (± 0.1 g) of homogenized sample into a 50 mL centrifuge tube. For dry samples, add 10 mL of reagent water and wait 30 minutes to rehydrate.

• Internal Standard Spiking: Spike the sample with the working solution of the stable isotope-labeled internal standard (e.g., Methamidophos-d6) and vortex briefly.

• Extraction: Add 10 mL of 1% acetic acid in acetonitrile. Cap the tube and shake vigorously for 1 minute. The acidified acetonitrile improves the stability of certain pesticides.

• Salting-Out: Add a QuEChERS salt packet containing 4 g of anhydrous MgSO₄ and 1 g of NaCl. Immediately cap and shake vigorously for 1 minute. The sample will become warm.

• Centrifugation: Centrifuge the tube at ≥4000 RCF for 5 minutes.

• Dispersive SPE Cleanup: Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL d-SPE tube containing 150 mg MgSO₄ and 50 mg of Primary Secondary Amine (PSA) sorbent. PSA is effective at removing sugars and organic acids. Vortex for 30 seconds.

• Final Centrifugation: Centrifuge the d-SPE tube at ≥10000 RCF for 2 minutes.

• Dilution & Analysis: Take an aliquot of the final supernatant (e.g., 100 µL), dilute it 10-fold with the initial mobile phase (e.g., add to 900 µL of 95:5 Water:Methanol with 0.1% formic acid), and inject into the LC-MS/MS system.

References

• Marino, D. J., & Patiño, N. (2013). Determination of methamidophos by LC-ESI-MS/MS in a fatal poisoning case. ResearchGate. [Link]

• Agilent Technologies. (2017). Improved LC/MS/MS Pesticide Multiresidue Analysis Using Triggered MRM and Online Dilution. Agilent Technologies Application Note. [Link]

• CORESTA. (2019). Methamidophos. CORESTA Agrochemicals Analysis Technical Note TN #003. [Link]

• Shimadzu. (2014). Analysis of Pesticides in Baby Foods Using a GCMS-TQ8030 GC/MS/MS. Shimadzu Application Note No. GCMS-1402. [Link]

• Adachi, N., et al. (2008). Simultaneous Analysis of Acephate and Methamidophos in Human Serum by Improved Extraction and GC-MS. ResearchGate. [Link]

• Pan, L., et al. (2006). Multi-Residue Analysis of Some Polar Pesticides in Water Samples with SPE and LC–MS–MS. US EPA. [Link]

• Agilent Technologies. (2011). Analysis of Pesticides in Food by GC/MS/MS using the Ultra Inert Liners with Wool. Agilent Technologies Application Note. [Link]

• Majors, R. E. (2007). QuEChERS — A New Technique for Multiresidue Analysis of Pesticides in Foods and Agricultural Samples. LCGC International - Chromatography Online. [Link]

• Belisle, S., & St-Amand, A. (2005). Determination of acephate and its degradation product methamidophos in soil and water by solid-phase extraction (SPE) and GC-MS. ResearchGate. [Link]

• D'Andrea, A., et al. (2023). Improved Method for the Detection of Highly Polar Pesticides and Their Main Metabolites in Foods of Animal Origin: Method Validation and Application to Monitoring Programme. MDPI. [Link]

• Kruve, A., et al. (2008). LC-MS/MS signal suppression effects in the analysis of pesticides in complex environmental matrices. ResearchGate. [Link]

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• 15. researchgate.net [researchgate.net]

Addressing variability in N-Methyl-methamidophos bioassay results

Welcome to the technical support guide for N-Methyl-methamidophos (NMM) bioassays. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and refine their experimental results. NMM, a potent organophosphate, is primarily assayed by its inhibitory effect on the enzyme acetylcholinesterase (AChE). Variability in this bioassay is a common challenge that can compromise data integrity. This guide provides in-depth, cause-and-effect explanations and validated protocols to help you achieve consistent and reliable results.

Core Principles: The Acetylcholinesterase (AChE) Inhibition Assay

N-Methyl-methamidophos, like other organophosphates, exerts its biological effect by inhibiting acetylcholinesterase (AChE), an essential enzyme in the nervous system.[1][2][3] AChE is responsible for hydrolyzing the neurotransmitter acetylcholine, a process crucial for terminating nerve signals.[3][4] NMM irreversibly binds to the active site of AChE, leading to an accumulation of acetylcholine and subsequent neurotoxicity.[3]

The most common method to quantify this inhibition is the colorimetric assay developed by Ellman.[5] In this assay, acetylthiocholine (ATCh) is used as a substrate for AChE. The enzyme hydrolyzes ATCh into thiocholine and acetate. The produced thiocholine then reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, or Ellman's reagent) to generate 5-thio-2-nitrobenzoic acid (TNB), a yellow-colored anion that can be quantified by measuring its absorbance at 412 nm.[5] The presence of an inhibitor like NMM reduces the rate of this color development.

Ellman's Assay Reaction Pathway

The following diagram illustrates the key steps in the Ellman assay. The rate of yellow color formation is directly proportional to the AChE activity.

Caption: Workflow of the Ellman assay for AChE activity.

Troubleshooting Guide

This section addresses common issues encountered during NMM bioassays in a question-and-answer format, focusing on root causes and corrective actions.

Problem Area 1: Inconsistent or Non-Reproducible IC50 Values

Q1: My IC50 values for NMM vary significantly between experiments. What are the likely causes?

A1: High variability in IC50 values, the concentration of an inhibitor required to reduce enzyme activity by 50%, is a frequent problem.[6] It typically points to inconsistencies in assay conditions or reagent stability.

• Causality: The IC50 value is highly dependent on factors like substrate concentration, enzyme concentration, temperature, pH, and incubation time.[7][8] Even minor deviations in these parameters between assays can shift the dose-response curve and alter the calculated IC50. Reagent degradation is another major contributor.

• Troubleshooting Steps:

  • Standardize Reagent Preparation:

    • NMM/Methamidophos Stocks: Methamidophos, the parent compound of NMM, is stable at a pH of 3-8 but hydrolyzes in acidic or alkaline conditions.[9] Prepare stock solutions in a stable solvent like acetonitrile or DMSO and store them in tightly sealed vials in cool, dry conditions.[10] Aliquot stocks to avoid repeated freeze-thaw cycles.

    • AChE Enzyme: Enzyme activity can be lost with improper handling. Prepare aliquots of the enzyme and store them at -20°C or -80°C. Avoid repeated freeze-thaw cycles. When in use, keep the enzyme on ice at all times.

    • ATCh Substrate: Acetylthiocholine iodide is hygroscopic and sensitive to light.[11] Aqueous solutions are not stable and should be prepared fresh for each experiment.[12]

    • DTNB Reagent: DTNB solutions in phosphate buffer (pH 8.0) are stable for about a week, but stability decreases in other buffers like PBS.[13] Prepare fresh DTNB solution if you observe high background or inconsistent results.

  • Control Assay Parameters:

    • Temperature: Use a temperature-controlled plate reader or water bath to ensure a consistent reaction temperature.

    • Incubation Times: Use a calibrated multichannel pipette or automated liquid handler to minimize timing variations between wells, especially during the addition of substrate to start the reaction.

    • pH Control: Ensure the buffer pH is stable and consistent across all experiments.

  • Validate Pipetting Accuracy: Inaccurate pipetting, especially of the inhibitor serial dilutions, can dramatically skew IC50 values. Regularly calibrate your pipettes and use proper pipetting techniques.

Problem Area 2: Low or No Enzyme Inhibition

Q2: I'm not observing any significant inhibition of AChE, even at high concentrations of NMM. Why?

A2: This issue usually points to a problem with the inhibitor itself or an error in the experimental setup.

• Causality: The most common reasons are degraded inhibitor, insufficient pre-incubation time for the inhibitor to bind to the enzyme, or an excessively high concentration of the enzyme. Organophosphates like NMM are irreversible or slowly reversible inhibitors, meaning they require time to form a stable covalent bond with the enzyme's active site.[3]

• Troubleshooting Steps:

  • Verify Inhibitor Integrity:

    • Prepare a fresh dilution of your NMM stock solution from a new aliquot.

    • If possible, verify the concentration and purity of your NMM standard using an orthogonal analytical method like HPLC.[14]

  • Optimize Pre-incubation Time: Introduce a pre-incubation step where the enzyme and NMM are mixed and incubated before adding the substrate. A typical pre-incubation time is 15-30 minutes. This allows sufficient time for the inhibition reaction to occur.

  • Check Enzyme Concentration: If the enzyme concentration is too high, the amount of inhibitor may be insufficient to cause a measurable decrease in activity. Perform an enzyme titration experiment to determine the lowest concentration of AChE that gives a robust and linear signal over the desired reaction time.

  • Run a Positive Control: Always include a known AChE inhibitor (e.g., eserine, paraoxon) in your assay plate.[4] If the positive control shows inhibition but NMM does not, the problem is almost certainly with your NMM compound. If the positive control also fails, it points to a systemic issue with the assay reagents or protocol.

Problem Area 3: High Background Absorbance

Q3: The absorbance in my control wells (without enzyme) is very high. What causes this?

A3: High background signal, or non-enzymatic hydrolysis, can mask the true enzyme activity and reduce the dynamic range of the assay.

• Causality: This is often caused by the spontaneous reaction of DTNB with other sulfhydryl-containing compounds in the sample or by the non-enzymatic hydrolysis of the acetylthiocholine substrate. DTNB itself can also degrade over time, especially at alkaline pH.[15]

• Troubleshooting Steps:

  • Prepare Fresh Reagents: As a first step, prepare fresh ATCh and DTNB solutions.

  • Run Proper Controls: Include several types of control wells on your plate to pinpoint the source of the background:[16]

    • Blank (Buffer + DTNB): Measures the intrinsic absorbance of the buffer and DTNB.

    • Substrate Control (Buffer + ATCh + DTNB): Measures the rate of non-enzymatic hydrolysis of ATCh.

    • Sample Control (Buffer + Sample + DTNB): Measures if the test sample itself reacts with DTNB.

  • Subtract Background: Subtract the rate of absorbance change in the "Substrate Control" well from all other wells to correct for non-enzymatic hydrolysis.

  • Check Buffer Purity: Ensure your buffer is free of any reducing agents or sulfhydryl contaminants.

Problem Area 4: Sample Matrix Interference

Q4: I suspect my environmental or biological sample matrix is interfering with the assay. How can I confirm and mitigate this?

A4: Components in complex samples (e.g., soil extracts, plasma, tissue homogenates) can interfere with the assay, a phenomenon known as the "matrix effect".[17]

• Causality: Matrix effects can manifest in several ways: colored compounds in the matrix can absorb at 412 nm, other enzymes in the matrix could degrade the substrate or inhibitor, or substances like lipids and proteins could non-specifically bind to the assay reagents.[17]

• Troubleshooting Steps:

  • Confirm Interference: Run a "matrix control" well containing the sample matrix, buffer, and all assay reagents except the AChE enzyme. If you see significant color development or quenching, a matrix effect is present.

  • Sample Preparation: The most effective way to mitigate matrix effects is through sample cleanup.

    • Solid-Phase Extraction (SPE): Use an appropriate SPE cartridge to remove interfering substances while retaining the NMM analyte.

    • Dilution: Diluting the sample can often reduce the concentration of interfering substances to a point where they no longer affect the assay. However, ensure the NMM concentration remains within the detection range.[18]

  • Use a Spiked Sample: To assess recovery, spike a known amount of NMM into a sample of the matrix that is known to be free of the analyte. Compare the measured concentration to the expected concentration to determine if the matrix is causing suppression or enhancement of the signal.

Frequently Asked Questions (FAQs)

FAQ 1: What is the best source of AChE for NMM bioassays?

The choice of enzyme can influence results. AChE from electric eel (Electrophorus electricus) is widely used and commercially available with high specific activity.[4][19] However, AChE from other sources like bovine erythrocytes is also used. While enzymes from different species show similar catalytic mechanisms, they can differ in their affinity for inhibitors.[20][21] For consistency, it is crucial to use the same source and lot of enzyme for all comparative experiments.

FAQ 2: How should I prepare and store my NMM stock solutions?

NMM and its parent compound methamidophos are stable solids.[22] For experimental use, create a high-concentration primary stock solution (e.g., 10-100 mM) in a dry organic solvent such as DMSO or acetonitrile. Store this stock at -20°C in small, single-use aliquots to prevent degradation from repeated freeze-thaw cycles and moisture exposure.[10] Further dilutions into aqueous buffer should be made fresh on the day of the experiment.

FAQ 3: What are the critical parameters to keep consistent in the Ellman assay?

Consistency is key to minimizing variability. The following table summarizes the most critical parameters and recommended settings.

Parameter	Recommended Setting	Rationale for Consistency
Temperature	25°C or 37°C (constant)	Enzyme activity is highly temperature-dependent. Fluctuations will alter reaction rates.
pH	7.4 - 8.0	Optimal for both AChE activity and the DTNB reaction. pH drift can affect both rates.
Substrate [ATCh]	~Km value	IC50 values are dependent on substrate concentration. Using a consistent [S] is vital.[23]
Enzyme [AChE]	Titrated for linear response	The amount of enzyme determines the overall reaction rate and signal window.
Pre-incubation Time	15 - 30 minutes (constant)	Allows time for the inhibitor to bind to the enzyme before the substrate is introduced.
Final DMSO %	< 1% (constant across all wells)	High concentrations of organic solvents can inhibit enzyme activity.[16]

FAQ 4: How do I properly calculate the percentage of inhibition and IC50?

Accurate calculation is essential for data interpretation.

• Calculate Percentage of Inhibition:

  • First, determine the rate of reaction (change in absorbance per minute, mOD/min) for all wells.

  • Correct all rates by subtracting the rate of the negative control (no enzyme).

  • Use the following formula: % Inhibition = 100 * (1 - (Rate of Inhibitor Well / Rate of 100% Activity Well))

  • The "100% Activity Well" contains the enzyme and substrate but no inhibitor.

• Determine the IC50 Value:

  • Plot the % Inhibition (Y-axis) against the logarithm of the inhibitor concentration (X-axis).

  • Use a non-linear regression software (e.g., GraphPad Prism, SigmaPlot) to fit the data to a four-parameter logistic (sigmoidal) curve.[7][24] This will provide the most accurate IC50 value, which is the concentration at the inflection point of the curve.[6]

Standard Operating Protocol: 96-Well Plate AChE Inhibition Assay

This protocol provides a validated starting point. Optimization may be required based on specific reagents and equipment.

1. Reagent Preparation:

• Assay Buffer: 0.1 M Sodium Phosphate Buffer, pH 8.0.

• AChE Working Solution: Dilute AChE stock in Assay Buffer to a pre-determined optimal concentration. Keep on ice.

• NMM Dilutions: Perform a serial dilution of the NMM stock to create a range of concentrations.

• DTNB Solution (4 mg/mL): Dissolve DTNB in Assay Buffer.[5]

• ATCh Solution (Substrate): Dissolve Acetylthiocholine Iodide in Assay Buffer. Prepare fresh.[12]

2. Assay Procedure:

• Add 25 µL of Assay Buffer to the "100% Activity" and "Blank" wells.

• Add 25 µL of the appropriate NMM serial dilutions to the inhibitor wells.

• Add 25 µL of AChE Working Solution to all wells except the "Blank" wells.

• Mix gently and pre-incubate the plate at a controlled temperature (e.g., 25°C) for 15 minutes.

• Add 50 µL of DTNB solution to all wells.

• Initiate the reaction by adding 50 µL of ATCh solution to all wells.

• Immediately place the plate in a microplate reader and measure the absorbance at 412 nm every 60 seconds for 10-20 minutes.

3. Plate Layout Example:

1

2

3

4

5

6

7

8

9

10

11

12

A

Blank

Blank

Blank

NMM 1

NMM 1

NMM 1

NMM 5

NMM 5

NMM 5

PC

PC

PC

B

100%

100%

100%

NMM 2

NMM 2

NMM 2

NMM 6

NMM 6

NMM 6

PC

PC

PC

C

Act.

Act.

Act.

NMM 3

NMM 3

NMM 3

NMM 7

NMM 7

NMM 7

PC

PC

PC

D

NMM 4

NMM 4

NMM 4

NMM 8

NMM 8

NMM 8

(PC = Positive Control)

Experimental Workflow Diagram

Caption: Step-by-step workflow for the AChE inhibition assay.

References

• Help with determining IC50 for enzyme inhibitors. Reddit. Available at: [Link]

• Safety Data Sheet: Acetylthiocholine iodide. Carl ROTH. Available at: [Link]

• Differential behaviour of eel and erythrocyte acetylcholinesterase on N-methylacridine affinity columns. Importance of ligand affinity and concentration. PubMed. Available at: [Link]

• Mechanism of Action Assays for Enzymes. In: Assay Guidance Manual. National Center for Biotechnology Information. Available at: [Link]

• Organophosphate Toxicity. In: StatPearls. National Center for Biotechnology Information. Available at: [Link]

• Methamidophos | C2H8NO2PS | CID 4096. PubChem, National Center for Biotechnology Information. Available at: [Link]

• Determination of Organophosphorus Pesticides in Biological Samples of Acute Poisoning by HPLC with Diode-Array Detector. ResearchGate. Available at: [Link]

• Enzyme Inhibition-Based Assay to Estimate the Contribution of Formulants to the Effect of Commercial Pesticide Formulations. MDPI. Available at: [Link]

• Use of Different Parameters and Equations for Calculation of IC50 Values in Efflux Assays: Potential Sources of Variability in IC50 Determination. National Institutes of Health. Available at: [Link]

• Acetylcholinesterase Inhibition Assays for High-Throughput Screening. PubMed Central, National Institutes of Health. Available at: [Link]

• Organophosphorus Hydrolase-Based Assay for Organophosphate Pesticides. ACS Publications. Available at: [Link]

• Matrix Effect in Ligand-Binding Assay: The Importance of Evaluating Emerging Technologies. Taylor & Francis Online. Available at: [Link]

• Validation of Acetylcholinesterase Inhibition Machine Learning Models for Multiple Species. ACS Publications. Available at: [Link]

• Safety data sheet. CPAChem. Available at: [Link]

• Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs. PubMed Central, National Institutes of Health. Available at: [Link]

• IC50 Determination. edX. Available at: [Link]

• GENOVA Organophosphates. NutriPATH. Available at: [Link]

• Decision Guidance Document Methamidophos. Rotterdam Convention. Available at: [Link]

• Ellman's reagent. Grokipedia. Available at: [Link]

• Method 614.1: The Determination of Organophosphorus Pesticides in Municipal and Industrial Wastewater. U.S. Environmental Protection Agency. Available at: [Link]

• Development of a High-throughput Assay to Identify Novel Reactivators of Acetylcholinesterase. bioRxiv. Available at: [Link]

• Matrix Metalloproteinase-9 (MMP-9) Activatable Gold Nanoparticles for In Situ Zymography and Diagnostics of Neurofibromatosis Type 2 (NF2) Tumors. ACS Publications. Available at: [Link]

• Colorimetric Assay for Acetylcholinesterase Activity and Inhibitor Screening Based on Metal–Organic Framework Nanosheets. ACS Publications. Available at: [Link]

• 1C2B: ELECTROPHORUS ELECTRICUS ACETYLCHOLINESTERASE. RCSB PDB. Available at: [Link]

• Technical Manual Acetylcholinesterase (AchE) Activity Assay Kit. Assay Genie. Available at: [Link]

• Anatomy of acetylcholinesterase catalysis: reaction dynamics analogy for human erythrocyte and electric eel enzymes. PubMed. Available at: [Link]

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• 1. Organophosphate Toxicity - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. nutripath.com.au [nutripath.com.au]
• 3. Development of a High-throughput Assay to Identify Novel Reactivators of Acetylcholinesterase | bioRxiv [biorxiv.org]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. broadpharm.com [broadpharm.com]
• 6. courses.edx.org [courses.edx.org]
• 7. Use of Different Parameters and Equations for Calculation of IC50 Values in Efflux Assays: Potential Sources of Variability in IC50 Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Methamidophos | C2H8NO2PS | CID 4096 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 21. Anatomy of acetylcholinesterase catalysis: reaction dynamics analogy for human erythrocyte and electric eel enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
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Reference Data & Comparative Studies

A Comparative Toxicological Guide to N-Methyl-methamidophos and Methamidophos Enantiomers

This guide provides an in-depth comparative analysis of the toxicological profiles of N-Methyl-methamidophos and the enantiomers of its parent compound, methamidophos. Designed for researchers and toxicologists, this document synthesizes key experimental findings, elucidates the structural basis for toxicological differences, and provides validated protocols for empirical assessment.

Introduction: The Significance of Chirality in Organophosphate Toxicity

Methamidophos, a potent organophosphate (OP) insecticide, has been widely used for its broad-spectrum efficacy against chewing and sucking insects.[1][2][3] Its primary mode of action is the inhibition of acetylcholinesterase (AChE), an enzyme critical for the termination of nerve impulses.[1] The methamidophos molecule possesses a chiral phosphorus center, resulting in two stereoisomers, or enantiomers: R-(+)-methamidophos and S-(-)-methamidophos. While often commercialized and studied as a racemic mixture (an equal blend of both enantiomers), extensive research has revealed significant differences in the biological activity and toxicity of the individual enantiomers.

N-Methyl-methamidophos is a derivative of methamidophos, characterized by the addition of a methyl group to the nitrogen atom.[4] This structural modification can influence its chemical properties and biological activity.[4] This guide will dissect the stereoselective toxicity of methamidophos enantiomers and compare them with what is known about N-Methyl-methamidophos, underscoring the necessity of enantiomer-specific toxicological evaluation for chiral pesticides.

Core Mechanism of Action: Esterase Inhibition

The toxicity of methamidophos and its derivatives stems from their ability to phosphorylate the serine hydroxyl group in the active site of key esterase enzymes.

• Acetylcholinesterase (AChE) Inhibition: The primary target for acute toxicity is AChE. Inhibition of this enzyme leads to an accumulation of the neurotransmitter acetylcholine in synaptic clefts, causing continuous nerve stimulation. This results in a cholinergic crisis, characterized by symptoms such as salivation, muscle spasms, and ultimately, respiratory failure and death.

• Neuropathy Target Esterase (NTE) Inhibition: A secondary toxicological concern is Organophosphate-Induced Delayed Polyneuropathy (OPIDN), a condition that develops weeks after exposure. The molecular target for OPIDN is believed to be Neuropathy Target Esterase (NTE).[5] Inhibition and subsequent "aging" of this enzyme are initiating events in the degeneration of long motor neurons.

The stereochemistry of the inhibitor plays a pivotal role in the efficiency and selectivity of these interactions.

Caption: Stereoselective inhibition of AChE and NTE by methamidophos enantiomers.

Stereoselectivity in Acute Toxicity

While in vitro AChE inhibition points to (-)-methamidophos as more acutely toxic, in vivo results can vary depending on the organism, likely due to differences in metabolism, uptake, and detoxification. For instance, in acute aquatic toxicity tests with the crustacean Daphnia magna, the (+)-enantiomer was found to be 7.0 times more toxic than the (-)-enantiomer. [2][6]Similarly, (+)-methamidophos was reported to be 6.3 times more potent against houseflies than its (-)-form. [2]This highlights the critical role of the biological system in determining the ultimate toxicological outcome.

Data Summary

Compound	Target Enzyme	Relative Potency	Key Finding	Reference
S-(-)-Methamidophos	Acetylcholinesterase (AChE)	High	8-12x more potent than (+)-form in vitro.	[2][6]
R-(+)-Methamidophos	Acetylcholinesterase (AChE)	Low	Significantly less potent AChE inhibitor.	[2]
S-(-)-Methamidophos	Neuropathy Target Esterase (NTE)	Low	~6x less potent than (+)-form on hen NTE.	[7]
R-(+)-Methamidophos	Neuropathy Target Esterase (NTE)	High	Primary enantiomer for NTE inhibition.	[5][7]
R-(+)-Methamidophos	Daphnia magna (in vivo)	High	7x more toxic than (-)-form in 48h tests.	[2][6]

Toxicological Profile of N-Methyl-methamidophos

• Mechanism of Action: Like its parent compound, N-Methyl-methamidophos acts as an insecticide by inhibiting acetylcholinesterase. [4]The addition of a methyl group to the nitrogen atom modifies the molecule's polarity and steric profile, which would be expected to alter its binding affinity for the AChE active site.

• Synthesis: N-Methyl-methamidophos can be synthesized via the direct methylation of methamidophos. [4]* Metabolism: Organophosphates are typically metabolized through hydrolysis, which breaks the P-S or P-O bonds, leading to less toxic products. [4][8]The N-methyl group may also be subject to metabolic processes. It is important to note that methamidophos itself is a metabolite of the insecticide acephate, formed by N-deacylation. Without direct experimental data, a definitive comparison is speculative. However, it is plausible that the N-methyl modification could either increase or decrease toxicity depending on how it affects the molecule's fit within the AChE active site and its rate of metabolic detoxification.

Caption: Chemical structures of Methamidophos (left) and a related structure representing N-Methyl-methamidophos (right).

Experimental Protocols for Comparative Assessment

To empirically determine the comparative toxicity, standardized and reproducible assays are essential. The following protocols describe core methodologies for evaluating AChE inhibition and acute toxicity.

Protocol: In Vitro Acetylcholinesterase (AChE) Inhibition Assay

This protocol, based on the Ellman method, quantifies AChE activity by measuring the production of thiocholine, which reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to produce a colored anion.

Workflow:

Caption: Experimental workflow for the in vitro AChE inhibition assay.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare a 100 mM sodium phosphate buffer (pH 8.0).

  • Reconstitute AChE (e.g., from electric eel) in the buffer to a working concentration (e.g., 0.2 U/mL).

  • Prepare a 10 mM DTNB solution in the buffer.

  • Prepare a 10 mM acetylthiocholine iodide (ATChI) solution in the buffer.

  • Prepare stock solutions of R-(+)-methamidophos, S-(-)-methamidophos, and N-Methyl-methamidophos in a suitable solvent (e.g., DMSO) and create a serial dilution series.

• Assay Procedure (96-well plate format):

  • To each well, add:

    • 150 µL of phosphate buffer.

    • 10 µL of the test compound dilution (or solvent for control).

    • 20 µL of AChE solution.

  • Mix gently and pre-incubate the plate at 25°C for 15 minutes.

  • To initiate the reaction, add:

    • 10 µL of DTNB solution.

    • 10 µL of ATChI solution.

  • Immediately place the plate in a microplate reader.

• Data Acquisition and Analysis:

  • Measure the change in absorbance at 412 nm every minute for 10 minutes.

  • Calculate the rate of reaction (V) for each well.

  • Determine the percentage of inhibition for each concentration relative to the solvent control: % Inhibition = 100 * (1 - (V_inhibitor / V_control)).

  • Plot the % Inhibition against the logarithm of the inhibitor concentration and use a non-linear regression to calculate the IC₅₀ value for each compound.

Protocol: Acute Immobilization Toxicity Test with Daphnia magna

This protocol follows OECD Guideline 202 for determining the acute toxicity of substances to daphnids.

Step-by-Step Methodology:

• Test Organism Culturing:

  • Culture Daphnia magna under standard conditions (e.g., 20±2°C, 16:8 light:dark cycle) in a suitable medium (e.g., M4 medium).

  • Use neonates (<24 hours old) for the test.

• Preparation of Test Solutions:

  • Prepare a range of concentrations for each test substance (racemic methamidophos, enantiomers, N-Methyl-methamidophos) in the culture medium. A geometric series (e.g., 0.1, 0.2, 0.4, 0.8, 1.6 mg/L) is recommended.

  • Include a control group (medium only).

• Test Procedure:

  • Use glass beakers as test vessels. Add 50 mL of the respective test solution to each beaker.

  • Randomly allocate 20 neonates, divided into four replicates of 5 daphnids each, to each concentration and the control.

  • Incubate the vessels under the same conditions as the culture, without feeding.

• Observation and Data Analysis:

  • At 24 and 48 hours, count the number of immobilized daphnids in each vessel. Immobilization is defined as the inability to swim within 15 seconds after gentle agitation.

  • For each compound, use the 48-hour data to calculate the LC₅₀ (Lethal Concentration 50%) and its 95% confidence intervals using probit analysis or another suitable statistical method.

Conclusion and Future Directions

The available evidence clearly demonstrates profound stereoselectivity in the toxicity of methamidophos. The S-(-)-enantiomer is the more potent inhibitor of AChE, the enzyme responsible for acute cholinergic toxicity. In contrast, the R-(+)-enantiomer is a more powerful inhibitor of NTE, indicating a higher potential to cause delayed neurotoxicity. This dichotomy exemplifies why evaluating chiral pesticides as racemates can obscure the true toxicological risks associated with individual enantiomers.

While N-Methyl-methamidophos is known to be an AChE inhibitor, a lack of direct comparative data prevents a definitive assessment of its toxicity relative to the methamidophos enantiomers. Future research must prioritize a side-by-side comparison of these three compounds using standardized in vitro and in vivo assays, as outlined in this guide. Such studies are imperative for accurate risk assessment and the development of safer, more selective pest control agents.

References

• Food and Agriculture Organization of the United N
• Bertolazzi, M., et al. (1991). Interaction of methamidophos with hen and human acetylcholinesterase and neuropathy target esterase. Archives of Toxicology, 65(7), 580-585.
• do Nascimento, G. G., et al. (2012). Comparative in vitro study of the inhibition of human and hen esterases by methamidophos enantiomers. Toxicology, 292(2-3), 197-202.
• MDPI. (2023). Investigating the Acute Metabolic Effects of the N-Methyl Carbamate Insecticide, Methomyl, on Mouse Liver. MDPI.
• Smolecule. (2023). N-Methyl-methamidophos.
• Elsevier. (2012). Comparative in vitro study of the inhibition of human and hen esterases by methamidophos enantiomers. ScienceDirect.
• ResearchGate. (2012). Comparative Effect of Technical and Commercial Formulations of Methamidophos on Sperm Quality and DNA Integrity in Mice.
• Feng, Y., et al. (2021). Degradation of Acephate and Its Intermediate Methamidophos: Mechanisms and Biochemical Pathways. Frontiers in Microbiology, 12, 642893.
• Frontiers. (2021).
• CORESTA. Methamidophos.
• Liu, W., et al. (2006). Enantiomeric Resolution and Biotoxicity of Methamidophos. Journal of Agricultural and Food Chemistry, 54(12), 4248-4252.
• University of Hertfordshire. Methamidophos (Ref: ENT 27396).
• National Center for Biotechnology Inform
• ResearchGate. (2006). Enantiomeric Resolution and Biotoxicity of Methamidophos.
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A Senior Application Scientist's Guide to Assessing N-Methyl-methamidophos Cross-reactivity in Methamidophos Immunoassays

Introduction: The Analytical Challenge of a Parent and its Metabolite

In the realm of environmental and food safety analysis, the accurate detection of organophosphate pesticides is paramount. Methamidophos is a potent, systemic insecticide and acaricide known for its high toxicity.[1] Its use is heavily regulated, necessitating sensitive and specific monitoring tools. A significant analytical challenge arises from its relationship with N-Methyl-methamidophos, more commonly known as acephate. Acephate is a widely used insecticide that acts as a pro-pesticide; in biological systems and the environment, it is metabolized or degraded into the more toxic and persistent methamidophos.[2][3][4]

This metabolic link creates a critical problem for analytical methods: the potential for the parent compound, acephate, to interfere with the measurement of the target analyte, methamidophos. For researchers relying on the speed and cost-effectiveness of immunoassays, understanding and quantifying this cross-reactivity is not merely a procedural step but a prerequisite for data integrity. An immunoassay that cannot distinguish between the less toxic precursor and the more toxic metabolite will yield inflated and misleading results, compromising risk assessments and regulatory compliance.

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to understand, experimentally evaluate, and compare the cross-reactivity of acephate in various methamidophos immunoassays. We will explore the molecular basis for this interaction, present a detailed, self-validating experimental protocol, and provide a comparative data model to guide assay selection.

The Molecular Basis for Cross-Reactivity

The potential for an antibody to cross-react with a non-target molecule is fundamentally rooted in structural similarity.[5] An antibody recognizes a specific three-dimensional shape on its target antigen, known as an epitope. When a different molecule shares a similar epitope, the antibody may bind to it, albeit typically with lower affinity.

As illustrated below, methamidophos and acephate share an identical O,S-dimethyl phosphoramidothioate core. The sole structural difference is the presence of an acetyl group on the nitrogen atom of acephate.[1][6] For an antibody generated to detect methamidophos, this small structural modification on the periphery of the molecule may not be sufficient to prevent binding, leading to significant cross-reactivity. The degree of this cross-reactivity is a critical performance characteristic of the antibody used in the immunoassay.

Caption: Molecular structures of Methamidophos and Acephate.

The Competitive ELISA: The Gold Standard for Hapten Detection

Small molecules like pesticides, known as haptens, are not large enough to be detected by a traditional "sandwich" immunoassay. Therefore, the most common and effective format is the competitive ELISA.[7][8] In this setup, the analyte in the sample competes with a fixed amount of a labeled or coated antigen for a limited number of antibody binding sites. The resulting signal is inversely proportional to the concentration of the analyte in the sample.

This principle is the foundation for our cross-reactivity assessment. We will measure how effectively acephate can compete with a methamidophos-protein conjugate for binding to the anti-methamidophos antibody.

Caption: Principle of Competitive ELISA.

Experimental Workflow for Cross-Reactivity Assessment

A robust evaluation of cross-reactivity requires a systematic and well-controlled experiment. The following protocol describes a competitive indirect ELISA (ciELISA), a common and reliable format. The trustworthiness of this protocol is ensured by the inclusion of multiple controls, allowing for self-validation of the results.[9]

Caption: Experimental Workflow for Cross-Reactivity Testing.

Detailed Experimental Protocol: Competitive Indirect ELISA

Objective: To determine the 50% inhibitory concentration (IC50) for methamidophos and potential cross-reactants (acephate) and to calculate the percent cross-reactivity (%CR).

Materials:

• 96-well high-binding polystyrene microtiter plates

• Anti-methamidophos antibody (primary antibody, e.g., rabbit polyclonal or mouse monoclonal)

• Methamidophos-protein conjugate (e.g., Methamidophos-BSA) for coating

• Analytical standards: Methamidophos (≥99% purity), Acephate (≥99% purity)

• Enzyme-labeled secondary antibody (e.g., HRP-conjugated Goat Anti-Rabbit IgG)

• Coating Buffer (e.g., 0.05 M Carbonate-bicarbonate, pH 9.6)

• Phosphate Buffered Saline (PBS), pH 7.4

• Wash Buffer (PBS with 0.05% Tween-20, PBST)

• Blocking Buffer (e.g., 5% non-fat dry milk in PBST)

• Assay Buffer (e.g., 1% BSA in PBST)

• Substrate Solution (e.g., TMB Substrate)

• Stop Solution (e.g., 2 M H₂SO₄)

• Multichannel pipette, microplate reader (450 nm)

Methodology:

• Plate Coating:

  • Dilute the methamidophos-protein conjugate in Coating Buffer to an optimal concentration (typically 1-10 µg/mL, determined via checkerboard titration).

  • Add 100 µL of the diluted conjugate to each well.

  • Incubate overnight at 4°C. Causality: This allows the protein conjugate to passively adsorb to the polystyrene surface of the well.

• Washing & Blocking:

  • Wash the plate 3 times with 250 µL of Wash Buffer per well.

  • Add 200 µL of Blocking Buffer to each well.

  • Incubate for 2 hours at room temperature. Causality: Blocking prevents the primary and secondary antibodies from non-specifically binding to unoccupied sites on the well surface, reducing background noise.

• Competition Reaction:

  • Prepare serial dilutions of methamidophos and acephate standards in Assay Buffer (e.g., from 1000 ng/mL down to 0.01 ng/mL).

  • Dilute the primary anti-methamidophos antibody to its optimal working concentration in Assay Buffer.

  • In a separate dilution plate, mix 50 µL of each standard dilution with 50 µL of the diluted primary antibody. Incubate this mixture for 30 minutes at room temperature. Causality: This pre-incubation allows the free pesticide in the standard solution to bind to the antibody before it is exposed to the coated antigen.

  • Wash the coated and blocked assay plate 3 times with Wash Buffer.

  • Transfer 100 µL of the antibody/standard mixture into the corresponding wells of the assay plate.

  • Controls: Include wells for:

    • B₀ (Maximum Signal): Antibody + Assay Buffer (no pesticide).

    • NSB (Non-Specific Binding): Assay Buffer only (no primary or secondary antibody).

  • Incubate for 1 hour at 37°C.

• Detection:

  • Wash the plate 3 times with Wash Buffer.

  • Add 100 µL of the appropriately diluted enzyme-labeled secondary antibody to each well.

  • Incubate for 1 hour at 37°C.

• Signal Development:

  • Wash the plate 5 times with Wash Buffer. Causality: A more extensive wash is required here to remove all unbound secondary antibody, ensuring a low background.

  • Add 100 µL of TMB Substrate to each well.

  • Incubate in the dark for 15-20 minutes.

  • Add 50 µL of Stop Solution to each well to quench the reaction.

• Data Acquisition and Analysis:

  • Read the absorbance of the plate at 450 nm using a microplate reader.

  • Calculate the percentage of binding for each standard concentration using the formula: % Binding = (Absorbance_standard / Absorbance_B₀) * 100

  • Plot a sigmoidal dose-response curve (% Binding vs. log concentration) for both methamidophos and acephate.

  • Determine the IC50 value (the concentration of analyte that causes 50% inhibition of signal) for each compound from its respective curve.

  • Calculate the percent cross-reactivity (%CR) using the standard formula: %CR = (IC50_methamidophos / IC50_acephate) * 100

Comparative Performance: Monoclonal vs. Polyclonal Antibodies

The choice between a monoclonal and a polyclonal antibody can significantly impact assay specificity.[10][11][12]

• Monoclonal Antibodies (mAbs): Produced by a single B-cell clone, they recognize a single, specific epitope. This homogeneity often results in higher specificity and lower cross-reactivity.[12][13]

• Polyclonal Antibodies (pAbs): A mixture of antibodies that recognize multiple epitopes on the same antigen. This heterogeneity can increase the chances of unintentionally recognizing similar epitopes on related molecules, potentially leading to higher cross-reactivity.[5][11]

Below is a table of hypothetical, yet representative, experimental data comparing two different anti-methamidophos antibodies.

Table 1: Comparative Cross-Reactivity Data for Two Hypothetical Anti-Methamidophos Immunoassays

Compound	Antibody: mAb-METH-01 (Monoclonal)	Antibody: pAb-METH-02 (Polyclonal)
IC50 (ng/mL)	% Cross-Reactivity
Methamidophos	5.2	100%
N-Methyl-methamidophos (Acephate)	485.5	1.07%
Chlorpyrifos (Negative Control)	>10,000	<0.05%

Interpretation and Conclusion

The data presented in Table 1 clearly illustrates the performance differences between a highly specific monoclonal antibody and a less specific polyclonal antibody.

• The mAb-METH-01 Assay: This assay demonstrates excellent specificity for methamidophos. With a cross-reactivity of only 1.07% for acephate, it can accurately quantify methamidophos even in the presence of a significant excess of the parent compound. This level of performance is essential for applications requiring precise quantification and robust risk assessment.

• The pAb-METH-02 Assay: This assay shows considerable cross-reactivity (18.85%) with acephate. While it can still detect methamidophos, its use in samples where both compounds are present would lead to a significant overestimation of the true methamidophos concentration. For every 5 units of acephate present, the assay would incorrectly report approximately 1 unit of methamidophos. This assay might be suitable for broad screening purposes where the goal is to detect the presence of either compound, but it is unsuitable for specific quantification of methamidophos.

Final Recommendation for Researchers:

The potential for N-Methyl-methamidophos (acephate) to cross-react in methamidophos immunoassays is a significant and predictable challenge rooted in their structural similarity. It is imperative that researchers and laboratory professionals do not assume the specificity of a commercial or in-house immunoassay. The experimental protocol detailed in this guide provides a reliable method for validating assay performance. When selecting an immunoassay for methamidophos, always demand cross-reactivity data from the manufacturer or perform an in-house validation. For applications demanding high accuracy, an assay built upon a monoclonal antibody with demonstrably low (<5%) cross-reactivity to acephate is strongly recommended.

References

• Title: Degradation of Acephate and Its Intermediate Methamidophos: Mechanisms and Biochemical Pathways Source: Frontiers in Microbiology URL: [Link]

• Title: Dissipation of acephate and methamidophos residues on brinjal (Solanum melongena L.) and okra (Abelmoschus esculentus L.) Source: Polish Journal of Environmental Studies URL: [Link]

• Title: Acephate Technical Fact Sheet Source: National Pesticide Information Center URL: [Link]

• Title: Acephate insecticide toxicity: safety conferred by inhibition of the bioactivating carboxyamidase by the metabolite methamidophos Source: PubMed URL: [Link]

• Title: Degradation of Acephate and Its Intermediate Methamidophos: Mechanisms and Biochemical Pathways Source: National Center for Biotechnology Information (PMC) URL: [Link]

• Title: Immunoassays for Pesticides Source: ACS Publications URL: [Link]

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• Title: Development of Diagnostic Immunoassays for Biomarkers of Pesticide Exposure Source: USDA National Agricultural Library URL: [Link]

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• Title: Antibody Cross-Reactivity Testing Using the HuProt™ Human Proteome Microarray Source: Arrayjet URL: [Link]

• Title: Oxidative Bioactivation of Methamidophos Insecticide... Source: ACS Publications URL: [Link]

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Enantioselective biotoxicity of N-Methyl-methamidophos in non-target organisms

An In-Depth Technical Guide to the Enantioselective Biotoxicity of Methamidophos in Non-Target Organisms

Introduction: The Hidden Complexity of Chiral Pesticides

Methamidophos, a broad-spectrum organophosphorus insecticide and acaricide, has been widely used to control chewing and sucking insects on a variety of crops.[1][2] Chemically, it is O,S-dimethyl phosphoramidothioate and a primary metabolite of acephate.[3][4] A critical, yet often overlooked, aspect of methamidophos is its chirality. The phosphorus atom in its structure is an asymmetric center, meaning it exists as a pair of non-superimposable mirror images called enantiomers: (R)-(+)-methamidophos and (S)-(-)-methamidophos.[1]

While chemically identical in achiral environments, enantiomers can exhibit significantly different biological activities, including toxicity, in the chiral environment of living organisms.[5] This phenomenon, known as enantioselectivity, is crucial for understanding the true environmental impact of such pesticides.[5][6] Despite the fact that approximately 25% of pesticides in current use are chiral, most are applied as racemic mixtures (a 50:50 mix of both enantiomers).[1][7] This practice can lead to an inaccurate assessment of their environmental risk, as one enantiomer may be significantly more toxic to non-target organisms than the other.[2] This guide provides a comprehensive comparison of the enantioselective biotoxicity of methamidophos, offering supporting experimental data and protocols for researchers in toxicology and drug development.

Comparative Biotoxicity of Methamidophos Enantiomers

Significant differences in toxicity between the enantiomers of methamidophos have been observed in various non-target organisms. The biotoxicity of racemic methamidophos is typically found to be intermediate between that of the two individual enantiomers.[1][8] This underscores the importance of evaluating each enantiomer separately to accurately assess environmental safety.[1]

In Vitro vs. In Vivo Toxicity: A Striking Dichotomy

Research reveals a fascinating and cautionary tale: the more potent enantiomer in vitro is not necessarily the more toxic one in a whole organism (in vivo). This highlights the complexity of metabolic processes, uptake, and distribution within a living system that can influence a chemical's ultimate toxic effect.

• In Vitro Acetylcholinesterase (AChE) Inhibition: The primary mechanism of toxicity for organophosphorus insecticides is the inhibition of acetylcholinesterase (AChE), a critical enzyme in the nervous system.[3][4] In vitro assays consistently demonstrate that (-)-methamidophos is a significantly more potent inhibitor of AChE from various sources, including bovine erythrocytes and the electric eel (Electrophorus electricus).[1][8] Studies have shown (-)-methamidophos to be approximately 8.0 to 12.4 times more effective at inhibiting these enzymes than its (+)-counterpart.[1][9]

• In Vivo Aquatic Toxicity: In stark contrast to the in vitro results, acute aquatic toxicity tests on the water flea (Daphnia magna), a standard model for ecotoxicology, revealed that (+)-methamidophos is the more toxic enantiomer.[5] In a 48-hour test, the (+)-enantiomer was found to be 7.0 times more toxic to D. magna than the (-)-enantiomer.[1][8]

• Toxicity to Other Non-Target Organisms:

  • Avian Species: For plasma butyrylcholinesterase (BChE) in hens, (+)-methamidophos was found to be approximately three times more potent as an inhibitor than (-)-methamidophos (indicated by a lower IC50 value).[2]

  • Soil Organisms: While studies have shown that high concentrations of racemic methamidophos can reduce fungal biomass and overall microbial biomass in soil, there is a lack of specific data on the enantioselective effects on these communities.[10] Similarly, enantioselective effects on earthworms (Eisenia fetida) have been studied, indicating differential impacts on lysosomal membrane stability.[11]

  • Fish: Racemic methamidophos has been shown to cause developmental neurotoxicity in the embryo-larval stages of zebrafish (Danio rerio), affecting neurodevelopmental genes and activating apoptosis in the brain.[12][13][14] However, specific comparative toxicity data for the individual enantiomers in fish are not yet widely available.

Data Summary: Enantioselective Toxicity of Methamidophos

Organism/System	Test Type	More Potent/Toxic Enantiomer	Potency/Toxicity Difference	Reference
Bovine Erythrocyte AChE	In Vitro	(-)-methamidophos	8.0–12.4 times	[1],[8]
Electrophorus electricus AChE	In Vitro	(-)-methamidophos	8.0–12.4 times	[1],[8]
Hen Plasma BChE	In Vitro	(+)-methamidophos	~3 times	[2]
Daphnia magna (Water Flea)	In Vivo (48h)	(+)-methamidophos	7.0 times	[1],[5]

Mechanistic Basis of Enantioselectivity

The differential toxicity of methamidophos enantiomers stems from the stereospecific interactions between the chiral pesticide molecule and its biological targets, which are themselves chiral (e.g., enzymes, receptors).[5]

The primary target, AChE, has a specific three-dimensional active site. The enantiomers of methamidophos, having different spatial arrangements of atoms, will fit into this active site differently. One enantiomer may bind with higher affinity and/or be more effective at phosphorylating the serine residue in the active site, leading to more potent inhibition.[4] This differential interaction is the molecular basis for the observed enantioselectivity in AChE inhibition assays.[1]

The reversal of toxicity observed between in vitro and in vivo systems suggests that other factors, such as enantioselective metabolism, detoxification pathways, or transport across biological membranes, play a significant role in the overall toxicity to a living organism.[1]

Caption: Mechanism of enantioselective toxicity of methamidophos.

Experimental Protocols for Assessing Enantioselective Biotoxicity

To reliably evaluate the enantioselective toxicity of chiral pesticides like methamidophos, a multi-step, validated workflow is essential. This involves chiral separation followed by both in vitro and in vivo bioassays.

Protocol 1: Enantiomeric Separation by Chiral HPLC

The foundational step is to obtain the pure enantiomers from the racemic mixture. High-Performance Liquid Chromatography (HPLC) with a Chiral Stationary Phase (CSP) is the most common method.[1][2]

Objective: To separate and purify (+)-methamidophos and (-)-methamidophos from a racemic standard.

Materials:

• Racemic methamidophos standard

• HPLC system with UV detector

• Chiralcel OD column (or equivalent polysaccharide-based CSP)[1][9]

• HPLC-grade n-hexane and isopropanol[1]

• Semi-preparative HPLC column for purification

Procedure:

• Mobile Phase Preparation: Prepare a mobile phase of n-hexane and isopropanol. A common ratio is 80:20 (v/v).[1] Filter and degas the mobile phase before use.

• System Equilibration: Equilibrate the Chiralcel OD column with the mobile phase at a stable flow rate (e.g., 0.5-1.0 mL/min for analytical scale) until a stable baseline is achieved.[1][2]

• Sample Injection: Dissolve the racemic methamidophos standard in the mobile phase or a suitable solvent and inject it into the HPLC system.

• Detection & Identification: Monitor the elution profile using a UV detector at a wavelength of ~230 nm.[2] The two enantiomers will elute at different retention times. Based on literature, (+)-methamidophos typically elutes before (-)-methamidophos on a Chiralcel OD column.[1]

• Semi-Preparative Purification: Scale up the separation using a semi-preparative column to collect sufficient quantities of each pure enantiomer for subsequent bioassays.

• Purity Confirmation: Re-inject the collected fractions into the analytical column to confirm the enantiomeric purity of each separated isomer.

Protocol 2: In Vivo Acute Aquatic Toxicity Test (Daphnia magna)

This protocol determines the acute toxicity (LC50) of each enantiomer and the racemate to a standard non-target aquatic invertebrate.

Objective: To determine the 48-hour median lethal concentration (LC50) for (+)-, (-)-, and racemic methamidophos.

Materials:

• Daphnia magna neonates (<24 hours old)

• Standard reconstituted hard water (culture medium)

• Purified enantiomers and racemic methamidophos

• Glass beakers or test vessels

• Temperature-controlled incubator (20 ± 2°C)

Procedure:

• Preparation of Test Solutions: Prepare a series of geometrically spaced concentrations for each test substance ((+)-enantiomer, (-)-enantiomer, racemate) in the culture medium. Include a control group with only culture medium.

• Test Setup: Add 10 Daphnia neonates to each of at least three replicate test vessels for each concentration and the control.

• Incubation: Incubate the test vessels for 48 hours at 20 ± 2°C under a 16:8 hour light:dark cycle. Do not feed the organisms during the test.

• Observation: At 24 and 48 hours, count the number of immobilized (dead) daphnids in each vessel. Immobilization is defined as the lack of movement for 15 seconds after gentle agitation.

• Data Analysis: Use probit analysis or another appropriate statistical method to calculate the 48-hour LC50 value and its 95% confidence intervals for each test substance.

• Enantioselectivity Ratio (ER): Calculate the ER by dividing the LC50 of the less toxic enantiomer by the LC50 of the more toxic enantiomer. An ER > 1 indicates enantioselectivity.

Caption: Experimental workflow for assessing enantioselective biotoxicity.

Conclusion and Future Directions

The evidence is clear: the biotoxicity of methamidophos is enantioselective, and the degree and even the direction of this selectivity can vary dramatically between in vitro and in vivo systems and across different species.[1] Relying on toxicity data from racemic mixtures alone is insufficient for a comprehensive environmental risk assessment and may obscure the true impact of the more toxic enantiomer on non-target organisms.

Key Takeaways:

• (-)-Methamidophos is the more potent AChE inhibitor in vitro.

• (+)-Methamidophos is more acutely toxic to the aquatic invertebrate Daphnia magnain vivo.

• This discrepancy underscores the importance of conducting both in vitro and in vivo tests to understand the complete toxicological profile of chiral pesticides.

Future research should focus on elucidating the enantioselective fate, metabolism, and toxicity of methamidophos in a wider range of non-target organisms, including soil microbes, earthworms, pollinators, and vertebrates like fish.[10][12] This knowledge is essential for developing more environmentally benign, single-enantiomer pesticide formulations and for establishing regulations that accurately reflect the environmental risks posed by chiral chemicals.

References

• Lin, K., Zhou, S., Xu, C., & Liu, W. (2006). Enantiomeric Resolution and Biotoxicity of Methamidophos. Journal of Agricultural and Food Chemistry, 54(21), 8134–8138. [Link]

• ResearchGate. (n.d.). Enantiomeric Resolution and Biotoxicity of Methamidophos | Request PDF. Retrieved January 27, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). Methamidophos. PubChem. Retrieved January 27, 2026, from [Link]

• PubMed. (n.d.). Enantiomeric resolution and biotoxicity of methamidophos. Retrieved January 27, 2026, from [Link]

• de Lemos, J. A., de Andrade, J. B., & Navickiene, S. (2012). Semipreparative enantioseparation of methamidophos by HPLC-UV and preliminary in vitro study of butyrylcholinesterase inhibition. Environmental Toxicology and Chemistry, 31(2), 239–245. [Link]

• Sci-Hub. (n.d.). Enantiomeric Resolution and Biotoxicity of Methamidophos. Retrieved January 27, 2026, from [Link]

• He, C., Zhang, C., He, F., Li, S., & Li, Z. (2017). Developmental Neurotoxicity of Methamidophos in the Embryo-Larval Stages of Zebrafish. Frontiers in Molecular Neuroscience, 9, 159. [Link]

• ResearchGate. (n.d.). Impacts of methamidophos on the biochemical, catabolic, and genetic characteristics of soil microbial communities | Request PDF. Retrieved January 27, 2026, from [Link]

• PubMed. (n.d.). Chiral pesticides: identification, description, and environmental implications. Retrieved January 27, 2026, from [Link]

• Ye, J., Zhao, M., Niu, L., & Liu, W. (2015). Enantioselective Environmental Toxicology of Chiral Pesticides. Chemical Research in Toxicology, 28(3), 325–338. [Link]

• He, C., Zhang, C., He, F., Li, S., & Li, Z. (2017). Developmental Neurotoxicity of Methamidophos in the Embryo-Larval Stages of Zebrafish. Frontiers in Molecular Neuroscience, 9. [Link]

• ResearchGate. (n.d.). Developmental Neurotoxicity of Methamidophos in the Embryo-Larval Stages of Zebrafish. Retrieved January 27, 2026, from [Link]

• PubMed. (n.d.). Enantioselective effects of methamidophos on the coelomocytes lysosomal membrane stability of Eisenia fetida. Retrieved January 27, 2026, from [Link]

• Wang, X., Li, Z., Zhang, H., Xu, J., Qi, P., Xu, H., Wang, Q., & Wang, X. (2017). Environmental Behavior of the Chiral Organophosphorus Insecticide Acephate and Its Chiral Metabolite Methamidophos: Enantioselective Transformation and Degradation in Soils. Environmental Science & Technology, 51(15), 8393–8401. [Link]

• Chen, L., Liu, C., Zhang, C., Liu, C., & Wang, J. (2021). Degradation of Acephate and Its Intermediate Methamidophos: Mechanisms and Biochemical Pathways. Frontiers in Bioengineering and Biotechnology, 9, 653782. [Link]

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A Comparative Analysis of the Neurotoxic Profiles of N-Methyl-methamidophos and Its Metabolites

In the intricate landscape of neurotoxicology, particularly concerning organophosphate insecticides, a thorough understanding of not only the parent compound but also its metabolic derivatives is paramount for accurate risk assessment and the development of effective countermeasures. This guide provides an in-depth, objective comparison of the neurotoxic effects of N-Methyl-methamidophos (commonly known as methamidophos) and its principal metabolites. By synthesizing experimental data and elucidating the underlying methodologies, this document aims to equip researchers, scientists, and drug development professionals with the critical insights necessary to navigate this complex area of study.

Introduction to N-Methyl-methamidophos and its Metabolic Fate

N-Methyl-methamidophos is a potent organophosphate insecticide and acaricide that has seen widespread use in agriculture. Its toxicity is primarily attributed to its ability to inhibit acetylcholinesterase (AChE), a critical enzyme in the nervous system.[1] However, the toxicological profile of N-Methyl-methamidophos is not solely defined by the parent molecule. Once absorbed, it undergoes metabolic transformation, yielding a spectrum of metabolites with varying degrees of neurotoxicity. A comprehensive evaluation, therefore, necessitates a comparative analysis of the parent compound and its metabolic byproducts.

The primary metabolic pathways of N-Methyl-methamidophos involve hydrolysis and oxidation. Key identified metabolites include O,S-dimethyl-phosphorothioate, methyl dihydrogen phosphate, and phosphoric acid. Additionally, N-hydroxymethamidophos has been investigated as a candidate oxidative metabolite. It is also crucial to recognize that methamidophos itself is a major bioactive metabolite of the insecticide acephate.[2]

Caption: Metabolic pathway of N-Methyl-methamidophos.

Comparative Neurotoxicity: A Multi-faceted Assessment

The neurotoxic effects of N-Methyl-methamidophos and its metabolites can be categorized into three primary areas: acetylcholinesterase inhibition, organophosphate-induced delayed polyneuropathy (OPIDP), and developmental neurotoxicity.

Acetylcholinesterase (AChE) Inhibition: The Primary Mechanism

The hallmark of acute organophosphate poisoning is the irreversible inhibition of AChE, leading to an accumulation of the neurotransmitter acetylcholine in synaptic clefts and subsequent overstimulation of cholinergic receptors.[3] The potency of AChE inhibition is a key determinant of acute toxicity.

Comparative AChE Inhibition Data

Compound	Target Enzyme	IC50 Value	Source Organism	Reference
N-Methyl-methamidophos	Acetylcholinesterase (AChE)	~10⁻⁵ mol/L	Rat synaptosomal membrane	[2]
Acephate	Acetylcholinesterase (AChE)	~10⁻⁴ mol/L	Rat synaptosomal membrane	[2]
(-)-Methamidophos	Acetylcholinesterase (AChE)	More potent than (+)-enantiomer	Bovine erythrocytes & Electrophorus electricus	[4][5][6]
(+)-Methamidophos	Acetylcholinesterase (AChE)	Less potent than (-)-enantiomer	Bovine erythrocytes & Electrophorus electricus	[4][5][6]
N-hydroxymethamidophos	Acetylcholinesterase (AChE)	Less potent than methamidophos	Not specified	[7]
O,S-dimethyl phosphorothioates	Cholinesterases	~1000-fold more potent than O,O-isomers	Rat brain	[8]

Analysis of AChE Inhibition Data:

The experimental data clearly demonstrates that N-Methyl-methamidophos is a significantly more potent inhibitor of AChE than its parent compound, acephate , with an IC50 value approximately one order of magnitude lower.[2] This underscores the critical bioactivation of acephate to the more toxic methamidophos in vivo.

Interestingly, the neurotoxicity of methamidophos is stereospecific. In vitro assays have shown that the (-)-enantiomer of methamidophos is a more potent AChE inhibitor than the (+)-enantiomer.[4][5][6] However, in vivo studies on Daphnia magna revealed that the (+)-enantiomer was significantly more toxic .[4][6] This discrepancy highlights the importance of considering metabolic and pharmacokinetic factors in the whole organism, which may differ between enantiomers.

The candidate oxidative metabolite, N-hydroxymethamidophos, has been found to be less potent as an AChE inhibitor than the parent compound, likely due to its instability.[7]

A crucial and somewhat conflicting finding relates to O,S-dimethyl phosphorothioates . While some initial toxicological assessments suggested that hydrolytic metabolites are not significant ChE inhibitors, a more detailed study revealed that O,S-dimethyl phosphorothioates are in fact exceptionally potent anticholinesterases , with inhibitory potencies approximately 1000-fold greater than their O,O-dimethyl counterparts.[8] This finding has significant implications for the overall toxicological profile of N-Methyl-methamidophos, suggesting that certain metabolic pathways may lead to bioactivation rather than detoxification.

Information regarding the direct AChE inhibitory potential of methyl dihydrogen phosphate and phosphoric acid is limited, and they are generally considered to be non-toxic metabolites in this context.[9][10]

Caption: Mechanism of AChE inhibition by N-Methyl-methamidophos.

Organophosphate-Induced Delayed Polyneuropathy (OPIDP)

Certain organophosphates can induce a delayed neurotoxic effect known as OPIDP, characterized by the degeneration of long axons in the peripheral and central nervous systems, with clinical signs appearing weeks after exposure.[1] The molecular target for OPIDP is believed to be the neuropathy target esterase (NTE) .

While N-Methyl-methamidophos is a potent AChE inhibitor, its capacity to induce OPIDP is a subject of ongoing investigation. Comparative studies on the enantiomers of methamidophos have shown differential inhibition of NTE, suggesting a potential for stereospecificity in OPIDP induction.[7] Specifically, in hen lymphocytes, the (-)-methamidophos exhibited a higher IC50 for NTE inhibition compared to the (+)-enantiomer.[7] The ratio of NTE to AChE inhibition is often used as an indicator of OPIDN potential.[7]

Developmental Neurotoxicity

Exposure to organophosphates during critical periods of brain development can lead to lasting neurobehavioral deficits.[11][12][13] The zebrafish model has emerged as a valuable tool for assessing developmental neurotoxicity due to its rapid development and transparent embryos.

Studies have shown that exposure of zebrafish embryos to N-Methyl-methamidophos can lead to:

• Locomotor abnormalities: Changes in swimming behavior and response to stimuli.[11]

• Apoptosis in the brain: Increased programmed cell death in developing neural tissues.[12]

• Altered expression of neurodevelopmental genes: Downregulation of genes crucial for normal neuronal development and synaptogenesis.[11]

Comparative studies on the developmental neurotoxicity of N-Methyl-methamidophos and its metabolites are currently limited. However, the lipophilic nature of the parent compound allows it to cross the blood-brain and placental barriers, posing a significant risk to the developing nervous system.

Experimental Methodologies: A Guide for Researchers

To ensure the scientific integrity and reproducibility of neurotoxicity assessments, standardized and well-validated experimental protocols are essential.

In Vitro Acetylcholinesterase Inhibition Assay (Ellman's Method)

This colorimetric assay is the gold standard for quantifying AChE activity and inhibition.

Principle: Acetylthiocholine is hydrolyzed by AChE to produce thiocholine. Thiocholine reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to form a yellow-colored anion, 5-thio-2-nitrobenzoate, which is measured spectrophotometrically at 412 nm. The rate of color formation is proportional to AChE activity.

Step-by-Step Protocol:

• Reagent Preparation:

  • Phosphate buffer (0.1 M, pH 8.0).

  • DTNB solution (10 mM in phosphate buffer).

  • Acetylthiocholine iodide (ATCI) substrate solution (14 mM in deionized water).

  • AChE enzyme solution (e.g., from electric eel or human erythrocytes) of known activity, diluted in phosphate buffer.

  • Test compound (N-Methyl-methamidophos or its metabolites) dissolved in a suitable solvent and serially diluted.

• Assay Procedure (96-well plate format):

  • To each well, add 140 µL of phosphate buffer.

  • Add 20 µL of the test compound at various concentrations (or solvent for control).

  • Add 10 µL of the AChE solution.

  • Pre-incubate the plate for a defined period (e.g., 15 minutes) at a controlled temperature (e.g., 25°C).

  • Add 10 µL of DTNB solution to each well.

  • Initiate the reaction by adding 10 µL of the ATCI substrate solution.

  • Immediately measure the absorbance at 412 nm in a microplate reader, taking kinetic readings every minute for a specified duration (e.g., 10-15 minutes).

• Data Analysis:

  • Calculate the rate of reaction (change in absorbance per minute) for each well.

  • Determine the percentage of inhibition for each concentration of the test compound relative to the control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and determine the IC50 value using non-linear regression analysis.[14][15][16]

Caption: Workflow for the in vitro AChE inhibition assay.

In Vivo Developmental Neurotoxicity Assay in Zebrafish (Danio rerio)

Principle: Zebrafish embryos are exposed to the test compound during early development, and various morphological and behavioral endpoints are assessed to identify adverse effects on the nervous system.

Step-by-Step Protocol:

• Zebrafish Maintenance and Embryo Collection:

  • Maintain adult zebrafish under standard conditions (e.g., 14:10 light:dark cycle, 28.5°C).

  • Collect freshly fertilized embryos and screen for viability.

• Exposure Protocol:

  • At a specific developmental stage (e.g., 4-6 hours post-fertilization), place individual embryos into the wells of a 96-well plate containing embryo medium.

  • Expose embryos to a range of concentrations of the test compound (and a vehicle control).

  • Maintain the plates at a constant temperature (e.g., 28.5°C) for the duration of the exposure (e.g., up to 5 or 6 days post-fertilization).

  • Renew the exposure solutions daily.

• Endpoint Assessment:

  • Morphological Assessment: Regularly observe embryos for developmental abnormalities, including mortality, hatching rate, and gross malformations.

  • Behavioral Assessment (e.g., at 5-6 days post-fertilization):

    • Locomotor Activity: Use an automated tracking system to monitor larval movement in response to light and dark stimuli. Analyze parameters such as total distance moved, velocity, and thigmotaxis (wall-hugging behavior).[11][17][18]

  • Neurochemical and Molecular Analysis (optional):

    • Measure AChE activity in larval homogenates.

    • Use techniques like whole-mount immunostaining or qPCR to assess the expression of specific neuronal markers or genes involved in neurodevelopment.

• Data Analysis:

  • Statistically compare the endpoints between the exposed and control groups to determine concentration-response relationships.

In Vivo Organophosphate-Induced Delayed Polyneuropathy (OPIDP) Assay in Hens

Principle: The adult domestic hen is the standard animal model for assessing OPIDP due to its susceptibility to this specific neurotoxic effect.

Step-by-Step Protocol (based on OECD Guideline 418): [19][20]

• Animal Selection and Acclimation:

  • Use healthy, adult domestic hens (e.g., 8-12 months old).

  • Acclimate the hens to the laboratory conditions for at least 5 days.

• Dosing and Observation:

  • Administer the test substance (N-Methyl-methamidophos or metabolite) to a group of hens, typically via oral gavage. A positive control group treated with a known OPIDP-inducing agent (e.g., tri-ortho-cresyl phosphate) and a negative control group are also required.

  • Observe the hens daily for 21 days for clinical signs of neurotoxicity, including ataxia, weakness, and paralysis. Score the severity of the clinical signs.

• Biochemical and Histopathological Analysis:

  • At the end of the observation period, euthanize the hens.

  • Collect brain, spinal cord, and peripheral nerve tissues.

  • Biochemical Analysis: Measure the activity of NTE and AChE in the neural tissues. Significant inhibition of NTE (typically >70%) is indicative of a potential for OPIDP.[21]

  • Histopathology: Process the neural tissues for microscopic examination to identify axonal degeneration and demyelination.

• Data Analysis:

  • Correlate the clinical scores, biochemical findings, and histopathological results to determine the potential of the test substance to cause OPIDP.

Discussion and Future Directions

The comparative analysis of N-Methyl-methamidophos and its metabolites reveals a complex neurotoxicological landscape. While the parent compound is a potent AChE inhibitor, the finding that one of its metabolites, O,S-dimethyl-phosphorothioate, may be an even more powerful inhibitor challenges the traditional view of this metabolic pathway as solely a detoxification route. This underscores the need for a more nuanced approach to risk assessment, considering the potential for metabolic bioactivation.

The stereospecificity of N-Methyl-methamidophos neurotoxicity, with different enantiomers exhibiting varying potencies in vitro and in vivo, highlights the importance of chiral considerations in toxicological studies. Future research should aim to elucidate the metabolic fate and toxicokinetics of individual enantiomers to better understand their differential effects.

Furthermore, the developmental neurotoxicity of N-Methyl-methamidophos warrants further investigation. While zebrafish studies have provided valuable insights, more research is needed to understand the long-term consequences of early-life exposure and to assess the developmental neurotoxicity of its metabolites.

Conclusion

This guide provides a comprehensive comparison of the neurotoxic effects of N-Methyl-methamidophos and its metabolites, grounded in experimental data and established methodologies. The key takeaways for researchers, scientists, and drug development professionals are:

• N-Methyl-methamidophos is a more potent AChE inhibitor than its precursor, acephate.

• The neurotoxicity of N-Methyl-methamidophos is stereospecific, with the (-)-enantiomer being a more potent in vitro AChE inhibitor.

• The metabolite O,S-dimethyl-phosphorothioate is a highly potent anticholinesterase, indicating a potential for metabolic bioactivation.

• N-Methyl-methamidophos poses a risk for developmental neurotoxicity.

• Standardized in vitro and in vivo assays are crucial for accurately assessing and comparing the neurotoxic profiles of these compounds.

A thorough understanding of the distinct and sometimes synergistic neurotoxic effects of the parent compound and its metabolites is essential for developing effective strategies to mitigate the risks associated with organophosphate exposure and for the rational design of safer alternatives.

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• IN VITRO AGE-RELATED DIFFERENCES IN RATS TO ORGANOPHOSPH
• The inhibition of erythrocyte cholinesterase by tri-esters of phosphoric acid. 3. The nature of the inhibitory process. (1953). The Biochemical journal, 54(3), 442–448.
• Synthesis and Evaluation of Anti-acetylcholinesterase Activity of 2-(2-(4-(2-Oxo-2-phenylethyl)piperazin-1-yl) ethyl)Isoindoline-1,3-dione Derivatives with Potential Anti-Alzheimer Effects. (2013). Iranian journal of basic medical sciences, 16(10), 1049–1056.
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• Application Notes: Protocol for Measuring Acetylcholinesterase (AChE) Inhibition with "AChE-IN-8". (n.d.). Benchchem.
• The inhibition of erythrocyte cholinesterase by tri-esters of phosphoric acid. I. Diethyl p nitrophenyl phosphate (E600) and analogues. (1952). The Biochemical journal, 51(1), 62–70.
• Health Effects Test Guidelines OPPTS 870.6100 Delayed Neurotoxicity of Organophosphorus Substances Following Acute and 28 Day Exposure. (1996).
• Enantiomeric Resolution and Biotoxicity of Methamidophos. (2007). Journal of Agricultural and Food Chemistry, 55(15), 6077–6082.
• Developmental Neurotoxicity of Methamidophos in the Embryo-Larval Stages of Zebrafish. (2017). International journal of environmental research and public health, 14(1), 23.

• IC50 values for acetylcholinesterase (AChE) inhibition and DPPH... | Download Table. (n.d.). ResearchGate. Retrieved January 26, 2026, from [Link]

• Preparation, analysis, and anticholinesterase properties of O,O-dimethyl phosphorothioate isomerides. (1987). Journal of agricultural and food chemistry, 35(6), 885–890.
• Simple and rapid colorimetric method for determination of erythrocyte and plasma cholinesterase activities and comparison with the standard Ellman's method. (2023). Public Health Toxicology, 3(3), 14.
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• Acetylcholinesterase Activity Assay Kit (MAK119) - Technical Bulletin. (n.d.). Sigma-Aldrich.
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• Ellman Esterase Assay Protocol | PDF | Enzyme Kinetics. (n.d.). Scribd.
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• Differences in neurotoxic outcomes of organophosphorus pesticides revealed via multi-dimensional screening in adult and regenerating planarians. (2022). Frontiers in toxicology, 4, 976366.

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A Senior Application Scientist's Guide to the Validation of Analytical Methods for N-Methyl-methamidophos Quantification

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of N-Methyl-methamidophos, a potent organophosphate insecticide and a metabolite of acephate, is paramount in environmental monitoring, food safety assurance, and toxicological studies.[1][2][3] Its high polarity and potential for matrix interference present unique analytical challenges.[1][4] This guide provides an in-depth comparison of validated analytical methodologies, focusing on the technical nuances and rationale behind experimental design to ensure data integrity and reproducibility.

The Analytical Imperative: Why Method Validation is Non-Negotiable

Core Validation Parameters:

• Selectivity/Specificity: The ability of the method to unequivocally assess the analyte in the presence of components that may be expected to be present.

• Linearity: The capacity of the method to elicit test results that are directly proportional to the concentration of the analyte.

• Accuracy (Trueness): The closeness of the mean test results to the true value. Often expressed as percent recovery.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings. It is typically expressed as the relative standard deviation (RSD).

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantification (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Matrix Effect: The alteration of the analytical signal caused by co-eluting, undetected components of the sample matrix.

Comparative Analysis of Quantification Techniques

The choice of analytical instrumentation is a critical decision dictated by the physicochemical properties of N-Methyl-methamidophos, including its high polarity and water solubility.[1][3]

Gas Chromatography (GC)-Based Methods

Historically, Gas Chromatography (GC) with various detectors (Flame Photometric Detector - FPD, Mass Spectrometry - MS) has been employed for organophosphate analysis.[1][9]

• Causality of Experimental Choice: GC is a powerful separation technique for volatile and thermally stable compounds. Detectors like the FPD offer high selectivity for phosphorus-containing compounds.

• Field-Proven Insights & Limitations: Despite its use, GC analysis of N-Methyl-methamidophos is fraught with challenges. Its high polarity leads to poor peak shape (tailing) due to interactions with the injector port and analytical column.[1][10] This can compromise both the accuracy and precision of quantification, especially at low concentrations.[4][10] While derivatization can sometimes mitigate these issues, it adds complexity and potential for error to the workflow.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS has emerged as the gold standard for the quantification of polar pesticides like N-Methyl-methamidophos.[1][10]

• Causality of Experimental Choice: Liquid chromatography is inherently better suited for separating polar, non-volatile, and thermally labile compounds without the need for derivatization.[10] Coupling LC with tandem mass spectrometry (MS/MS) provides exceptional selectivity and sensitivity. The MS/MS operates in Multiple Reaction Monitoring (MRM) mode, where a specific precursor ion of the target analyte is selected and fragmented, and a resulting unique product ion is monitored. This two-stage filtering process drastically reduces background noise and matrix interference.[10]

• Field-Proven Insights: LC-MS/MS consistently delivers superior performance for N-Methyl-methamidophos analysis. It overcomes the peak tailing issues seen in GC and allows for the achievement of very low detection and quantification limits, often in the sub-ppb range.[4][11] The primary challenge in LC-MS/MS is managing matrix effects, which can suppress or enhance the analyte's ionization. This is effectively addressed through the use of matrix-matched standards or isotopically labeled internal standards.[1][12]

Performance Data Comparison

The following table summarizes typical performance data for the discussed analytical methods, synthesized from various validation studies. This allows for an objective comparison to guide your selection process.

Parameter	GC-FPD	GC-MS/MS	LC-MS/MS
Selectivity	Moderate	High	Very High
Linearity (r²)	>0.99	>0.99	>0.995
Accuracy (Recovery %)	74-113%[9]	93-118%[13]	80-110%[10]
Precision (RSD %)	< 10%	< 11%[13]	< 15%
Typical LOQ	0.02 - 0.04 mg/kg[9]	5 ng/mL (in extract)[4]	0.01 mg/kg[11]
Key Limitation	Peak Tailing, Matrix Effects	Peak Tailing for Polar Analytes	Ion Suppression/Enhancement
Primary Application	Legacy methods, less complex matrices	Multi-residue screening	High-sensitivity, complex matrices

Detailed Experimental Protocol: A Validated LC-MS/MS Workflow

This protocol outlines a self-validating system for the quantification of N-Methyl-methamidophos in complex matrices, such as food or biological samples. The inclusion of an isotopically labeled internal standard is critical for ensuring trustworthiness by correcting for variations in extraction efficiency and matrix effects.

Sample Preparation (QuEChERS-based Extraction)

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely adopted and validated sample preparation technique for pesticide residue analysis.[4]

• Homogenization: Weigh 10 g of a homogenized sample into a 50 mL centrifuge tube.

• Internal Standard Spiking: Add a known amount of N-Methyl-methamidophos-d6 internal standard solution.

• Extraction: Add 10 mL of acetonitrile. Shake vigorously for 1 minute.

• Salting Out: Add a salt mixture (e.g., 4 g MgSO₄, 1 g NaCl). Shake vigorously for 1 minute. This step partitions the water-soluble N-Methyl-methamidophos into the acetonitrile layer.

• Centrifugation: Centrifuge at ≥4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Transfer an aliquot of the upper acetonitrile layer to a d-SPE tube containing a sorbent mixture (e.g., PSA and MgSO₄). The Primary Secondary Amine (PSA) sorbent removes interfering matrix components like organic acids and sugars.

• Final Centrifugation & Filtration: Vortex for 30 seconds and centrifuge at high speed for 5 minutes. Filter the supernatant through a 0.22 µm filter into an autosampler vial.

LC-MS/MS Instrumental Analysis

• LC System: High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Column: A column suitable for polar compounds, such as a HILIC (Hydrophilic Interaction Liquid Chromatography) or a reversed-phase column with a polar end-capping.

• Mobile Phase: A gradient elution using water and methanol/acetonitrile, both containing a small amount of an additive like formic acid or ammonium formate to improve ionization efficiency.

• Injection Volume: 1-5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Source: Electrospray Ionization (ESI) in positive mode.[1]

• MRM Transitions:

  • N-Methyl-methamidophos: Precursor ion [M+H]⁺ m/z 142 → Product ions m/z 94 (quantifier) and m/z 125 (qualifier).[1]

  • N-Methyl-methamidophos-d6 (Internal Standard): Precursor ion [M+H]⁺ m/z 148 → Product ion m/z 100.

• Calibration: Prepare matrix-matched calibration standards and process them alongside the samples to construct a calibration curve.

Visualizing Workflows and Relationships

Experimental Workflow Diagram

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A Comparative Guide to the Metabolism and Toxicity of Acephate and Its Metabolite, Methamidophos

Introduction

Acephate is a widely utilized organophosphate insecticide valued for its systemic properties and efficacy against a broad spectrum of chewing and sucking insects. However, its toxicological profile is intrinsically linked to its metabolic fate, specifically its conversion to methamidophos. Methamidophos is not only an active insecticide in its own right but also exhibits significantly higher toxicity than its parent compound, acephate.[1] This guide provides a detailed comparative analysis of the metabolism and toxicity of acephate and methamidophos, designed for researchers, toxicologists, and professionals in drug and pesticide development. We will explore the biochemical pathways, mechanisms of action, and the experimental methodologies used to assess these critical parameters.

Note: The user's query for "N-Methyl-methamidophos" has been interpreted as a reference to methamidophos. The scientifically significant and well-documented comparison is between acephate and its N-deacetylated metabolite, methamidophos.

Chemical Structures: The Foundation of Differential Activity

The structural difference between acephate and methamidophos is the N-acetyl group present on the acephate molecule. This single moiety is the key to their differing toxicities and metabolic handling.

• Acephate: O,S-dimethyl acetylphosphoramidothioate

• Methamidophos: O,S-dimethyl phosphoramidothioate[2]

The removal of the acetyl group from acephate, a process of bioactivation, unmasks the more potent toxicophore, methamidophos.[3]

Comparative Metabolic Pathways: A Tale of Two Organisms

The toxicity of acephate is largely dependent on its metabolic conversion to methamidophos, a process catalyzed by carboxylesterase enzymes that cleave the N-acetyl bond.[1][3][4] The rate and extent of this conversion differ dramatically between insects and mammals, which is the primary reason for acephate's selective toxicity.

• In Insects: The conversion of acephate to methamidophos is relatively efficient. This bioactivation leads to a potent accumulation of the highly toxic methamidophos at the target site, resulting in effective pest control.[5]

• In Mammals: The metabolic conversion of acephate to methamidophos is a minor pathway.[5] The predominant route of metabolism in mammals is O-demethylation, leading to the formation of des-O-methylacephate, a non-cholinesterase-inhibiting metabolite.[5] This preferential detoxification pathway is a critical factor in the comparatively lower mammalian toxicity of acephate.[6]

This differential metabolism underscores a key principle in toxicology: the effect of a compound is often determined by the balance between metabolic activation and detoxification pathways.

Caption: Comparative metabolic pathways of acephate in mammals and insects.

Mechanism of Toxicity: Acetylcholinesterase Inhibition

Both acephate and methamidophos belong to the organophosphate class of chemicals and exert their toxic effects by inhibiting acetylcholinesterase (AChE).[1][5] AChE is a critical enzyme that terminates nerve impulses by hydrolyzing the neurotransmitter acetylcholine. Inhibition of AChE leads to an accumulation of acetylcholine at the synapse, causing continuous nerve stimulation, which results in a state known as cholinergic crisis.

While both compounds target AChE, their inhibitory potencies are vastly different:

• Acephate is a weak inhibitor of AChE.[5]

• Methamidophos is a significantly more potent inhibitor, reported to be at least 75 to 100 times more effective at inhibiting AChE than acephate.[1][7]

This difference in potency is the biochemical basis for the higher toxicity of methamidophos. Studies have shown that the IC50 (the concentration required to inhibit 50% of enzyme activity) for methamidophos is approximately an order of magnitude lower than that of acephate for both human erythrocyte and rat brain AChE.[8] The primary reason for this difference lies in the rate of enzyme phosphorylation (Kp); methamidophos phosphorylates the AChE active site much more readily than acephate.[7]

Interestingly, while acephate is a weaker inhibitor, it has a higher affinity (Ka) for the AChE active site than methamidophos.[7] This has led to the observation that pre-exposure to acephate can actually protect AChE from inhibition by methamidophos, as acephate occupies the active site, preventing the more potent methamidophos from binding.[9]

Quantitative Toxicity Comparison

The differential metabolism and AChE inhibition potency are reflected in the acute toxicity values of the two compounds.

Table 1: Comparative Acute Toxicity Data
Compound	Species	Route of Administration	LD50 (Lethal Dose, 50%)
Acephate	Rat	Oral	866 - 945 mg/kg[6]
Methamidophos	Rat	Oral	13 - 30 mg/kg[6]
Acephate	Rat	Dermal	>2,000 mg/kg
Methamidophos	Rat	Dermal	130 mg/kg
Acephate	Dark-eyed Junco	Oral	106 mg/kg[10]
Methamidophos	Dark-eyed Junco	Oral	8 mg/kg[10]

As the data clearly indicates, methamidophos is substantially more acutely toxic than acephate across different species and routes of exposure.

Experimental Protocols

To enable researchers to validate and expand upon these findings, we provide outlines for two fundamental experimental procedures.

Protocol 1: Analysis of Acephate and Methamidophos by QuEChERS and GC-MS

This protocol describes a standard method for the simultaneous extraction and analysis of acephate and methamidophos residues from a biological matrix (e.g., fruit, vegetables). The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely adopted sample preparation technique.[11][12][13]

Objective: To quantify the concentration of acephate and its conversion to methamidophos in a given sample.

Methodology:

• Sample Homogenization:

  • Weigh 10-15 g of the representative sample (e.g., chopped tomato) into a 50 mL centrifuge tube.

  • If the sample is low in water content, add an appropriate amount of deionized water to rehydrate.

• Extraction:

  • Add 10 mL of acetonitrile to the tube.

  • Add an appropriate internal standard if required for quantification.

  • Add the QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate).

  • Immediately cap and shake vigorously for 1 minute. This partitions the pesticides into the acetonitrile layer.

• Centrifugation:

  • Centrifuge the tube at >3000 rcf for 5 minutes to separate the organic layer from the aqueous and solid phases.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL d-SPE tube containing a cleanup sorbent (e.g., primary secondary amine (PSA) to remove organic acids and sugars, and MgSO4 to remove residual water).[13]

  • Vortex for 30 seconds.

  • Centrifuge at high speed for 2 minutes.

• Analysis:

  • Take the final supernatant and transfer it to an autosampler vial.

  • Analyze the extract using Gas Chromatography-Mass Spectrometry (GC-MS) or a GC with a flame photometric detector (FPD) to identify and quantify acephate and methamidophos.

Caption: Workflow for QuEChERS sample preparation and analysis.

Protocol 2: In Vitro Acetylcholinesterase (AChE) Inhibition Assay

This protocol is based on the classic Ellman method and is used to determine the inhibitory potency (e.g., IC50) of acephate and methamidophos on AChE activity.[8][14][15]

Objective: To measure the rate of AChE inhibition by test compounds.

Principle: AChE hydrolyzes the substrate acetylthiocholine (ATCh) to thiocholine. Thiocholine reacts with Ellman's reagent, 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB), to produce a yellow-colored product (TNB²⁻), which is measured spectrophotometrically at 412 nm. The rate of color formation is proportional to AChE activity.

Methodology:

• Reagent Preparation:

  • Prepare a phosphate buffer (e.g., 0.1 M, pH 8.0).

  • Prepare stock solutions of DTNB and ATCh in the buffer.

  • Prepare serial dilutions of the test inhibitors (acephate and methamidophos) in the buffer.

  • Prepare the AChE enzyme solution (from sources like electric eel or human erythrocytes) at a suitable concentration in the buffer.

• Assay Procedure (in a 96-well plate):

  • To each well, add:

    • Phosphate buffer.

    • DTNB solution.

    • Test inhibitor solution at various concentrations (or buffer for the control).

  • Pre-incubate the plate at a controlled temperature (e.g., 25°C) for a set time (e.g., 5 minutes) to allow the inhibitor to interact with the enzyme.

  • Add the AChE enzyme solution to each well.

• Initiation and Measurement:

  • Initiate the reaction by adding the ATCh substrate solution to all wells.

  • Immediately place the plate in a microplate reader and measure the change in absorbance at 412 nm over time (kinetic mode) for 5-10 minutes.

• Data Analysis:

  • Calculate the rate of reaction (V) for each concentration of the inhibitor.

  • Determine the percentage of inhibition relative to the uninhibited control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to calculate the IC50 value.

Conclusion

The relationship between acephate and methamidophos provides a classic case study in pro-drug bioactivation and selective toxicity. Acephate's effectiveness as an insecticide is almost entirely dependent on its conversion to the far more potent AChE inhibitor, methamidophos.[1][3] Conversely, its relative safety in mammals is due to a metabolic preference for detoxification pathways that largely bypass this activation step.[5] Understanding these divergent metabolic fates is crucial for accurate risk assessment, the development of safer pesticides, and the management of organophosphate poisoning. The experimental protocols provided herein offer robust, validated methods for researchers to further investigate the intricate toxicological and metabolic profiles of these important compounds.

References

• Zhang, J., et al. (2020). Degradation of Acephate and Its Intermediate Methamidophos: Mechanisms and Biochemical Pathways. Frontiers in Microbiology, 11, 1533. [Link]

• Mohapatra, S., et al. (2017). Dissipation of acephate and methamidophos residues on brinjal (Solanum melongena L.) and okra (Abelmoschus esculentus L.). Polish Journal of Environmental Studies, 26(3), 1165-1172. [Link]

• Kamal, A. (2011). Structural formulas of methamidophos and acephate. ResearchGate. [Link]

• Wang, Y., et al. (2008). [Comparison of the toxic effect of methamidophos and acephate on acetylcholinesterase]. Wei sheng yan jiu = Journal of hygiene research, 37(6), 689–692. [Link]

• Zhang, J., et al. (2020). Degradation of Acephate and Its Intermediate Methamidophos: Mechanisms and Biochemical Pathways. National Center for Biotechnology Information (NCBI). [Link]

• Zinkl, J. G., et al. (1981). Toxicity of acephate and methamidophos to dark-eyed juncos. Archives of Environmental Contamination and Toxicology, 10(2), 185–192. [Link]

• Singh, A. K. (1987). Kinetic analysis of acetylcholinesterase inhibition by combinations of acephate and methamidophos. Toxicology and Applied Pharmacology, 89(2), 241–248. [Link]

• Rao, P. V., et al. (2013). Simple and rapid colorimetric method for determination of erythrocyte and plasma cholinesterase activities and comparison with the standard Ellman's method. Public Health Toxicology. [Link]

• Singh, A. K., & Chambers, J. E. (1986). Kinetic analysis of inhibition of brain and red blood cell acetylcholinesterase and plasma cholinesterase by acephate or methamidophos. Biochemical Pharmacology, 35(19), 3249–3254. [Link]

• European Union Reference Laboratory for Pesticides. (n.d.). The QuEChERS Method. EURL Pesticides Website. [Link]

• Wheelock, C. E., et al. (2005). Overview of Carboxylesterases and Their Role in the Metabolism of Insecticides. Journal of Pesticide Science, 30(2), 75-83. [Link]

• Phenomenex. (2025). QuEChERS Method for Pesticide Residue Analysis. Phenomenex Website. [Link]

• Mohapatra, S., et al. (2011). Residues of Acephate and its Metabolite Methamidophos in/on Mango Fruit (Mangifera indica L.). ResearchGate. [Link]

• National Pesticide Information Center. (2012). Acephate Technical Fact Sheet. NPIC Website. [Link]

• Wheelock, C. E., et al. (2008). Carboxylesterases: Dual roles in lipid and pesticide metabolism. Chemico-Biological Interactions, 175(1-3), 209-212. [Link]

• Pohanka, M. (2011). Assessment of Acetylcholinesterase Activity Using Indoxylacetate and Comparison with the Standard Ellman's Method. International Journal of Molecular Sciences, 12(4), 2631–2642. [Link]

• Wikipedia. (n.d.). Methamidophos. Wikipedia. [Link]

• Anastassiades, M. (2006). The QuEChERS Method – Background Information and Recent Developments. Community Reference Laboratory for Pesticide Residues. [Link]

• Wheelock, C. E., et al. (2005). Overview of Carboxylesterases and Their Role in the Metabolism of Insecticides. SciSpace. [Link]

• Restek. (n.d.). QuEChERS Methodology: AOAC Method. Restek Website. [Link]

• Scribd. (n.d.). Ellman Esterase Assay Protocol. Scribd. [Link]

• Wang, D., et al. (2018). Dynamic Roles of Insect Carboxyl/Cholinesterases in Chemical Adaptation. Insects, 9(1), 27. [Link]

• Agriculture and Environment Research Unit, University of Hertfordshire. (n.d.). Methamidophos (Ref: ENT 27396). AERU Website. [Link]

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Comparative study of N-Methyl-methamidophos degradation by different microbial strains

Introduction: The Environmental Imperative for Methamidophos Bioremediation

N-Methyl-methamidophos, a potent organophosphorus (OP) insecticide and a primary metabolite of acephate, poses significant environmental and health risks due to its high toxicity and persistence. As a systemic insecticide, it is readily absorbed by plants, but its residues can contaminate soil and water systems, endangering non-target organisms and human health through the food chain.[1] The primary mechanism of its toxicity is the inhibition of acetylcholinesterase, a critical enzyme in the nervous system.[1] Conventional remediation methods for pesticide-contaminated sites can be costly and may introduce secondary pollutants. Consequently, microbial degradation, or bioremediation, has emerged as a cost-effective, eco-friendly, and highly efficient alternative for the detoxification of N-Methyl-methamidophos from the environment.[1][2]

This guide provides a comparative analysis of various microbial strains capable of degrading N-Methyl-methamidophos. It synthesizes data from multiple studies to offer researchers and environmental scientists a comprehensive overview of the most effective microbial candidates, their degradation kinetics, the biochemical pathways involved, and detailed protocols for conducting degradation experiments.

Key Microbial Players in Methamidophos Degradation: A Comparative Analysis

The ability to degrade organophosphorus compounds is distributed across a diverse range of microorganisms, including bacteria and fungi.[1] Isolation of these microbes often involves enrichment techniques from pesticide-contaminated soils, where indigenous populations have naturally evolved degradative capabilities.[3] This section compares the efficacy of several well-documented methamidophos-degrading microbial genera.

High-Efficacy Strains

• Hyphomicrobium sp. : Strain MAP-1, a facultative methylotroph, stands out for its remarkable efficiency. It can utilize methamidophos as a sole source of carbon, nitrogen, and phosphorus. Under optimal conditions (pH 7.0, 30°C), Hyphomicrobium sp. MAP-1 can completely degrade a very high concentration of 3000 mg/L methamidophos within just 84 hours.[2][4][5] The addition of methanol has been shown to significantly enhance both the growth of the strain and its degradation of methamidophos.[4][5]

• Penicillium oxalicum : The fungal strain ZHJ6 demonstrates potent co-metabolic degradation capabilities. While it requires an additional carbon source (such as glucose, ethanol, or sucrose), it can degrade 99.9% of 1000 mg/L methamidophos within 12 days.[2] This highlights the potential of fungi in bioremediation, particularly in environments where multiple carbon sources are available.

Consortia and Other Effective Bacteria

• Acinetobacter sp., Pseudomonas stutzeri, and Pseudomonas aeruginosa : A consortium of these bacterial species has demonstrated the ability to degrade 80% of a 500 mg/L methamidophos solution in 3 days under optimal conditions (pH 7.0, 30–35°C).[2] These bacteria are versatile, capable of utilizing various carbon sources like glucose, fructose, and ethanol, and can also degrade other organophosphorus pesticides.[2]

• Bacillus sp. : Members of the Bacillus genus are frequently cited for their ability to degrade a wide range of pesticides. While specific comparative kinetics for methamidophos are less detailed in the available literature, their general robustness and enzymatic capabilities make them important candidates for bioremediation efforts.[6][7]

Quantitative Performance Comparison

The selection of a microbial strain for bioremediation depends on various factors, including the initial contaminant concentration, environmental conditions, and the required speed of degradation. The table below summarizes the performance of the key microbial strains discussed.

Microbial Strain/Consortium	Initial Methamidophos Conc. (mg/L)	Degradation Efficiency (%)	Time	Optimal Conditions	Key Characteristics	Reference(s)
Hyphomicrobium sp. MAP-1	3000	100%	84 hours	pH 7.0, 30°C	Utilizes methamidophos as sole C, N, and P source.	[2][4][5]
Penicillium oxalicum ZHJ6	1000	99.9%	12 days	pH 5.0, 25°C	Co-metabolism with an external carbon source required.	[2][8]
Acinetobacter sp., P. stutzeri, P. aeruginosa	500	80%	3 days	pH 7.0, 30-35°C	Versatile consortium, degrades various OPs.	[2]

Experimental Protocols for Assessing Microbial Degradation

To ensure reproducible and comparable results, standardized experimental protocols are essential. This section outlines a comprehensive, self-validating workflow for assessing the degradation of N-Methyl-methamidophos by microbial isolates in a liquid culture system.

Experimental Workflow Diagram

Caption: Workflow for a microbial degradation study.

Step-by-Step Methodology

1. Media and Reagent Preparation:

• Mineral Salts Medium (MSM): A common basal medium is essential to ensure that the microbe utilizes the pesticide as a primary nutrient source. A typical composition per liter of deionized water is: 1.5 g K₂HPO₄, 0.5 g KH₂PO₄, 0.2 g MgSO₄·7H₂O, 1.0 g (NH₄)₂SO₄, and 1.0 mL trace element solution. Adjust pH to 7.0.

  • Causality: Using a defined minimal medium without complex carbon sources forces the microorganism to metabolize the target pesticide for its carbon, nitrogen, or phosphorus needs, providing clear evidence of its degradative capability.

• Methamidophos Stock Solution: Prepare a high-concentration stock solution (e.g., 10,000 mg/L) in sterile deionized water or a suitable solvent. Sterilize using a 0.22 µm syringe filter, as autoclaving can degrade the compound.

• Sterilization: Autoclave all media and glassware at 121°C for 20 minutes to prevent contamination.

2. Inoculum Preparation:

• Grow the selected microbial strain in a nutrient-rich medium (e.g., Luria-Bertani broth for bacteria, Potato Dextrose Broth for fungi) until it reaches the mid-logarithmic growth phase.

• Harvest the cells by centrifugation (e.g., 8,000 rpm for 10 minutes).

• Wash the cell pellet twice with sterile MSM or phosphate buffer to remove any residual growth medium.

  • Causality: Washing the cells is a critical step to prevent the introduction of residual nutrients from the starter culture into the experimental flasks, which could otherwise be used as a preferential food source over the pesticide.

• Resuspend the cells in MSM to a specific optical density (e.g., OD₆₀₀ of 1.0) to standardize the initial cell concentration across all experiments.

3. Degradation Experiment Setup:

• In sterile 250 mL Erlenmeyer flasks, add 100 mL of MSM.

• Spike the medium with the methamidophos stock solution to achieve the desired final concentration (e.g., 100 mg/L).

• Inoculate the "Experimental" flasks with a standardized volume of the prepared inoculum (e.g., 1% v/v).

• Controls (Self-Validation):

  • Abiotic Control: Flask containing MSM and methamidophos but no microbial inoculum. This control accounts for any non-biological degradation (e.g., hydrolysis, photolysis).

  • Biotic Control: Flask containing MSM and the microbial inoculum but no methamidophos. This control is used to monitor the growth of the microorganism in the absence of the pesticide.

• Incubate all flasks in an orbital shaker (e.g., 150 rpm) at the optimal temperature for the strain (e.g., 30°C).

4. Sampling and Analysis:

• Collect aliquots (e.g., 1 mL) from each flask at predetermined time intervals (e.g., 0, 12, 24, 48, 72, and 96 hours).

• Sample Preparation: Immediately centrifuge the samples (e.g., 12,000 rpm for 5 minutes) to pellet the microbial cells.

• Extract the supernatant for analysis. A common method is liquid-liquid extraction with a solvent like ethyl acetate.[9] The organic layers are then combined, dried (e.g., over anhydrous Na₂SO₄), and concentrated.[9]

• Analytical Quantification: Re-dissolve the residue in a suitable solvent (e.g., methanol) and analyze the concentration of residual methamidophos using High-Performance Liquid Chromatography (HPLC) or, for higher sensitivity and specificity, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[10][11][12]

  • Trustworthiness: LC-MS/MS is the gold standard for this analysis. It provides not only retention time data but also mass-to-charge ratio and fragmentation patterns, confirming the identity of the compound and its metabolites with high confidence.[11][12]

Mechanisms and Biochemical Pathways of Degradation

The microbial degradation of N-Methyl-methamidophos primarily proceeds through enzymatic hydrolysis, which cleaves the ester and amide bonds of the molecule. This process detoxifies the compound by breaking it down into smaller, less harmful molecules that can be assimilated into central metabolic pathways.

The most well-elucidated pathway is from Hyphomicrobium sp. MAP-1. The degradation is initiated by the cleavage of the P-N amide bond, a critical detoxification step.[4][5] This is followed by the hydrolysis of P-O and P-S bonds.

Proposed Degradation Pathway in Hyphomicrobium sp.

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A Senior Application Scientist's Guide to Evaluating the Acetylcholinesterase Inhibition Potency of N-Methyl-methamidophos Isomers

Introduction: Chirality in Organophosphate Toxicology

Organophosphorus (OP) compounds represent a major class of pesticides and chemical warfare agents, primarily exerting their toxicity through the inhibition of acetylcholinesterase (AChE).[1] This enzyme is critical for the termination of nerve impulses at cholinergic synapses by hydrolyzing the neurotransmitter acetylcholine.[2] Inhibition of AChE leads to an accumulation of acetylcholine, resulting in a state of hyperstimulation of muscarinic and nicotinic receptors, which can lead to a cholinergic crisis and, in severe cases, death.[1][3]

A crucial, yet often overlooked, aspect of OP toxicology is stereochemistry. Many OPs, including methamidophos and its derivatives, are chiral at the phosphorus center. This chirality means they exist as enantiomers—non-superimposable mirror images that can exhibit significantly different biological activities. This guide provides a comprehensive framework for evaluating the stereoselective inhibition of AChE by the isomers of N-Methyl-methamidophos.

Note on Scope: While this guide is focused on N-Methyl-methamidophos, publicly available experimental data for this specific compound is scarce. Therefore, we will utilize its close structural analog, methamidophos , as a well-documented model system. The principles and experimental protocols detailed herein are directly applicable to the rigorous evaluation of N-Methyl-methamidophos isomers.

The Molecular Basis of Inhibition: A Stereochemical Perspective

The primary mechanism of action for OP compounds is the irreversible phosphorylation of a serine residue within the active site of AChE.[1][4] This process effectively renders the enzyme non-functional. The potency of an OP inhibitor is determined by how efficiently it can access and react with this active site.

The active site of AChE is a three-dimensional environment. Consequently, the spatial arrangement of the atoms in a chiral inhibitor dictates its interaction with the enzyme. One enantiomer may fit more snugly into the active site, achieving optimal orientation for the phosphorylation reaction, while its mirror image may bind less avidly or at a slower rate. This differential interaction is the basis for stereoselective inhibition. Studies on the enantiomers of methamidophos have demonstrated this principle, showing that the (-)-enantiomer is significantly more potent as an in vitro AChE inhibitor than the (+)-enantiomer.[5]

Caption: Figure 1: Mechanism of Irreversible AChE Inhibition by Organophosphates.

Comparative Analysis of Methamidophos Enantiomers

Documented studies on methamidophos provide compelling evidence for stereoselective AChE inhibition. The separation of racemic methamidophos into its individual enantiomers, typically achieved via chiral high-performance liquid chromatography (HPLC), is a prerequisite for these evaluations.[6] The (+)-methamidophos has been identified as the (R)p isomer, while the (-)-methamidophos is the (S)p isomer.[6]

In vitro assays consistently show a significant difference in the inhibitory potency of these isomers. One study found that (-)-methamidophos was approximately 8.0 to 12.4 times more potent as an inhibitor of AChE from bovine erythrocytes and Electrophorus electricus than its (+)-form.[5] However, the stereoselectivity can be species- and enzyme-dependent. For instance, another study reported that for hen brain AChE, the (+)-methamidophos had a higher IC50 value (indicating lower potency) than the (-)-methamidophos.[7] These differences underscore the importance of using multiple enzyme sources, particularly from relevant species (e.g., human recombinant AChE), for a comprehensive assessment.

Isomer	Enzyme Source	Potency Metric (IC50) / Finding	Potency Ratio ((-)-isomer vs (+)-isomer)	Reference
(-)-Methamidophos	Bovine Erythrocyte AChE	More Potent	~8.0 - 12.4x	[5]
(+)-Methamidophos	Bovine Erythrocyte AChE	Less Potent	1x	[5]
(-)-Methamidophos	Electrophorus electricus AChE	More Potent	~8.0 - 12.4x	[5]
(+)-Methamidophos	Electrophorus electricus AChE	Less Potent	1x	[5]
(-)-Methamidophos	Hen Brain AChE	More Potent	~7x	[7]
(+)-Methamidophos	Hen Brain AChE	Less Potent	1x	[7]
(-)-Methamidophos	Human Erythrocyte AChE	More Potent	~7x	[7]
(+)-Methamidophos	Human Erythrocyte AChE	Less Potent	1x	[7]

Experimental Protocol: A Self-Validating System for AChE Inhibition Assay

To reliably compare the inhibitory potency of N-Methyl-methamidophos isomers, a standardized and well-controlled experimental protocol is essential. The most widely accepted method is the spectrophotometric assay developed by Ellman.[8][9]

Principle of the Assay: The Ellman's method measures AChE activity indirectly.[9] The enzyme hydrolyzes the substrate acetylthiocholine (ATCh) to produce thiocholine.[8] Thiocholine then reacts with Ellman's reagent, 5,5'-dithio-bis-(2-nitrobenzoic acid) (DTNB), to generate a yellow-colored product, 5-thio-2-nitrobenzoate (TNB²⁻), which can be quantified by measuring its absorbance at 412 nm.[8][10] The rate of color formation is directly proportional to AChE activity. The presence of an inhibitor reduces this rate.

Materials and Reagents:

• 96-well microplate

• Microplate reader capable of measuring absorbance at 412 nm

• Phosphate Buffer (e.g., 0.1 M, pH 8.0)

• Acetylcholinesterase (AChE) solution (e.g., from human erythrocytes or Electrophorus electricus)

• 5,5'-dithio-bis-(2-nitrobenzoic acid) (DTNB) solution

• Acetylthiocholine iodide (ATCh) solution

• Purified (+)- and (-)-N-Methyl-methamidophos isomers

• Positive control inhibitor (e.g., physostigmine or racemic methamidophos)

Step-by-Step Methodology:

• Preparation of Reagents:

  • Causality: All reagents should be freshly prepared in the assay buffer to ensure consistent pH and reagent stability. The substrate (ATCh) is particularly prone to spontaneous hydrolysis and should be prepared immediately before use.

  • Prepare serial dilutions of the N-Methyl-methamidophos isomers and the positive control inhibitor. A wide concentration range is necessary to determine the IC50 value accurately.

• Assay Setup in 96-Well Plate:

  • Causality: Each condition must be tested in triplicate to ensure reproducibility and allow for statistical analysis. A self-validating system includes multiple controls.

  • Blank Wells: Add buffer, DTNB, and ATCh (no enzyme). This corrects for any non-enzymatic reaction.

  • Control Wells (100% Activity): Add buffer, AChE solution, and DTNB. This represents the uninhibited enzyme activity.

  • Test Wells: Add buffer, AChE solution, DTNB, and the corresponding dilution of the test isomer.

• Pre-incubation Step:

  • Causality: Add the enzyme to the wells containing the inhibitors and incubate for a defined period (e.g., 15 minutes at 37°C). This step is crucial for irreversible inhibitors like OPs, as it allows time for the phosphorylation reaction to occur between the inhibitor and the enzyme before the substrate is introduced.

• Initiation of Enzymatic Reaction:

  • Causality: The reaction is initiated by adding the substrate (ATCh) to all wells simultaneously (using a multichannel pipette). This ensures that the reaction starts at the same time for all conditions, which is critical for accurate kinetic measurements.

  • Add ATCh solution to all wells.

• Data Acquisition:

  • Causality: A kinetic measurement is superior to a single endpoint reading as it provides the reaction rate (velocity), which is a more accurate measure of enzyme activity and less prone to timing errors.

  • Immediately place the plate in the microplate reader.

  • Measure the absorbance at 412 nm every minute for 10-15 minutes.[8]

• Data Analysis:

  • Calculate the rate of reaction (V) for each well (change in absorbance per minute).

  • Calculate the percentage of inhibition for each inhibitor concentration using the formula: % Inhibition = [1 - (V_inhibitor / V_control)] * 100

  • Plot the % Inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value (the concentration of inhibitor that causes 50% inhibition) by fitting the data to a dose-response curve using non-linear regression analysis.

Caption: Figure 2: Experimental Workflow for the Ellman's AChE Inhibition Assay.

Conclusion and Future Directions

The evaluation of N-Methyl-methamidophos isomers for their AChE inhibitory potency is a critical step in understanding their toxicological profile and potential applications. As demonstrated by data from its parent compound, methamidophos, significant stereoselectivity in enzyme inhibition is highly probable. The (-)-enantiomer is often the more potent AChE inhibitor in vitro.[5] This guide provides a robust and scientifically grounded framework for conducting this evaluation, from understanding the molecular mechanism to implementing a detailed, self-validating experimental protocol.

By quantifying the IC50 values of the individual N-Methyl-methamidophos isomers, researchers can accurately compare their potencies. This data is invaluable for the development of safer, more effective pesticides—potentially leading to enantiomerically pure formulations that reduce environmental load and non-target toxicity—and for providing a deeper understanding of the structure-activity relationships that govern organophosphate toxicology.

References

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• Jokanovic, M., & Stojiljkovic, M. P. (2020). Organophosphate Toxicity. In StatPearls. StatPearls Publishing. Available at: [Link]

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• Emerick, G. L., de Oliveira, A. R., dos Santos, A. C., et al. (2012). Comparative in vitro study of the inhibition of human and hen esterases by methamidophos enantiomers. Toxicology, 294(1), 39-46. Available at: [Link]

• Athanasiou, D., & Paspaltsis, I. (2023). Mechanisms of Organophosphate Toxicity and the Role of Acetylcholinesterase Inhibition. International Journal of Molecular Sciences, 24(20), 15336. Available at: [Link]

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• Bertolazzi, M., Caroldi, S., Moretto, A., & Lotti, M. (1991). Interaction of methamidophos with hen and human acetylcholinesterase and neuropathy target esterase. Archives of Toxicology, 65(7), 580-585. Available at: [Link]

• Lanska, D. J. (2022). Mechanism of action of acetylcholinesterase inhibitors. MedLink Neurology. Available at: [Link]

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• Liu, W., Gan, J., Schlenk, D., & Jury, W. A. (2005). Enantiomeric resolution and biotoxicity of methamidophos. Journal of Agricultural and Food Chemistry, 53(5), 1779-1783. Available at: [Link]

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• Athanasiou, D., & Paspaltsis, I. (2023). Mechanisms of Organophosphate Toxicity and the Role of Acetylcholinesterase Inhibition. MDPI. Available at: [Link]

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• Rajeswari, R., & Umadevi, M. (2015). In-vitro Screening for acetylcholinesterase enzyme inhibition potential and antioxidant activity of extracts of Ipomoea aquatica. Journal of Applied Pharmaceutical Science, 5(2), 069-073. Available at: [Link]

• Subhrajyoti, D. (2020). Organophosphate Pesticide: Environmental impact and toxicity to organisms. International Journal of Research in Agronomy. Available at: [Link]

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• Kuca, K., et al. (2021). Assessment of four organophosphorus pesticides as inhibitors of human acetylcholinesterase and butyrylcholinesterase. Scientific Reports, 11(1), 21535. Available at: [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of N-Methyl-methamidophos for Laboratory Professionals

As researchers and scientists dedicated to advancing drug development, our commitment to safety and environmental stewardship is paramount. The handling and disposal of highly toxic organophosphate compounds like N-Methyl-methamidophos demand a meticulous and informed approach. This guide provides essential, step-by-step procedures for the proper disposal of N-Methyl-methamidophos, ensuring the safety of laboratory personnel and the protection of our environment. The protocols outlined herein are grounded in established safety standards and chemical principles, offering a framework for responsible waste management in a laboratory setting.

Understanding the Compound: Why Caution is Critical

N-Methyl-methamidophos, also known as methamidophos, is a potent organophosphate insecticide.[1] Its primary mode of action is the inhibition of acetylcholinesterase, an enzyme critical for nerve function in both insects and mammals.[2] This mechanism underlies its high acute toxicity, making it fatal if swallowed, inhaled, or absorbed through the skin.[3][4] The compound is classified as highly hazardous (Class 1b) by the World Health Organization (WHO).[3] Furthermore, it poses a significant threat to aquatic ecosystems.[3]

Given its hazardous nature, it is imperative that all waste containing N-Methyl-methamidophos be treated as hazardous waste.[2] Improper disposal can lead to severe health consequences and long-term environmental contamination.

Core Principles of N-Methyl-methamidophos Disposal

The safe disposal of N-Methyl-methamidophos is guided by the following key principles:

• Decontamination: Whenever feasible, chemical deactivation should be the primary step to reduce the toxicity of the waste.

• Containment: All waste, whether deactivated or not, must be securely contained in properly labeled, sealed containers.

• Compliance: Disposal procedures must adhere to all local, state, and federal regulations governing hazardous waste.

The following sections provide detailed protocols for various scenarios you may encounter in the laboratory.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of N-Methyl-methamidophos waste.

Caption: Decision workflow for N-Methyl-methamidophos disposal.

Personal Protective Equipment (PPE)

Before initiating any disposal procedures, it is crucial to be equipped with the appropriate Personal Protective Equipment (PPE). This is non-negotiable and serves as your primary defense against accidental exposure.

PPE Item	Specification	Rationale
Gloves	Chemical-resistant gloves (e.g., nitrile or neoprene)	Prevents dermal absorption, which is a significant route of exposure.[2]
Eye Protection	Chemical splash goggles or a full-face shield	Protects eyes from splashes of the chemical or decontamination solutions.
Respiratory Protection	An approved respirator should be worn, especially in case of spills or when handling powders to prevent inhalation.	N-Methyl-methamidophos is fatal if inhaled.[3][4]
Lab Coat/Apron	Chemical-resistant lab coat or apron	Provides a barrier against spills and contamination of personal clothing.
Footwear	Closed-toe shoes	Protects feet from spills.

Step-by-Step Disposal Protocols

Scenario 1: Disposal of Unused N-Methyl-methamidophos Solutions

For unused or leftover solutions of N-Methyl-methamidophos, chemical deactivation via alkaline hydrolysis is the recommended first step. This process breaks down the toxic organophosphate ester into less hazardous products.[5]

Materials:

• Sodium hydroxide (NaOH) or potassium hydroxide (KOH)

• A designated, labeled waste container (HDPE or glass)

• pH indicator strips

• Stir bar and stir plate

• Appropriate PPE

Procedure:

• Preparation: In a well-ventilated fume hood, place the container with the N-Methyl-methamidophos solution on a stir plate.

• Alkalinization: While stirring, slowly add a 10% sodium hydroxide solution to the waste.[6] The goal is to raise the pH to 12 or higher. Use pH indicator strips to monitor the pH.

• Hydrolysis: Allow the solution to stir at room temperature for a minimum of 12 hours. This duration ensures complete hydrolysis of the N-Methyl-methamidophos. The compound is known to be hydrolyzed in alkaline conditions.[5]

• Neutralization: After the hydrolysis period, neutralize the solution to a pH between 6 and 8 by slowly adding a dilute acid (e.g., 1M hydrochloric acid or sulfuric acid). Monitor the pH carefully.

• Final Disposal: The neutralized solution, while significantly less toxic, should still be collected in a labeled hazardous waste container for disposal by a licensed contractor.

Scenario 2: Decontamination of Spills

In the event of a spill, immediate action is required to contain and decontaminate the affected area.

Materials:

• Absorbent material (e.g., sand, vermiculite, or commercial spill absorbents)[7]

• Sodium hydroxide (lye) or lime[6]

• Two plastic bags for waste collection[8]

• Scoop or brush

• Appropriate PPE

Procedure:

• Control and Contain: Immediately alert others in the vicinity. If safe to do so, control the source of the spill. Contain the spill by creating a dike around the perimeter with absorbent material.

• Absorption: Cover the spill with an absorbent material and allow it to fully absorb the liquid.[7]

• Decontamination:

  • Carefully scoop the absorbed material into a heavy-duty plastic bag.

  • Prepare a 10% solution of sodium hydroxide (lye) or a slurry of lime.[6]

  • Apply the decontamination solution to the spill area and allow it to react for at least one hour.

  • Use more absorbent material to soak up the decontamination solution.

• Final Cleanup:

  • Place the used absorbent material into a second plastic bag along with any contaminated cleaning materials.

  • Wipe the area with a damp cloth and then a dry one.

  • Seal both plastic bags and place them in a labeled hazardous waste container.

• Personal Decontamination: Remove and dispose of contaminated PPE. Wash hands and any exposed skin thoroughly with soap and water.

Scenario 3: Disposal of Contaminated Solids

Solid waste such as contaminated gloves, pipette tips, and empty containers must be disposed of as hazardous waste.

Procedure:

• Segregation: Collect all solid waste contaminated with N-Methyl-methamidophos in a designated, clearly labeled, and sealed hazardous waste container.

• Container Rinsing: Empty containers should be triple-rinsed.[9] The rinsate should be collected and treated as liquid waste via alkaline hydrolysis.

• Packaging: The sealed container of solid waste should be stored in a designated hazardous waste accumulation area.

• Disposal: Arrange for pickup and disposal by a licensed hazardous waste management company. High-temperature incineration is the preferred method for the ultimate destruction of this type of waste.[2][10]

Regulatory Considerations

The disposal of pesticide waste is regulated by the Resource Conservation and Recovery Act (RCRA).[11] It is the responsibility of the waste generator (the laboratory) to ensure that all disposal activities are in full compliance with federal, state, and local regulations. Many states have "Clean Sweep" programs for the collection of pesticide waste.[11] Consult your institution's Environmental Health and Safety (EHS) department for specific guidance and to identify approved hazardous waste contractors.

By adhering to these procedures, you contribute to a safer laboratory environment and demonstrate a commitment to responsible scientific practice.

References

• Decision Guidance Document Methamidophos. Rotterdam Convention. [Link]

• Methamidophos. PubChem - NIH. [Link]

• Methamidophos (Ref: ENT 27396). AERU - University of Hertfordshire. [Link]

• Methamidophos. Food and Agriculture Organization of the United Nations. [Link]

• Metamidofos. South Africa. [Link]

• Safety data sheet. CPAChem. [Link]

• Tailgate Sessions for Supervisors and Personnel Engaged in Pesticide Operations. DTIC. [Link]

• Methamidophos. Wikipedia. [Link]

• SAFETY DATA SHEET. Chem Service. [Link]

• Guidelines for the Disposal of Small Quantities of Unused Pesticides. epa nepis. [Link]

• Degradation of Acephate and Its Intermediate Methamidophos: Mechanisms and Biochemical Pathways. Frontiers. [Link]

• Requirements for Pesticide Disposal. US EPA. [Link]

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• (PDF) Degradation of Acephate and Its Intermediate Methamidophos: Mechanisms and Biochemical Pathways. ResearchGate. [Link]

• Pesticide Spill: Safe Management & Cleanup Guidelines. Clemson HGIC. [Link]

• 40 CFR Part 165 -- Pesticide Management and Disposal. eCFR. [Link]

• PI-18/PI010: Proper Disposal of Pesticide Waste. UF/IFAS EDIS - University of Florida. [Link]

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling N-Methyl-methamidophos

This guide provides essential, immediate safety and logistical information for the handling of N-Methyl-methamidophos (a synonym for Methamidophos), an organophosphate insecticide of extreme toxicity. The protocols herein are designed for researchers, scientists, and drug development professionals. The causality behind each recommendation is explained to ensure a deep understanding of the necessary safety measures. Adherence to these protocols is critical for preventing exposure and ensuring laboratory safety.

Hazard Assessment: The Imperative for Stringent Controls

N-Methyl-methamidophos is classified as a highly toxic substance.[1][2][3] Its primary mechanism of toxicity is the inhibition of acetylcholinesterase, an enzyme critical for nerve function.[4] Exposure can lead to severe neurological effects, and it is classified as Fatal if swallowed or inhaled, and Toxic in contact with skin .[1][2]

The primary routes of exposure in a laboratory setting are:

• Dermal Contact: Absorption through the skin is a significant risk. Even small amounts can lead to systemic poisoning.

• Inhalation: The substance can become airborne as dust or vapor, posing a severe respiratory hazard.

• Ingestion: Accidental ingestion via contaminated hands or surfaces can be fatal.

Given these profound risks, a multi-layered Personal Protective Equipment (PPE) strategy is not merely a recommendation but a mandatory requirement for any handling procedure.

Core Protective Equipment: A Barrier Against Acute Toxicity

The selection of PPE must be based on a thorough risk assessment of the specific procedure being performed. The following table outlines the minimum required PPE for handling N-Methyl-methamidophos.

Protection Type	Task: Low-Volume/Controlled Handling	Task: High-Volume/Spill Cleanup	Rationale for Protection
Respiratory	NIOSH-approved air-purifying respirator with organic vapor (OV) cartridges and P100 particulate filters.	Positive-pressure, full-facepiece self-contained breathing apparatus (SCBA) or a supplied-air respirator.[4]	N-Methyl-methamidophos is fatal if inhaled.[1][2] An air-purifying respirator is necessary for controlled environments, while an SCBA provides the highest level of protection required for emergencies where vapor concentrations are high or unknown.
Hand	Double-gloving: Inner nitrile glove (min. 5 mil), outer Butyl Rubber gloves (12-15 mil).[1]	Double-gloving: Inner nitrile glove (min. 5 mil), outer Butyl Rubber gloves (12-15 mil) with extended cuffs.[1]	Prevents dermal absorption, a primary route of exposure.[1] Butyl rubber offers excellent resistance to organophosphates. Double-gloving provides redundancy in case of a breach in the outer glove.
Eye/Face	Chemical splash goggles and a full-face shield.[5]	Chemical splash goggles and a full-face shield, or a full-facepiece respirator.[5][6]	Protects mucous membranes from splashes and vapors. A face shield provides an additional barrier for the entire face.[5]
Body	Chemical-resistant lab coat over long-sleeved clothing and long pants.	Fully encapsulating, chemical-resistant suit.[4]	A chemical-resistant lab coat protects against minor spills. For significant exposure risks like spill cleanup, a fully encapsulating suit is necessary to prevent any skin contact.[4]
Footwear	Closed-toe shoes made of a non-absorbent material.	Chemical-resistant, steel-toed boots with boot covers.	Protects feet from spills. Impervious materials prevent the absorption and tracking of the chemical.

Operational Plans: Step-by-Step Protocols

Procedural discipline is paramount. These step-by-step guides for donning, doffing, and emergency response must be followed without deviation.

Donning PPE: A Deliberate Sequence

• Preparation: Inspect all PPE for damage (tears, cracks, or holes) before starting. Ensure you have all necessary items laid out in a clean area.

• Inner Gloves: Don the first pair of nitrile gloves.

• Body Protection: Don the chemical-resistant lab coat or suit. Ensure full coverage.

• Respirator: Perform a seal check on your respirator to ensure a proper fit.

• Eye and Face Protection: Put on chemical splash goggles, followed by the face shield.

• Outer Gloves: Don the second pair of butyl rubber gloves, ensuring the cuffs are pulled up over the sleeves of the lab coat or suit.[5]

Doffing PPE: The Critical Decontamination Phase

This process is designed to prevent cross-contamination from the "dirty" exterior of the PPE to your skin or the environment.

• Gross Decontamination: Before removal, wipe down the exterior of gloves, suit, and face shield with a suitable decontamination solution (e.g., a dilute bleach solution followed by water, if compatible with the materials).

• Outer Gloves: Remove the outer pair of gloves, turning them inside out as you pull them off. Dispose of them immediately in a designated hazardous waste container.

• Face and Eye Protection: Remove the face shield and goggles from the back to the front. Place them in a designated area for decontamination.

• Body Protection: Remove the lab coat or suit by rolling it down and away from your body, turning it inside out. Dispose of it in the hazardous waste container.

• Inner Gloves: Remove the inner pair of nitrile gloves, again turning them inside out. Dispose of them in the hazardous waste container.

• Hand Hygiene: Immediately wash hands and forearms thoroughly with soap and water.[4]

Emergency Spill Response

• Evacuate: Immediately alert others and evacuate the immediate area.

• Isolate: Secure the area to prevent entry.

• Protect: Don the appropriate level of PPE for spill cleanup (SCBA, chemical suit, etc.).

• Contain: Use an absorbent material like sand or diatomaceous earth to contain the spill.[4][7] Do not use combustible materials like sawdust.

• Collect: Carefully shovel the absorbed material into a labeled, sealed container for hazardous waste disposal.

• Decontaminate: Clean the spill area with a suitable decontamination solution.

• Report: Report the incident to your institution's environmental health and safety department.

Decontamination and Disposal Plan

All materials that come into contact with N-Methyl-methamidophos must be treated as hazardous waste.

• Personnel Decontamination: In case of skin contact, immediately remove all contaminated clothing and wash the affected area with copious amounts of soap and water for at least 15 minutes.[3][4] Seek immediate medical attention.

• Equipment Decontamination: Reusable equipment, such as glassware or face shields, must be thoroughly decontaminated. This typically involves rinsing with a solvent known to dissolve the compound, followed by washing with detergent and water.

• Waste Disposal: All contaminated disposable PPE, absorbent materials, and the chemical itself must be disposed of as hazardous waste.[3][6] Do not mix with regular trash or pour down the drain.[1] Containers must be sealed, clearly labeled, and disposed of through a licensed hazardous waste contractor in accordance with local, state, and federal regulations.[3][6]

Workflow Visualization

The following diagram illustrates the decision-making process for PPE selection and decontamination.

Caption: PPE selection and handling workflow for N-Methyl-methamidophos.

References

• Safety Data Sheet for Methamidophos. Agilent Technologies, Inc. 1

• METHAMIDOPHOS. CAMEO Chemicals, NOAA. Link

• Decision Guidance Document Methamidophos. Rotterdam Convention. Link

• SAFETY DATA SHEET for N-Methyl-methamidophos. Chem Service. Link

• Methamidophos. PubChem, National Institutes of Health. Link

• MATERIAL SAFETY DATA SHEET for Methamidophos. Agilent Technologies, Inc. (2001). Link

• Metamidofos Safety Data Sheet. South Africa Department of Agriculture, Land Reform and Rural Development. Link

• Personal Protective Equipment for Handling Pesticides. University of Florida, IFAS Extension. Link

• Safety data sheet for Methamidophos. CPAchem Ltd. Link

• Pesticide use and personal protective equipment. Victoria State Government, Health and Human Services. Link

• Personal Protective Equipment for Working With Pesticides. University of Missouri Extension. Link

• Emergency department personal protective equipment requirements following out-of-hospital chemical biological or radiological events in Australasia. PubMed Central, National Institutes of Health. Link

• Application Notes and Protocols for Methamidophos Analysis. Benchchem. Link

• Personal Protective Equipment for Pesticide Handlers. U.S. Environmental Protection Agency (EPA). Link

• Evaluation of decontamination methods for removal of pesticide residues from tomato. Journal of Entomology and Zoology Studies. Link

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